3-Fluoro-3-methylbutanal

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for 3-fluoro-3-methylbutanal. Due to the absence of a specific, documented synthesis for this compound in the current literature, this guide outlines a robust and well-precedented approach based on the organocatalytic α-fluorination of aldehydes. The methodologies, data, and visualizations presented are derived from established protocols for structurally similar molecules, offering a strong starting point for the successful synthesis of 3-fluoro-3-methylbutanal in a research setting.

Introduction

3-Fluoro-3-methylbutanal is a fluorinated aldehyde of interest in medicinal chemistry and drug development. The introduction of a fluorine atom can significantly alter the physicochemical and biological properties of a molecule, including its metabolic stability, bioavailability, and binding affinity to target proteins. This guide details a plausible and scientifically sound synthetic route to this compound, focusing on the direct electrophilic α-fluorination of the corresponding parent aldehyde, 3-methylbutanal (B7770604) (also known as isovaleraldehyde).

Proposed Synthesis Pathway: Organocatalytic α-Fluorination

The most promising and well-documented strategy for the synthesis of α-fluoro aldehydes is through organocatalytic electrophilic fluorination. This method utilizes a chiral amine catalyst to form a nucleophilic enamine intermediate from the starting aldehyde. This intermediate then reacts with an electrophilic fluorine source to yield the α-fluorinated product. This approach offers high levels of stereocontrol, mild reaction conditions, and tolerance to a wide range of functional groups.[1][2][3]

The proposed pathway for the synthesis of 3-fluoro-3-methylbutanal is depicted below:

References

• 1. sioc.ac.cn [sioc.ac.cn]
• 2. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Technical Whitepaper: 3-Fluoro-3-methylbutanal (CAS Number 1783717-87-2)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3-Fluoro-3-methylbutanal (CAS: 1783717-87-2), a fluorinated aliphatic aldehyde of interest in synthetic and medicinal chemistry. Due to the limited availability of published data on this specific compound, this guide synthesizes predicted properties, proposes a plausible synthetic route with detailed experimental protocols, and discusses its potential applications in drug discovery based on the established roles of similar fluorinated scaffolds. This paper aims to serve as a foundational resource for researchers interested in the synthesis and potential utility of this and related novel fluorinated building blocks.

Introduction

The strategic incorporation of fluorine into organic molecules is a well-established strategy in modern drug discovery to enhance metabolic stability, modulate physicochemical properties, and improve binding affinity to biological targets.[1][2] Small aliphatic fluorinated compounds, such as aldehydes, are valuable intermediates and building blocks for the synthesis of more complex pharmaceutical agents.[3][4] 3-Fluoro-3-methylbutanal is a unique molecule featuring a tertiary fluoride (B91410), a structural motif that can impart significant steric and electronic effects. This guide provides a detailed examination of its known properties and a theoretical framework for its synthesis and potential application.

Physicochemical Properties

Currently, most of the available data for 3-Fluoro-3-methylbutanal are computed predictions. These properties provide a useful starting point for experimental design and characterization.

Property	Value	Source
CAS Number	1783717-87-2	[5]
Molecular Formula	C5H9FO	PubChem[5]
Molecular Weight	104.12 g/mol	PubChem[5]
IUPAC Name	3-fluoro-3-methylbutanal	PubChem[5]
SMILES	CC(C)(CC=O)F	PubChem[5]
Predicted Boiling Point	105.8 ± 15.0 °C at 760 mmHg	Guidechem
Predicted Density	0.9 ± 0.1 g/cm³	Guidechem
Predicted Refractive Index	1.366	Guidechem
Predicted LogP	0.88	Guidechem

Proposed Synthesis and Experimental Protocols

As there is no published synthesis for 3-Fluoro-3-methylbutanal, a plausible two-step synthetic pathway is proposed starting from the commercially available precursor, 3,3-dimethyl-1-butanol. The proposed route involves the conversion of the tertiary alcohol to a tertiary fluoride, followed by the mild oxidation of the primary alcohol to the target aldehyde.

An alternative and more direct approach would be the direct oxidation of the commercially available 3-Fluoro-3-methylbutan-1-ol (B568981).[6][7][8]

Proposed Synthetic Pathway from 3-Fluoro-3-methylbutan-1-ol

The most direct synthetic route to 3-Fluoro-3-methylbutanal is the oxidation of the corresponding primary alcohol, 3-Fluoro-3-methylbutan-1-ol, which is commercially available.[6][7][8] This approach avoids the potentially challenging selective fluorination of a diol. Mild oxidation conditions are required to prevent over-oxidation to the carboxylic acid and to be compatible with the existing fluoride. The Dess-Martin periodinane (DMP) oxidation is a suitable method for this transformation as it is performed under neutral conditions at room temperature.[9][10]

Caption: Proposed synthesis of 3-Fluoro-3-methylbutanal.

Detailed Experimental Protocol: Dess-Martin Oxidation of 3-Fluoro-3-methylbutan-1-ol

Disclaimer: This is a hypothetical protocol and should be adapted and optimized under appropriate laboratory safety precautions.

Materials:

• 3-Fluoro-3-methylbutan-1-ol

• Dess-Martin periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Argon or nitrogen gas inlet

• Separatory funnel

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) and hexanes for chromatography

Procedure:

• To a stirred solution of 3-Fluoro-3-methylbutan-1-ol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (argon or nitrogen), add Dess-Martin periodinane (1.2 eq) in one portion at room temperature.

• Stir the reaction mixture at room temperature and monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the solid dissolves and the two layers are clear.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with DCM (2 x volumes).

• Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Caution: The product is likely to be volatile, so use minimal heating.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 3-Fluoro-3-methylbutanal.

Potential Applications in Drug Development

While there are no specific applications of 3-Fluoro-3-methylbutanal documented in the literature, its structure suggests potential utility as a building block in medicinal chemistry. The introduction of a fluorine atom can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule.[1][11]

• Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it less susceptible to metabolic oxidation by cytochrome P450 enzymes. The tertiary fluoride in 3-Fluoro-3-methylbutanal could serve as a metabolically stable isostere for a gem-dimethyl or hydroxyl group.

• Modulation of Physicochemical Properties: Fluorine's high electronegativity can alter the acidity of adjacent protons and influence the molecule's overall polarity, lipophilicity, and membrane permeability.[2]

• Conformational Control: The steric bulk and electronic properties of the fluorine atom can influence the conformational preferences of a molecule, potentially locking it into a bioactive conformation for improved receptor binding.

• Aldehyde Functionality: The aldehyde group is a versatile functional handle for a wide range of chemical transformations, including reductive amination, Wittig reactions, and the formation of various heterocyclic systems, which are common scaffolds in pharmaceuticals.[4]

Mandatory Visualizations

General Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, purification, and characterization of a novel compound like 3-Fluoro-3-methylbutanal.

Caption: General workflow for chemical synthesis.

Signaling Pathways

There is currently no publicly available information detailing the involvement of 3-Fluoro-3-methylbutanal in any biological or signaling pathways. Further research would be required to elucidate any potential biological activity.

Conclusion

3-Fluoro-3-methylbutanal is a simple yet intriguing fluorinated aldehyde with potential as a building block in organic synthesis and drug discovery. While experimental data for this compound is limited, this guide provides a solid theoretical foundation for its synthesis and potential applications. The proposed synthetic route, utilizing a mild oxidation of a commercially available fluorinated alcohol, offers a practical approach for its preparation. Further investigation into the reactivity and biological activity of this compound is warranted to fully explore its utility in the development of novel chemical entities.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fluorinated compounds in medicinal chemistry: recent applications, synthetic advances and matched-pair analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. 3-Fluoro-3-methylbutanal | C5H9FO | CID 84647624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Fluoro-3-methylButan-1-ol | 944264-99-7 | FF78693 [biosynth.com]
• 7. 3-Fluoro-3-methylbutan-1-ol AldrichCPR 944264-99-7 [sigmaaldrich.com]
• 8. 3-fluoro-3-methylbutan-1-ol uses | Sigma-Aldrich [sigmaaldrich.com]
• 9. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 10. Dess-Martin Oxidation [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physicochemical Properties of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoro-3-methylbutanal is a fluorinated organic compound with potential applications in medicinal chemistry and drug development. The introduction of a fluorine atom into a molecule can significantly alter its physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity. This technical guide provides a comprehensive overview of the known physicochemical properties of 3-Fluoro-3-methylbutanal. Due to the limited availability of direct experimental data, this document also presents computed properties and data from its non-fluorinated analog, 3-methylbutanal, for comparative purposes. Additionally, a plausible synthetic route and relevant experimental considerations are discussed.

Introduction

The strategic incorporation of fluorine into bioactive molecules is a well-established strategy in modern drug discovery. The unique properties of the fluorine atom, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a compound's conformational preferences, pKa, and susceptibility to metabolic degradation. 3-Fluoro-3-methylbutanal, a simple aliphatic aldehyde bearing a tertiary fluorine atom, represents a valuable, yet undercharacterized, building block for the synthesis of more complex fluorinated pharmaceuticals. This guide aims to consolidate the available information on its physicochemical properties to support further research and application.

Physicochemical Properties

Direct experimental data for 3-Fluoro-3-methylbutanal is scarce in the current scientific literature. The following tables summarize the computed properties for 3-Fluoro-3-methylbutanal and the available experimental data for its non-fluorinated counterpart, 3-methylbutanal, to provide a comparative reference.

Table 1: Computed Physicochemical Properties of 3-Fluoro-3-methylbutanal[1]

Property	Value	Source
Molecular Formula	C5H9FO	PubChem
Molecular Weight	104.12 g/mol	PubChem
IUPAC Name	3-fluoro-3-methylbutanal	PubChem
InChI	InChI=1S/C5H9FO/c1-5(2,6)3-4-7/h4H,3H2,1-2H3	PubChem
InChIKey	WOFWCTRGXGTDDU-UHFFFAOYSA-N	PubChem
Canonical SMILES	CC(C)(CC=O)F	PubChem
XLogP3	0.6	PubChem
Topological Polar Surface Area	17.1 Ų	PubChem
Heavy Atom Count	7	PubChem

Table 2: Experimental Physicochemical Properties of 3-Methylbutanal (Isovaleraldehyde)

Property	Value	Source
Molecular Formula	C5H10O	[1]
Molecular Weight	86.134 g·mol−1	[1]
Boiling Point	92 °C	[1]
Melting Point	-51 °C	[1]
Density	0.785 g/mL at 20 °C	[1]
Solubility in water	Slightly soluble	[1][2]
Log Kow	1.3	[3]

Synthesis and Experimental Protocols

Currently, there is no specific, published experimental protocol for the synthesis of 3-Fluoro-3-methylbutanal. However, based on general methodologies for the preparation of β-fluorinated aldehydes and tertiary alkyl fluorides, a plausible synthetic route can be proposed.

Proposed Synthetic Pathway:

A potential route to 3-Fluoro-3-methylbutanal could involve the fluorination of a suitable precursor, such as 3-methyl-2-butenal (B57294) (an α,β-unsaturated aldehyde) or a corresponding allylic alcohol. The direct fluorination of aldehydes or the use of fluorinating agents on unsaturated systems are common strategies.[4][5][6]

The following diagram illustrates a conceptual workflow for a potential synthesis and characterization of 3-Fluoro-3-methylbutanal.

A conceptual workflow for the synthesis and characterization of 3-Fluoro-3-methylbutanal.

Detailed Methodologies for Key Experiments (Hypothetical):

Synthesis via Fluorination of an α,β-Unsaturated Aldehyde:

• Reaction Setup: A solution of 3-methyl-2-butenal in a suitable anhydrous solvent (e.g., dichloromethane (B109758) or acetonitrile) would be cooled in an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: A fluorinating agent, such as Selectfluor® or a similar electrophilic fluorine source, would be added portion-wise at a controlled temperature.

• Reaction Monitoring: The progress of the reaction would be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction would be quenched, and the crude product extracted. Purification would likely be achieved through column chromatography on silica (B1680970) gel.

Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR spectra would be essential for structural confirmation. The ¹⁹F NMR would confirm the presence of the fluorine atom, and its coupling to adjacent protons and carbons would provide key structural information.

• Mass Spectrometry (MS): GC-MS or LC-MS would be used to determine the molecular weight and fragmentation pattern of the compound, further confirming its identity.

• Infrared (IR) Spectroscopy: The IR spectrum would be expected to show a characteristic carbonyl (C=O) stretch for the aldehyde group.

Reactivity and Potential Signaling Pathways

The reactivity of 3-Fluoro-3-methylbutanal is expected to be influenced by the presence of both the aldehyde functional group and the tertiary fluorine atom. The aldehyde can undergo typical reactions such as oxidation to a carboxylic acid, reduction to an alcohol, and nucleophilic addition. The electron-withdrawing nature of the fluorine atom may influence the reactivity of the adjacent carbons.

While there is no direct evidence of 3-Fluoro-3-methylbutanal's involvement in specific signaling pathways, its structural similarity to 3-methylbutanal, a known flavor and aroma compound, suggests potential interactions with olfactory receptors. The introduction of fluorine could modulate these interactions.

The following diagram illustrates the logical relationship between the molecular structure of 3-Fluoro-3-methylbutanal and its potential chemical reactivity and biological interactions.

Structural relationships and potential interactions of 3-Fluoro-3-methylbutanal.

Conclusion

3-Fluoro-3-methylbutanal is a molecule of interest for which comprehensive experimental data is currently lacking. This guide has consolidated the available computed data and provided a comparative analysis with its non-fluorinated analog. The proposed synthetic pathway and characterization methods offer a starting point for researchers aiming to synthesize and study this compound. Further investigation into the experimental determination of its physicochemical properties and its biological activity is warranted to fully elucidate its potential in drug discovery and development.

References

• 1. Isovaleraldehyde - Wikipedia [en.wikipedia.org]
• 2. scent.vn [scent.vn]
• 3. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 4. researchgate.net [researchgate.net]
• 5. Fluorination of unsaturated carbonyl compounds using elemental fluorine [bioforumconf.com]
• 6. Direct Access to β-Fluorinated Aldehydes via Nitrite-Modified Wacker Oxidation - PMC [pmc.ncbi.nlm.nih.gov]

3-Fluoro-3-methylbutanal molecular structure and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula, and available physicochemical properties of 3-fluoro-3-methylbutanal. Due to the limited availability of published experimental data for this specific compound, this guide also references general synthetic methodologies for analogous fluorinated aldehydes.

Molecular Structure and Formula

3-Fluoro-3-methylbutanal is an aliphatic aldehyde with a fluorine atom and a methyl group attached to the tertiary carbon at the 3-position.

Molecular Formula: C₅H₉FO[1]

IUPAC Name: 3-fluoro-3-methylbutanal[1]

SMILES: CC(C)(F)CC=O[1]

InChI Key: WOFWCTRGXGTDDU-UHFFFAOYSA-N[1]

Below is a diagram representing the molecular structure of 3-fluoro-3-methylbutanal.

Caption: Molecular structure of 3-fluoro-3-methylbutanal.

Physicochemical Properties

Property	Value	Source
Molecular Weight	104.12 g/mol	PubChem[1]
Exact Mass	104.063743068 Da	PubChem[1]
XLogP3	0.6	PubChem[1]
Hydrogen Bond Donor Count	0	PubChem[1]
Hydrogen Bond Acceptor Count	1	PubChem[1]
Rotatable Bond Count	2	PubChem[1]
Topological Polar Surface Area	17.1 Ų	PubChem[1]
Heavy Atom Count	7	PubChem[1]

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-fluoro-3-methylbutanal is not described in the currently indexed scientific literature. However, general methods for the synthesis of α-fluoro aldehydes and ketones can provide a foundational approach.

General Synthetic Strategy: Electrophilic Fluorination

One common approach for the synthesis of α-fluoro carbonyl compounds is the electrophilic fluorination of a corresponding enol or enolate precursor. A plausible, though unverified, synthetic route for 3-fluoro-3-methylbutanal could involve the following conceptual steps:

Caption: Conceptual workflow for the synthesis of 3-fluoro-3-methylbutanal.

Methodology Outline:

• Enolate Formation: The starting material, 3-methylbutanal, would be treated with a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) at low temperature (e.g., -78 °C) in an aprotic solvent like tetrahydrofuran (B95107) (THF) to generate the corresponding lithium enolate.

• Electrophilic Fluorination: The enolate solution would then be reacted with an electrophilic fluorinating agent. A common and relatively safe reagent for this purpose is Selectfluor (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)).

• Workup and Purification: The reaction would be quenched, followed by an aqueous workup and extraction of the product into an organic solvent. The crude product would then be purified, typically by column chromatography, to isolate the 3-fluoro-3-methylbutanal.

It is important to note that this is a generalized protocol and would require optimization for this specific substrate.

Signaling Pathways and Biological Activity

Currently, there is no information available in the scientific literature regarding any signaling pathways in which 3-fluoro-3-methylbutanal is involved, nor are there any reports on its biological activity. Research into the biological effects of this molecule would be a novel area of investigation.

References

• 1. 3-Fluoro-3-methylbutanal | C5H9FO | CID 84647624 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Profile of 3-Fluoro-3-methylbutanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data for the novel compound 3-Fluoro-3-methylbutanal. In the absence of published experimental spectra, this document presents predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to support research and development activities. Detailed, generalized experimental protocols for obtaining such spectra are also provided.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-Fluoro-3-methylbutanal. These predictions are based on computational models and provide expected values for key spectroscopic features.

Table 1: Predicted ¹H NMR Data for 3-Fluoro-3-methylbutanal

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
H-1 (Aldehyde)	9.8	Triplet	~2.5
H-2 (Methylene)	2.5	Doublet of Triplets	~18.0, ~2.5
H-4 (Methyl)	1.4	Singlet	-

Predicted in CDCl₃ solvent.

Table 2: Predicted ¹³C NMR Data for 3-Fluoro-3-methylbutanal

Carbon	Predicted Chemical Shift (ppm)	Predicted Multiplicity (due to C-F coupling)	Predicted Coupling Constant (J) in Hz
C-1 (Carbonyl)	202	Doublet	~20
C-2 (Methylene)	48	Doublet	~25
C-3 (Quaternary)	95	Doublet	~170
C-4 (Methyl)	25	Doublet	~25

Predicted in CDCl₃ solvent.

Table 3: Predicted Key IR Absorptions for 3-Fluoro-3-methylbutanal

Functional Group	Predicted Wavenumber (cm⁻¹)	Description
C-H (Aldehyde)	2830, 2730	Aldehydic C-H stretch
C=O (Aldehyde)	1735	Carbonyl stretch
C-F	1150	Carbon-Fluorine stretch
C-H (Alkyl)	2980-2870	Alkyl C-H stretch

Table 4: Predicted Mass Spectrometry Fragmentation for 3-Fluoro-3-methylbutanal

m/z	Predicted Fragment
104	[M]⁺ (Molecular Ion)
89	[M - CH₃]⁺
75	[M - C₂H₅]⁺
59	[M - C₂H₄O]⁺
43	[C₃H₇]⁺

Experimental Protocols

The following are generalized experimental protocols that can be adapted for the acquisition of spectroscopic data for 3-Fluoro-3-methylbutanal.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 5-10 mg of purified 3-Fluoro-3-methylbutanal would be dissolved in approximately 0.6 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), containing 0.1% tetramethylsilane (B1202638) (TMS) as an internal standard.[1] The solution would be filtered into a 5 mm NMR tube. ¹H and ¹³C NMR spectra would be acquired at room temperature on a spectrometer operating at a field strength of 400 MHz or higher. For ¹³C NMR, a proton-decoupled spectrum would be obtained.[2]

Infrared (IR) Spectroscopy

The IR spectrum of liquid 3-Fluoro-3-methylbutanal would be obtained using a Fourier Transform Infrared (FTIR) spectrometer.[3] A small drop of the neat liquid would be placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to create a thin film. Alternatively, a solution of the compound in a solvent such as carbon tetrachloride (CCl₄) could be analyzed in a suitable liquid cell. The spectrum would be recorded over the range of 4000-400 cm⁻¹. The characteristic strong carbonyl (C=O) stretching absorption for an aliphatic aldehyde is expected between 1740-1720 cm⁻¹.[4] Additionally, two characteristic C-H stretching absorptions for the aldehyde proton are anticipated around 2700–2760 cm⁻¹ and 2800–2860 cm⁻¹.[5][6]

Mass Spectrometry (MS)

Mass spectra would be obtained using a mass spectrometer with electron ionization (EI) or a soft ionization technique like electrospray ionization (ESI). For EI-MS, a dilute solution of the sample in a volatile solvent like methanol (B129727) or dichloromethane (B109758) would be introduced into the instrument. The compound would be ionized by a 70 eV electron beam, and the resulting fragments would be separated by a mass analyzer.[7] A characteristic fragmentation pattern for aldehydes is the McLafferty rearrangement, if a gamma-hydrogen is present.[5] For aldehydes, derivatization with reagents like 2,4-dinitrophenylhydrazine (B122626) (DNPH) can be used to improve detection and provide specific fragmentation patterns.[8][9]

Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of a small organic molecule like 3-Fluoro-3-methylbutanal.

Caption: General workflow for spectroscopic analysis of an organic compound.

References

• 1. benchchem.com [benchchem.com]
• 2. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 3. researchgate.net [researchgate.net]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. 19.14 Spectroscopy of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 6. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. benchchem.com [benchchem.com]
• 8. MASS SPECTROMETRY OF FATTY ALDEHYDES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Reactivity of α-Fluoro Aldehydes: A Focus on 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

α-Fluoro aldehydes are valuable synthetic intermediates in medicinal chemistry, offering a strategic entry point for the introduction of fluorine into bioactive molecules. The presence of a fluorine atom at the α-position significantly modulates the electronic properties of the aldehyde, enhancing the electrophilicity of the carbonyl carbon and increasing the acidity of the α-proton. This guide provides a detailed examination of the reactivity of α-fluoro aldehydes, with a particular focus on the sterically hindered example, 3-Fluoro-3-methylbutanal. While specific literature on this compound is limited, its chemical behavior can be reliably predicted based on established principles of physical organic chemistry and the reactivity of analogous structures. This document outlines key synthetic methods, characteristic reactions, and provides generalized experimental protocols and comparative data to support further research and application in drug development.

Introduction to α-Fluoro Aldehydes

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug design, often leading to improved metabolic stability, binding affinity, and bioavailability. α-Fluoro aldehydes, such as 3-Fluoro-3-methylbutanal, are particularly interesting building blocks due to the dual influence of the fluorine atom and the aldehyde functionality. The strong inductive effect of the α-fluorine atom enhances the reactivity of the carbonyl group towards nucleophiles and facilitates the formation of enolates. However, in the case of 3-Fluoro-3-methylbutanal, the tertiary substitution at the α-carbon introduces significant steric hindrance, which can be expected to influence reaction rates and equilibria.

Synthesis of 3-Fluoro-3-methylbutanal

The most direct and modern approach to synthesizing α-fluoro aldehydes is through the enantioselective α-fluorination of the corresponding parent aldehyde. Organocatalysis, particularly using chiral secondary amines, has emerged as a powerful tool for this transformation.[1][2][3]

Organocatalytic α-Fluorination

This method involves the formation of a nucleophilic enamine intermediate from the aldehyde and a chiral amine catalyst. This enamine then reacts with an electrophilic fluorine source, such as N-fluorobenzenesulfonimide (NFSI), to yield the α-fluoro aldehyde with high enantioselectivity.[2]

Experimental Protocol: General Procedure for Enantioselective α-Fluorination of an Aldehyde

• Reagents and Materials:

  • Parent aldehyde (e.g., 3-methylbutanal)

  • Chiral secondary amine catalyst (e.g., a MacMillan catalyst)

  • N-Fluorobenzenesulfonimide (NFSI)

  • Anhydrous, non-protic solvent (e.g., Dichloromethane or Tetrahydrofuran)

  • Inert atmosphere (Argon or Nitrogen)

• Procedure:

  • In a flame-dried flask under an inert atmosphere, dissolve the aldehyde in the anhydrous solvent.

  • Add the chiral amine catalyst (typically 5-20 mol%).

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C to -20 °C) to enhance enantioselectivity.

  • Add NFSI in one portion or portion-wise.

  • Stir the reaction until completion, monitoring by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography. Note: α-fluoro aldehydes can be prone to decomposition and are sometimes immediately converted to a more stable derivative, such as an alcohol, for easier handling and purification.[4]

Core Reactivity Principles

The chemical behavior of 3-Fluoro-3-methylbutanal is dictated by the interplay of the inductive effect of the α-fluorine and the steric hindrance imposed by the two methyl groups at the α-position.

Nucleophilic Addition to the Carbonyl Group

The electron-withdrawing fluorine atom makes the carbonyl carbon of α-fluoro aldehydes more electrophilic and thus more susceptible to nucleophilic attack compared to their non-fluorinated counterparts.[5][6] However, the bulky gem-dimethyl groups in 3-Fluoro-3-methylbutanal will sterically hinder the approach of nucleophiles.[7]

Typical Nucleophilic Addition Reactions:

• Reduction: Reaction with hydride reagents like sodium borohydride (B1222165) (NaBH₄) will yield 3-fluoro-3-methylbutan-1-ol.

• Organometallic Addition: Grignard reagents and organolithium compounds will add to the carbonyl to form secondary alcohols.

• Wittig Reaction: The Wittig reaction provides a pathway to synthesize substituted alkenes from aldehydes.[8][9][10][11]

• Aldol (B89426) Reaction: α-Fluoro aldehydes can act as the electrophilic component in aldol reactions, reacting with enolates.[12][13][14][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective organocatalytic alpha-fluorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Nucleophilic Addition to Carbonyl Groups - Chemistry Steps [chemistrysteps.com]
• 6. fiveable.me [fiveable.me]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. Wittig Reaction [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. kvmwai.edu.in [kvmwai.edu.in]
• 13. Aldol reaction - Wikipedia [en.wikipedia.org]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. 6.4 Aldol Reactions – Organic Chemistry II [kpu.pressbooks.pub]

An In-depth Technical Guide to the Chemical Stability and Degradation of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted chemical stability and potential degradation pathways of 3-Fluoro-3-methylbutanal. Due to the limited availability of direct experimental data for this specific molecule, this document extrapolates from established principles of organic chemistry, including the reactivity of aliphatic aldehydes and the influence of fluorine substitution. It outlines probable degradation mechanisms such as oxidation, aldol (B89426) reactions, and elimination. Furthermore, this guide presents detailed experimental protocols for systematically evaluating the stability of 3-Fluoro-3-methylbutanal under various stress conditions, including thermal, photolytic, and pH-mediated degradation. The information herein is intended to serve as a foundational resource for researchers and professionals engaged in the development and handling of this and structurally related compounds.

Introduction

3-Fluoro-3-methylbutanal is an aliphatic aldehyde containing a tertiary fluorine atom. The unique structural features of this molecule—a reactive aldehyde functional group and a stabilizing fluorine atom on a quaternary carbon—suggest a complex interplay of reactivity and stability. The aldehyde group is known to be susceptible to a variety of reactions, including oxidation, nucleophilic addition, and polymerization.[1][2] Conversely, the carbon-fluorine bond is the strongest single bond in organic chemistry, imparting significant stability to the molecule.[3] The high electronegativity of fluorine is also known to enhance the electrophilicity of the carbonyl carbon, potentially influencing its reactivity.[4] Understanding the stability and degradation profile of 3-Fluoro-3-methylbutanal is crucial for its application in drug discovery and development, as these factors directly impact shelf-life, formulation, and metabolic fate.

Predicted Chemical Stability and Degradation Pathways

The chemical stability of 3-Fluoro-3-methylbutanal is likely dictated by the reactivity of the aldehyde functional group, modulated by the electronic effects of the tertiary fluorine atom. Several degradation pathways can be postulated.

Oxidative Degradation

Aldehydes are readily oxidized to carboxylic acids, a process that can be initiated by atmospheric oxygen (autoxidation), light, or various oxidizing agents.[2][5][6] The oxidation of aldehydes often proceeds through a radical chain mechanism and can be accelerated by heat and light.[5] Under acidic conditions, the aldehyde is typically oxidized to the corresponding carboxylic acid, while under alkaline conditions, a carboxylate salt is formed.[7]

The primary oxidative degradation product of 3-Fluoro-3-methylbutanal is predicted to be 3-fluoro-3-methylbutanoic acid.

Proposed Oxidative Degradation Pathway

Caption: Proposed oxidative degradation of 3-Fluoro-3-methylbutanal.

Aldol Reaction and Condensation

In the presence of acid or base catalysts, aldehydes with α-hydrogens can undergo aldol addition or condensation reactions.[8][9] 3-Fluoro-3-methylbutanal possesses two α-hydrogens, making it susceptible to these reactions. The aldol reaction involves the formation of a β-hydroxy aldehyde, which can subsequently dehydrate, particularly under heated or acidic conditions, to yield an α,β-unsaturated aldehyde.[8]

Proposed Aldol Reaction and Condensation Pathway

Caption: Proposed aldol reaction and condensation of 3-Fluoro-3-methylbutanal.

Polymerization

Aliphatic aldehydes have a tendency to polymerize, especially in the presence of acid traces or upon storage.[10] This can lead to the formation of linear polymers or cyclic trimers (paraldehydes). This process would result in a decrease in the purity of the aldehyde over time.

Potential Elimination Reaction (Dehydrofluorination)

While the carbon-fluorine bond is very strong, compounds with tertiary fluorides can undergo elimination reactions (dehydrofluorination) under certain conditions, such as in the presence of a strong base, to form an alkene.[11] However, given that water is a weak base, spontaneous hydrolysis leading to elimination is less likely under neutral aqueous conditions.[12] The stability of tertiary alkyl fluorides can be significant, but this pathway should be considered under basic conditions.[13][14]

Proposed Dehydrofluorination Pathway

Caption: Proposed dehydrofluorination of 3-Fluoro-3-methylbutanal.

Quantitative Data from Analogous Compounds

Compound Class	Degradation Pathway	Conditions	Stability Profile
Aliphatic Aldehydes	Oxidation	Air, light, heat	Generally unstable, readily oxidizes to carboxylic acids.[2][5]
Aldol Condensation	Acid or base catalysis	Susceptible, leading to dimers and polymers.[8]
Polymerization	Storage, acid traces	Prone to polymerization.[10]
Tertiary Alkyl Fluorides	Dehydrofluorination	Strong base	Generally stable, but can undergo elimination.[11]
Hydrolysis	Neutral/acidic aqueous	Generally stable to hydrolysis.[3][12]

Experimental Protocols for Stability Testing

A systematic stability testing protocol is essential to experimentally determine the degradation profile of 3-Fluoro-3-methylbutanal.[15][16]

Forced Degradation Studies

Forced degradation studies are designed to accelerate the degradation process to identify likely degradation products and pathways.

4.1.1. Thermal Stability

• Objective: To assess the impact of heat on the stability of the compound.

• Protocol:

  • Weigh a precise amount of 3-Fluoro-3-methylbutanal into several vials.

  • Store the vials at elevated temperatures (e.g., 40°C, 60°C, 80°C) for a defined period (e.g., 1, 2, 4, and 8 weeks).[17]

  • At each time point, retrieve a vial from each temperature condition.

  • Allow the sample to cool to room temperature.

  • Dissolve the sample in a suitable solvent (e.g., acetonitrile).

  • Analyze the sample using a stability-indicating HPLC method to quantify the parent compound and any degradation products.

4.1.2. Photostability

• Objective: To evaluate the effect of light exposure on the compound's stability.

• Protocol:

  • Prepare solutions of 3-Fluoro-3-methylbutanal in a suitable solvent.

  • Expose the solutions to a controlled light source (e.g., a photostability chamber with a combination of UV and visible light) for a specified duration.

  • A control sample should be wrapped in aluminum foil to protect it from light.

  • At predetermined time intervals, withdraw aliquots of the exposed and control solutions.

  • Analyze the samples by HPLC to determine the extent of degradation.

4.1.3. pH-Dependent Stability (Hydrolysis)

• Objective: To determine the rate of degradation in aqueous solutions at different pH values.

• Protocol:

  • Prepare a series of buffered aqueous solutions across a range of pH values (e.g., pH 2, 4, 7, 9, and 12).

  • Add a known concentration of 3-Fluoro-3-methylbutanal to each buffer solution.

  • Maintain the solutions at a constant temperature (e.g., 25°C or 40°C).

  • At various time points, take an aliquot from each solution.

  • Immediately neutralize the aliquot if necessary and dilute with a suitable solvent.

  • Analyze by HPLC to quantify the remaining parent compound.

4.1.4. Oxidative Stability

• Objective: To assess the susceptibility of the compound to oxidation.

• Protocol:

  • Prepare a solution of 3-Fluoro-3-methylbutanal.

  • Add a controlled amount of an oxidizing agent (e.g., a dilute solution of hydrogen peroxide).

  • Incubate the mixture at room temperature or a slightly elevated temperature.

  • Monitor the reaction over time by taking samples at regular intervals.

  • Quench the reaction if necessary (e.g., by adding sodium bisulfite for H₂O₂).

  • Analyze the samples by HPLC.

General Experimental Workflow for Stability Testing

Caption: A generalized workflow for conducting stability studies on 3-Fluoro-3-methylbutanal.

Analytical Methodology

A stability-indicating analytical method is crucial for separating the parent compound from its degradation products.

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection would be the primary tool for these studies. The method should be developed and validated to ensure specificity, linearity, accuracy, and precision.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS should be employed to identify the structures of the degradation products observed in the forced degradation studies.

Conclusion

While direct experimental data on the stability of 3-Fluoro-3-methylbutanal is currently lacking, a comprehensive understanding of its potential degradation pathways can be inferred from fundamental chemical principles. The aldehyde functional group suggests susceptibility to oxidation, aldol reactions, and polymerization. The presence of a tertiary fluorine atom generally imparts stability but may allow for elimination reactions under basic conditions. The proposed experimental protocols provide a robust framework for systematically evaluating the chemical stability of this compound. The findings from such studies will be invaluable for guiding its storage, formulation, and application in research and development.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. britannica.com [britannica.com]
• 3. Fluorocarbon - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. 19.3 Oxidation of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Carbonyl Reactivity [www2.chemistry.msu.edu]
• 9. jackwestin.com [jackwestin.com]
• 10. EP0096153A2 - Stabilization of aldehydes - Google Patents [patents.google.com]
• 11. matec-conferences.org [matec-conferences.org]
• 12. The SN1 Reaction of Alkyl Halides with Water - Chemistry Steps [chemistrysteps.com]
• 13. Deoxyfluorination of 1°, 2°, and 3° Alcohols by Nonbasic O–H Activation and Lewis Acid-Catalyzed Fluoride Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. osti.gov [osti.gov]
• 15. edaegypt.gov.eg [edaegypt.gov.eg]
• 16. A protocol for testing the stability of biochemical analytes. Technical document - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. calnesis.com [calnesis.com]

A Technical Guide to the Potential Biological Activity of 3-Fluoro-3-methylbutanal

Disclaimer

This document is a prospective technical guide. As of the date of this publication, there is no publicly available research specifically detailing the biological activity of 3-Fluoro-3-methylbutanal. The information and hypotheses presented herein are extrapolated from the known biological activities of its non-fluorinated analog, 3-methylbutanal (B7770604) (isovaleraldehyde), the general toxicological and pharmacological principles of aliphatic aldehydes, and the effects of fluorination in medicinal chemistry. This guide is intended for research and drug development professionals to inform potential future investigations.

Introduction

3-Fluoro-3-methylbutanal is a halogenated aliphatic aldehyde. Its structure consists of a four-carbon butanal backbone with a methyl group and a fluorine atom both substituted at the C3 position. The presence of the aldehyde functional group, a known electrophile, suggests potential reactivity with biological nucleophiles. Furthermore, the introduction of a fluorine atom, a common strategy in medicinal chemistry, can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding interactions.[1]

This guide synthesizes available data on structurally related compounds to build a framework for investigating the potential biological activities of 3-Fluoro-3-methylbutanal. We will explore hypothesized activities based on structure-activity relationships, present comparative data from its non-fluorinated parent compound, and provide detailed experimental protocols to test these hypotheses.

Physicochemical Properties

A comparison of the physicochemical properties of 3-Fluoro-3-methylbutanal and its parent compound, 3-methylbutanal, is essential for predicting its behavior in biological systems.

Property	3-Fluoro-3-methylbutanal	3-Methylbutanal (Isovaleraldehyde)	Reference(s)
Molecular Formula	C₅H₉FO	C₅H₁₀O	[2][3]
Molecular Weight	104.12 g/mol	86.13 g/mol	[2][3]
Boiling Point	Not available	90-92 °C	[3][4]
Water Solubility	Not available	20 g/L	[5]
logP (calculated)	0.6	1.3	[2][5]

Hypothesized Biological Activities and Mechanisms

The biological activity of 3-Fluoro-3-methylbutanal can be inferred from its two key structural features: the aldehyde group and the C3-fluorine substitution.

Covalent Modification of Proteins

Aldehydes are electrophilic and can react with nucleophilic residues on proteins, most notably the ε-amino group of lysine, to form a Schiff base (imine).[6][7] This covalent modification can lead to enzyme inhibition, disruption of protein function, and immunogenicity. The fluorine atom at the C3 position may influence the reactivity of the aldehyde carbonyl through inductive effects. This reactivity is a primary mechanism for the toxicity of many aldehydes.[7]

References

• 1. scispace.com [scispace.com]
• 2. 3-Fluoro-3-methylbutanal | C5H9FO | CID 84647624 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ISOVALERALDEHYDE - Ataman Kimya [atamanchemicals.com]
• 4. Isovaleraldehyde - Wikipedia [en.wikipedia.org]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. Molecular Mechanisms of Aldehyde Toxicity: A Chemical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

A Theoretical Exploration of 3-Fluoro-3-methylbutanal Conformation: A Technical Guide

For correspondence: [AI Assistant Contact Information]

Abstract

Introduction

The substitution of hydrogen with fluorine in organic molecules imparts unique stereoelectronic properties that significantly influence their three-dimensional structure. One of the most notable phenomena is the "gauche effect," where a gauche conformation is favored over an anti conformation, contrary to what would be expected from steric considerations alone.[1][2] This effect, driven by hyperconjugation and electrostatic interactions, plays a crucial role in determining the conformational equilibrium of fluorinated compounds.[3][4][5]

3-Fluoro-3-methylbutanal presents an interesting case study for conformational analysis. The molecule possesses two key rotatable bonds: C1-C2 and C2-C3. The rotation around the C2-C3 bond, in particular, is subject to the influence of the fluorine atom, the aldehyde group, and the two methyl groups. Understanding the preferred orientation of these functional groups is critical for predicting the molecule's reactivity, its interaction with biological targets, and its spectroscopic properties.

This guide will detail the theoretical framework and computational protocols necessary to conduct a thorough conformational analysis of 3-Fluoro-3-methylbutanal. We will discuss the key dihedral angles to consider, the expected conformational isomers, and the computational methods best suited for this type of investigation.

Theoretical Background: The Influence of Fluorine on Conformation

The conformational preferences of 3-Fluoro-3-methylbutanal are primarily governed by a combination of steric and stereoelectronic effects.

• Steric Hindrance: The bulky tert-butyl group will create significant steric repulsion with the aldehyde group, influencing the rotational barrier around the C2-C3 bond.

• Gauche Effect: The interaction between the electronegative fluorine atom and the electron-withdrawing aldehyde group is expected to be a dominant factor. The gauche effect suggests that conformers where the F-C3-C2-C1 dihedral angle is approximately 60° may be energetically favored over the anti (180°) conformation.[1][2] This preference arises from a stabilizing hyperconjugative interaction between the C-H or C-C bonding orbitals and the C-F antibonding orbital (σ → σ*).[3][4]

• Dipole-Dipole Interactions: The C-F and C=O bonds both possess significant dipole moments. The relative orientation of these dipoles in different conformers will influence their electrostatic stability.

Proposed Experimental and Computational Protocols

A comprehensive theoretical study of 3-Fluoro-3-methylbutanal conformation would involve a multi-step computational approach to identify all relevant low-energy conformers and the transition states connecting them.

Conformational Search

The first step is to perform a systematic or stochastic search of the conformational space to identify all possible minima on the potential energy surface.

• Methodology: A common approach is to perform a relaxed scan of the key dihedral angles (τ1: O=C1-C2-C3 and τ2: C1-C2-C3-F). This involves rotating one dihedral angle in discrete steps (e.g., 30°) while optimizing the rest of the molecular geometry at each step.

• Computational Level: A computationally inexpensive method, such as molecular mechanics (e.g., MMFF94 force field) or a semi-empirical method (e.g., PM7), is suitable for the initial scan to quickly identify a set of candidate conformers.

Geometry Optimization and Frequency Calculations

The candidate conformers identified in the conformational search are then subjected to more accurate quantum mechanical calculations.

• Methodology: Each structure should be fully optimized without any constraints. Following optimization, vibrational frequency calculations must be performed. The absence of imaginary frequencies confirms that the structure is a true minimum on the potential energy surface.

• Computational Level: Density Functional Theory (DFT) is a widely used and reliable method for this purpose. A suitable combination of functional and basis set would be B3LYP/6-311+G(d,p).[6] For higher accuracy, especially for capturing subtle stereoelectronic effects, coupled-cluster methods like CCSD(T) could be employed for single-point energy calculations on the DFT-optimized geometries.

Transition State Search

To understand the dynamics of interconversion between conformers, it is necessary to locate the transition state structures connecting them.

• Methodology: Transition state searches can be initiated from the structures identified during the relaxed scans or by using methods like the synchronous transit-guided quasi-Newton (STQN) method. Once a candidate transition state is found, it must be confirmed by a frequency calculation, which should yield exactly one imaginary frequency corresponding to the motion along the reaction coordinate.

• Computational Level: The same level of theory used for the geometry optimizations of the minima should be used for the transition state searches.

Solvation Effects

The conformational preferences of a molecule can be significantly influenced by the solvent.

• Methodology: The effect of a solvent can be modeled using implicit solvation models, such as the Polarizable Continuum Model (PCM). Single-point energy calculations with the PCM can be performed on the gas-phase optimized geometries to estimate the relative energies in solution.

• Computational Level: The same DFT level of theory as the gas-phase calculations should be used.

Predicted Conformational Isomers and Data Presentation

Based on the rotation around the C2-C3 bond, we can predict several key staggered conformers for 3-Fluoro-3-methylbutanal. The following table summarizes the hypothetical relative energies of these conformers, which would be the expected output of the computational protocol described above. Note: This data is illustrative and not the result of actual calculations.

Conformer ID	Dihedral Angle (F-C3-C2-C1)	Description	Predicted Relative Energy (kcal/mol) - Gas Phase	Predicted Relative Energy (kcal/mol) - Aqueous
I	~60°	Gauche	0.00	0.20
II	~180°	Anti	1.50	1.20
III	~300° (-60°)	Gauche	0.10	0.00

Visualization of a Theoretical Workflow and Conformational Relationships

To clearly illustrate the logical flow of a theoretical conformational analysis and the relationships between different conformers, Graphviz diagrams are provided below.

Caption: Workflow for theoretical conformational analysis.

Caption: Interconversion between major conformers.

Conclusion

While no specific theoretical studies on the conformation of 3-Fluoro-3-methylbutanal have been published to date, this guide provides a comprehensive framework for conducting such an investigation. By applying established computational chemistry protocols, researchers can elucidate the conformational landscape of this molecule, providing valuable insights for its potential applications in drug design and materials science. The interplay of the gauche effect, steric hindrance, and electrostatic interactions makes 3-Fluoro-3-methylbutanal a compelling subject for theoretical conformational analysis. The methodologies and principles outlined herein are broadly applicable to the study of other fluorinated organic molecules.

References

• 1. Gauche effect - Wikipedia [en.wikipedia.org]
• 2. Gauche_effect [chemeurope.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Informing Molecular Design by Stereoelectronic Theory: The Fluorine Gauche Effect in Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Best‐Practice DFT Protocols for Basic Molecular Computational Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enantioselective Synthesis of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of 3-fluoro-3-methylbutanal, a valuable chiral building block in medicinal chemistry and drug development. The primary method detailed is the organocatalytic α-fluorination of 3-methylbutanal (B7770604), a readily available starting material. This approach utilizes a chiral secondary amine catalyst, such as a MacMillan-type imidazolidinone, to facilitate the enantioselective introduction of a fluorine atom at the α-position of the aldehyde. This protocol offers a robust and scalable method for accessing optically active α-fluoroaldehydes, which are versatile intermediates for the synthesis of more complex fluorinated molecules.

Introduction

The introduction of fluorine into organic molecules can significantly modulate their physicochemical and biological properties, including metabolic stability, lipophilicity, and binding affinity. Consequently, the development of efficient methods for the stereoselective synthesis of fluorinated compounds is of paramount importance in modern drug discovery. 3-Fluoro-3-methylbutanal, with its stereogenic center bearing a fluorine atom, represents a key chiral synthon for the preparation of various pharmaceutical candidates. Organocatalysis has emerged as a powerful tool for asymmetric synthesis, offering a green and efficient alternative to traditional metal-based catalysis.[1][2] The enantioselective α-fluorination of aldehydes, pioneered by MacMillan and others, provides a direct and atom-economical route to chiral α-fluoroaldehydes with high enantiopurity.[1][3] This application note details a reliable protocol for the synthesis of enantiomerically enriched 3-fluoro-3-methylbutanal using this organocatalytic approach.

Overall Reaction Scheme

The enantioselective synthesis of 3-fluoro-3-methylbutanal is achieved through the α-fluorination of 3-methylbutanal using an organocatalyst and an electrophilic fluorine source.

Caption: Overall reaction for the enantioselective synthesis of 3-fluoro-3-methylbutanal.

Data Presentation

The following table summarizes typical quantitative data for the organocatalytic α-fluorination of α-branched aldehydes, which can be expected for the synthesis of 3-fluoro-3-methylbutanal based on literature precedents for similar substrates.[1][4]

Entry	Catalyst (mol%)	Fluorinating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	(S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one (20)	NFSI	THF	4	24	~85-95	~90-98
2	(S)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine (20)	NFSI	Dioxane	RT	12	~80-90	~85-95
3	L-Proline (30)	Selectfluor™	MeCN	0	48	~50-70	~30-50

Note: Data is extrapolated from similar reactions on α-branched aldehydes and serves as a guideline. NFSI = N-Fluorobenzenesulfonimide.

Experimental Protocols

Protocol 1: Synthesis of the Starting Material (3-Methylbutanal)

3-Methylbutanal (isovaleraldehyde) is commercially available. Alternatively, it can be synthesized via the hydroformylation of isobutene.[5]

Materials:

• Isobutene

• Carbon monoxide

• Hydrogen

• Rhodium-based catalyst (e.g., Rh(CO)₂(acac))

• High-pressure reactor

Procedure:

• Charge a high-pressure reactor with the rhodium catalyst and a suitable solvent (e.g., toluene).

• Pressurize the reactor with a mixture of isobutene, carbon monoxide, and hydrogen (syngas).

• Heat the reactor to the desired temperature (typically 80-120 °C) and maintain the pressure.

• After the reaction is complete (monitored by GC), cool the reactor and vent the excess gas.

• The product, 3-methylbutanal, is isolated by distillation.

Protocol 2: Enantioselective α-Fluorination of 3-Methylbutanal

This protocol is adapted from the general procedures for the organocatalytic α-fluorination of aldehydes.[1][3][4]

Materials:

• 3-Methylbutanal (freshly distilled)

• (S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one trifluoroacetic acid salt (MacMillan catalyst)

• N-Fluorobenzenesulfonimide (NFSI)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the MacMillan catalyst (0.2 equivalents).

• Add anhydrous THF to dissolve the catalyst.

• Cool the solution to 4 °C in a refrigerator or using a cooling bath.

• Add 3-methylbutanal (1.0 equivalent) to the solution.

• In a separate flask, dissolve NFSI (1.2 equivalents) in anhydrous THF.

• Add the NFSI solution dropwise to the reaction mixture over 10 minutes.

• Stir the reaction mixture at 4 °C and monitor the progress by TLC or GC-MS. The reaction is typically complete within 24 hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Purification of 3-Fluoro-3-methylbutanal:

α-Fluoroaldehydes can be unstable and prone to epimerization or decomposition on silica gel.[6] Therefore, two purification strategies are presented.

Method A: Direct Purification (for relatively stable products)

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

• Collect the fractions containing the desired product and concentrate under reduced pressure.

• Caution: The product may be volatile.

Method B: Purification via the Corresponding Alcohol (for unstable aldehydes)

• To the crude 3-fluoro-3-methylbutanal in methanol (B129727) at 0 °C, add sodium borohydride (B1222165) (1.5 equivalents) portion-wise.

• Stir the mixture for 30 minutes or until the reaction is complete (monitored by TLC).

• Quench the reaction by the slow addition of water.

• Extract the mixture with ethyl acetate, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

• Purify the resulting 3-fluoro-3-methylbutan-1-ol (B568981) by flash column chromatography.

• The purified alcohol can then be re-oxidized to the desired aldehyde using a mild oxidant like Dess-Martin periodinane (DMP) if required.

Visualizations

Catalytic Cycle of Enamine-Mediated α-Fluorination

References

• 1. macmillan.princeton.edu [macmillan.princeton.edu]
• 2. Enantioselective organocatalytic alpha-fluorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Isovaleraldehyde - Wikipedia [en.wikipedia.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Application Notes and Protocols: Organocatalytic Fluorination of 3-Methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the enantioselective organocatalytic α-fluorination of 3-methylbutanal (B7770604). The methodologies described herein are based on established principles of aminocatalysis, offering a robust strategy for the synthesis of chiral α-fluoroaldehydes, which are valuable building blocks in medicinal chemistry and drug development.

Introduction

The introduction of fluorine into organic molecules can significantly alter their physical, chemical, and biological properties.[1] Stereospecific incorporation of fluorine is a widely used strategy in drug design to enhance metabolic stability, binding affinity, and lipophilicity.[2] Organocatalysis has emerged as a powerful tool for the enantioselective α-fluorination of carbonyl compounds, providing a metal-free and environmentally benign alternative to traditional methods.[1][2][3][4][5] This protocol focuses on the α-fluorination of 3-methylbutanal, an α-branched aldehyde, utilizing enamine catalysis with a chiral secondary amine organocatalyst and N-fluorobenzenesulfonimide (NFSI) as the electrophilic fluorine source.[2][3][4][5]

Reaction Principle

The organocatalytic α-fluorination of aldehydes proceeds through an enamine-based catalytic cycle. The chiral secondary amine catalyst reversibly reacts with the aldehyde to form a chiral enamine intermediate. This enamine then acts as a nucleophile, attacking the electrophilic fluorine source (NFSI). Subsequent hydrolysis releases the α-fluorinated aldehyde and regenerates the catalyst, allowing for a catalytic cycle. The stereochemical outcome of the reaction is controlled by the chiral environment of the catalyst.

Data Presentation

The following table summarizes typical results for the organocatalytic α-fluorination of various aldehydes using a MacMillan-type imidazolidinone catalyst. These results provide a benchmark for the expected outcome of the fluorination of 3-methylbutanal.

Entry	Aldehyde Substrate	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1	Propanal	20	CHCl₃	2	85	95
2	Pentanal	20	CHCl₃	2	87	97
3	Hexanal	20	CHCl₃	2	86	98
4	Cyclohexanecarbaldehyde	20	THF	4	81	99
5	Phenylacetaldehyde	20	CHCl₃	0.5	83	99[2]
6	3-Phenylpropanal	20	CHCl₃	2	91	99

Experimental Protocols

General Considerations

• All reactions should be carried out in oven-dried glassware under an inert atmosphere (e.g., nitrogen or argon).

• Solvents should be freshly distilled and dried according to standard procedures.

• N-Fluorobenzenesulfonimide (NFSI) is a stable solid but should be handled with care in a fume hood.[6]

• The α-fluoroaldehyde product can be unstable and prone to epimerization or decomposition on silica (B1680970) gel.[1] Therefore, in situ reduction to the corresponding β-fluoroalcohol is recommended for purification and characterization.

Materials and Reagents

• 3-Methylbutanal (freshly distilled)

• (5S)-2,2,3-Trimethyl-5-phenyl-4-imidazolidinone hydrochloride (or a similar MacMillan catalyst)

• N-Fluorobenzenesulfonimide (NFSI)

• Chloroform (B151607) (CHCl₃, anhydrous)

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727) (MeOH, anhydrous)

• Diethyl ether (Et₂O)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Detailed Experimental Procedure

Step 1: Organocatalytic Fluorination

• To a flame-dried round-bottom flask equipped with a magnetic stir bar, add (5S)-2,2,3-trimethyl-5-phenyl-4-imidazolidinone hydrochloride (0.05 mmol, 10 mol%).

• Place the flask under an inert atmosphere.

• Add anhydrous chloroform (2.5 mL).

• Add 3-methylbutanal (0.5 mmol, 1.0 equiv).

• Stir the mixture at room temperature for 5 minutes.

• Add N-fluorobenzenesulfonimide (NFSI) (0.6 mmol, 1.2 equiv) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

Step 2: In Situ Reduction

• Upon completion of the fluorination reaction (as indicated by TLC), cool the reaction mixture to 0 °C in an ice bath.

• Slowly add anhydrous methanol (2.5 mL).

• Carefully add sodium borohydride (1.0 mmol, 2.0 equiv) in small portions.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour.

Step 3: Work-up and Purification

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with saturated aqueous sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product (the β-fluoroalcohol) by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

Step 4: Characterization

• The enantiomeric excess of the purified β-fluoroalcohol can be determined by chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) analysis.[3]

Visualizations

The following diagrams illustrate the experimental workflow and the proposed catalytic cycle for the organocatalytic fluorination of 3-methylbutanal.

Caption: Experimental workflow for the synthesis of 2-fluoro-3-methyl-1-butanol.

Caption: Proposed catalytic cycle for the aminocatalytic α-fluorination of 3-methylbutanal.

References

• 1. BJOC - Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution [beilstein-journals.org]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Enantioselective organocatalytic alpha-fluorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-Fluorobenzenesulfonimide (NFSI) [organic-chemistry.org]

Application Notes and Protocols for the Purification of α-Fluoroaldehydes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols for the purification of α-fluoroaldehydes. Due to their inherent instability, the purification of these compounds requires careful consideration of the chosen methodology to minimize decomposition and maximize yield and purity. This document outlines common purification strategies, provides detailed experimental protocols, and presents quantitative data to guide researchers in selecting the optimal method for their specific needs.

Introduction

α-Fluoroaldehydes are valuable synthetic intermediates in medicinal chemistry and drug development due to the unique properties conferred by the fluorine atom. However, their purification is often challenging as they are prone to decomposition, particularly under acidic or basic conditions and upon heating. Common decomposition pathways include enolization followed by elimination of hydrogen fluoride, and polymerization. Therefore, mild purification techniques and careful handling are paramount.

Key Purification Techniques

The primary methods for the purification of α-fluoroaldehydes are flash column chromatography, high-performance liquid chromatography (HPLC), and vacuum distillation. The choice of technique depends on the scale of the purification, the nature of the impurities, and the stability of the specific α-fluoroaldehyde.

Flash Column Chromatography

Flash column chromatography is a widely used technique for the purification of α-fluoroaldehydes on a laboratory scale. It is crucial to use a neutral stationary phase and to minimize the time the compound spends on the column.

Experimental Protocol: Purification of 2-Fluoro-3-phenylpropanal by Flash Column Chromatography

• Materials:

  • Crude 2-fluoro-3-phenylpropanal

  • Silica (B1680970) gel (230-400 mesh)

  • n-Hexane (HPLC grade)

  • Ethyl acetate (B1210297) (HPLC grade)

  • Glass column

  • Compressed air or nitrogen source

  • Collection tubes

• Procedure:

  • Slurry Preparation: Prepare a slurry of silica gel in n-hexane.

  • Column Packing: Pour the slurry into the column and allow it to pack under gravity, then apply gentle pressure with compressed air to achieve a well-packed bed.

  • Equilibration: Equilibrate the column by passing 2-3 column volumes of the initial eluent (e.g., 95:5 n-hexane:ethyl acetate) through the silica gel.

  • Sample Loading: Dissolve the crude α-fluoroaldehyde in a minimal amount of dichloromethane (B109758) or the eluent and load it onto the top of the column. Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude product onto a small amount of silica gel.

  • Elution: Elute the column with a gradient of ethyl acetate in n-hexane. The optimal gradient should be determined by thin-layer chromatography (TLC) beforehand. A typical starting gradient is 5% ethyl acetate in n-hexane, gradually increasing to 20-30%.

  • Fraction Collection: Collect fractions and monitor the elution of the product by TLC.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure at a low temperature (<30 °C) to obtain the purified α-fluoroaldehyde.

Quantitative Data for Flash Chromatography Purification

α-Fluoroaldehyde	Stationary Phase	Eluent System (Hexane:Ethyl Acetate)	Yield (%)	Purity (%)	Reference
2-Fluoro-3-phenylpropanal	Silica Gel	Gradient: 5:1 to 3:1	85	>95	Fictionalized Data
2-Fluorodecanal	Silica Gel	9:1	78	>97	Fictionalized Data
2-Fluoro-2-phenylacetaldehyde	Silica Gel	10:1	90	>98	Fictionalized Data

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the purification of α-fluoroaldehydes, especially for achieving high purity and for the separation of enantiomers when a chiral stationary phase is used. Due to the instability of α-fluoroaldehydes, purification is often performed after converting the aldehyde to a more stable derivative, such as an alcohol. However, direct purification is possible with careful method development.

Experimental Protocol: Chiral HPLC Purification of 2-Fluoro-2-phenylacetaldehyde

• Instrumentation:

  • HPLC system with a UV detector

  • Chiral stationary phase column (e.g., Chiralcel OD-H)

• Mobile Phase:

  • A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The optimal ratio should be determined experimentally.

• Procedure:

  • Sample Preparation: Dissolve the racemic α-fluoroaldehyde in the mobile phase to a concentration of approximately 1 mg/mL.

  • Injection: Inject the sample onto the column.

  • Elution: Run the separation under isocratic conditions.

  • Detection: Monitor the elution of the enantiomers using a UV detector at a suitable wavelength (e.g., 254 nm).

  • Fraction Collection: Collect the separated enantiomer peaks.

  • Solvent Removal: Remove the solvent from the collected fractions under reduced pressure at low temperature.

Quantitative Data for HPLC Purification

α-Fluoroaldehyde	Column	Mobile Phase (Hexane:Isopropanol)	Purity/ee (%)	Reference
(R)-2-Fluoro-2-phenylacetaldehyde	Chiralcel OD-H	90:10	99% ee	Fictionalized Data
2-Fluorooctanal	C18 Reverse Phase	Acetonitrile:Water (70:30)	>98%	Fictionalized Data

Vacuum Distillation

Vacuum distillation is suitable for the purification of thermally stable and relatively volatile α-fluoroaldehydes on a larger scale. It is crucial to perform the distillation under high vacuum to keep the temperature low and minimize thermal decomposition.

Experimental Protocol: Purification of 2-Fluorooctanal by Vacuum Distillation

• Apparatus:

  • Short-path distillation apparatus

  • Vacuum pump

  • Heating mantle with a stirrer

  • Cold trap

• Procedure:

  • Setup: Assemble the distillation apparatus and ensure all joints are well-sealed.

  • Charging the Flask: Charge the distillation flask with the crude α-fluoroaldehyde and a magnetic stir bar.

  • Applying Vacuum: Gradually apply vacuum to the system.

  • Heating: Gently heat the distillation flask while stirring.

  • Distillation: Collect the fraction that distills at a constant temperature and pressure. The boiling point will be significantly lower than the atmospheric boiling point.

  • Cooling: After the distillation is complete, allow the apparatus to cool to room temperature before releasing the vacuum.

Quantitative Data for Vacuum Distillation

α-Fluoroaldehyde	Boiling Point (°C) / Pressure (mmHg)	Yield (%)	Purity (%)	Reference
2-Fluorooctanal	65-67 / 10	80	>98	Fictionalized Data
2-Fluorohexanal	45-47 / 15	82	>97	Fictionalized Data

Purity Assessment

Accurate determination of the purity of α-fluoroaldehydes is crucial. The following analytical techniques are commonly employed.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for assessing the purity of volatile α-fluoroaldehydes and identifying impurities.

Experimental Protocol: GC-MS Analysis of 2-Fluorodecanal

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer.

  • Capillary column (e.g., DB-5ms).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

• Sample Preparation: Prepare a dilute solution of the purified α-fluoroaldehyde in a volatile solvent (e.g., dichloromethane).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹⁹F NMR spectroscopy are indispensable for confirming the structure and assessing the purity of α-fluoroaldehydes. Quantitative NMR (qNMR) can be used for accurate purity determination.

Experimental Protocol: ¹H and ¹⁹F NMR Analysis

• Instrumentation:

  • NMR spectrometer (≥400 MHz).

• Sample Preparation:

  • Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., CDCl₃).

• Data Acquisition:

  • Acquire standard ¹H and ¹⁹F NMR spectra.

  • For qNMR, add a known amount of an internal standard.

Stability and Handling

• Storage: α-Fluoroaldehydes should be stored at low temperatures (≤ 4 °C) under an inert atmosphere (nitrogen or argon) to minimize decomposition.

• Handling: Avoid exposure to moisture, acids, and bases. Use glassware that has been neutralized to prevent acid- or base-catalyzed decomposition. Due to their potential volatility and toxicity, all manipulations should be performed in a well-ventilated fume hood.

Diagrams

Caption: General workflow for the purification and analysis of α-fluoroaldehydes.

Caption: Factors influencing the stability and decomposition of α-fluoroaldehydes.

Application Notes and Protocols for 3-Fluoro-3-methylbutanal in Medicinal Chemistry

Disclaimer: 3-Fluoro-3-methylbutanal is a novel building block with limited currently available data in peer-reviewed literature. The following application notes and protocols are presented as a hypothetical guide for researchers and drug development professionals. The information is based on established principles of medicinal chemistry, the known effects of fluorine substitution, and general synthetic methodologies for analogous α-fluoroaldehydes.

Application Notes

Introduction

3-Fluoro-3-methylbutanal is an intriguing, yet underexplored, building block for medicinal chemistry. The strategic incorporation of fluorine into drug candidates is a well-established strategy to enhance pharmacological properties. The presence of a fluorine atom at a tertiary carbon, adjacent to a gem-dimethyl group, offers a unique combination of steric and electronic features. This moiety can be used to modulate a range of properties including metabolic stability, lipophilicity, and binding affinity.[1][2][3] Aldehydes are versatile functional groups that serve as crucial intermediates in the synthesis of a wide array of complex pharmaceutical compounds.[4]

Potential Advantages of the 3-Fluoro-3-methylbutyl Moiety

The introduction of the 3-fluoro-3-methylbutyl group into a lead compound can offer several potential advantages:

• Enhanced Metabolic Stability: The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to oxidative metabolism by cytochrome P450 enzymes.[1][5] Placing the fluorine at a tertiary carbon, which can be susceptible to hydroxylation, could block this metabolic pathway, potentially increasing the compound's half-life and oral bioavailability.[6][7]

• Modulation of Physicochemical Properties:

  • Lipophilicity (LogP): Fluorine substitution can alter a molecule's lipophilicity, which in turn affects its solubility, permeability, and pharmacokinetic profile. The effect is context-dependent, but the introduction of a single fluorine atom can fine-tune the LogP to an optimal range for drug absorption and distribution.[1][8]

  • Acidity/Basicity (pKa): The strong electron-withdrawing nature of fluorine can lower the pKa of nearby acidic or basic functional groups.[8][9] This modulation can be critical for optimizing interactions with biological targets and improving oral absorption.

• Conformational Control: The steric bulk of the gem-dimethyl group combined with the electronegativity of the fluorine atom can influence the conformational preferences of a molecule. This can lead to a more favorable binding conformation with the target protein, thereby increasing potency and selectivity.[7]

• Improved Binding Interactions: The polarized C-F bond can participate in favorable electrostatic and dipole-dipole interactions with amino acid residues in the active site of a target protein, potentially enhancing binding affinity.

Hypothetical Applications in Drug Discovery

Given the properties of the 3-fluoro-3-methylbutyl moiety, derivatives of 3-Fluoro-3-methylbutanal could be explored as potential therapeutics in various areas, including:

• Enzyme Inhibitors: The aldehyde functionality can be elaborated into various pharmacophores that target the active sites of enzymes such as proteases, kinases, or phosphatases. The fluorinated moiety could enhance binding affinity and metabolic stability.

• Receptor Modulators: Incorporation into scaffolds targeting G-protein coupled receptors (GPCRs) or nuclear receptors where the unique steric and electronic properties of the fluorinated group can improve ligand-receptor interactions.

• Antiviral or Antibacterial Agents: As a building block for novel nucleoside or non-nucleoside analogues where metabolic stability is crucial for efficacy.

Quantitative Data (Illustrative Examples)

The following tables provide comparative data for analogous compounds to illustrate the potential impact of fluorination on key drug-like properties.

Table 1: Effect of Fluorination on Acidity (pKa) [9]

Carboxylic Acid	Structure	pKa
Acetic Acid	CH₃COOH	4.76
Fluoro acetic Acid	F CH₂COOH	2.58
Difluoro acetic Acid	F₂ CHCOOH	1.22
Trifluoro acetic Acid	F₃ CCOOH	0.03

Table 2: Effect of Fluorination on Lipophilicity (LogP) and Basicity (pKa) of Amines [10][11]

Amine	LogP (Calculated)	pKa (Experimental)
Cyclohexylamine	1.49	10.64
4,4-Difluoro cyclohexylamine	1.25	9.61
Piperidine	0.84	11.12
4,4-Difluoro piperidine	0.43	8.92

Table 3: Comparative Inhibitory Activity (IC50) of Fluorinated vs. Non-Fluorinated Analogs [12][13]

Inhibitor Class & Target	Fluorinated Analog	IC50	Non-Fluorinated Analog	IC50
STING Agonist	7-Fluoro -indole derivative (Compound 9)	Active	Indole derivative (Compound 11)	Inactive
Peptidyl Ketone (Caspase-3)	Z-Val-Asp-CH₂F	30 nM	Not specified as active	-
IDO1 Inhibitor	Fluoro aryl derivative (e.g., Epacadostat)	Potent	Non-fluorinated precursors	Less Potent

Experimental Protocols

Hypothetical Synthesis of 3-Fluoro-3-methylbutanal

This protocol is based on the well-established organocatalytic α-fluorination of aldehydes.

Reaction Scheme:

Materials:

• 3-Methylbutanal

• N-Fluorobenzenesulfonimide (NFSI)

• Imidazolidinone organocatalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one)

• Solvent (e.g., Dichloromethane, DCM)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the imidazolidinone organocatalyst (10-20 mol%).

• Add dry DCM as the solvent.

• Cool the mixture to 0 °C in an ice bath.

• Add 3-Methylbutanal (1.0 equivalent) dropwise to the stirred solution.

• In a separate flask, dissolve N-Fluorobenzenesulfonimide (NFSI, 1.2 equivalents) in dry DCM.

• Add the NFSI solution dropwise to the reaction mixture over 30 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to yield 3-Fluoro-3-methylbutanal.

Protocol for a Representative Derivatization: Wittig Reaction

This protocol describes a potential subsequent reaction to demonstrate the utility of 3-Fluoro-3-methylbutanal as a synthetic intermediate.

Reaction Scheme:

Materials:

• 3-Fluoro-3-methylbutanal

• (Carbethoxymethylene)triphenylphosphorane

• Dry Tetrahydrofuran (THF)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, dissolve (Carbethoxymethylene)triphenylphosphorane (1.1 equivalents) in dry THF.

• Add a solution of 3-Fluoro-3-methylbutanal (1.0 equivalent) in dry THF dropwise to the stirred phosphorane solution at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, remove the THF under reduced pressure.

• Add diethyl ether to the residue to precipitate triphenylphosphine (B44618) oxide.

• Filter the mixture and wash the solid with cold diethyl ether.

• Combine the filtrate and washings, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired α,β-unsaturated ester.

Visualizations

Caption: Workflow for the utilization of a novel fluorinated building block.

Caption: Hypothetical inhibition of the MEK kinase in the MAPK/ERK pathway.

References

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. mdpi.com [mdpi.com]
• 3. Biological aspects of fluorine - Wikipedia [en.wikipedia.org]
• 4. The effect of fluorine substitution on the physicochemical properties and the analgesic activity of paracetamol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Frontiers | Fluorinated small molecule derivatives in cancer immunotherapy: emerging frontiers and therapeutic potential [frontiersin.org]

The Utility of 3-Fluoro-3-methylbutanal as a Chiral Building Block in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Among the diverse array of fluorinated building blocks, chiral β-fluoro aldehydes represent a valuable class of synthons for the construction of complex, stereochemically defined molecules. This document provides an overview of the potential applications and synthetic protocols involving 3-fluoro-3-methylbutanal as a chiral building block in asymmetric synthesis. While specific documented applications of 3-fluoro-3-methylbutanal are limited in publicly available literature, this note extrapolates its potential based on the well-established reactivity of analogous β-fluoro aldehydes and general principles of asymmetric synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 3-fluoro-3-methylbutanal is provided in the table below. These properties are crucial for designing reaction conditions and purification strategies.

Property	Value
Molecular Formula	C₅H₉FO
Molecular Weight	104.12 g/mol
Appearance	Colorless liquid (predicted)
Boiling Point	Not reported
Density	Not reported
Solubility	Soluble in common organic solvents

Synthetic Applications

3-Fluoro-3-methylbutanal, possessing a stereogenic center at the C3 position, can serve as a versatile precursor for the synthesis of a variety of chiral molecules, particularly those containing a β-fluoro alcohol or β-fluoro amine motif. These structural motifs are of significant interest in drug discovery due to their ability to influence conformation and metabolic stability.

Asymmetric Aldol (B89426) Reactions

The aldehyde functionality of 3-fluoro-3-methylbutanal makes it an ideal substrate for asymmetric aldol reactions, a powerful carbon-carbon bond-forming reaction for the construction of chiral β-hydroxy carbonyl compounds. Both organocatalytic and metal-catalyzed approaches can be envisioned.

Logical Workflow for Asymmetric Aldol Reaction:

Caption: Workflow of an asymmetric aldol reaction using 3-fluoro-3-methylbutanal.

Experimental Protocol (Hypothetical): Organocatalytic Asymmetric Aldol Reaction

This protocol is based on established procedures for proline-catalyzed aldol reactions.

Materials:

• (R)- or (S)-3-Fluoro-3-methylbutanal

• Acetone (B3395972) (or other ketone)

• L-Proline

• Dimethylformamide (DMF), anhydrous

• Hydrochloric acid (1 M)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a stirred solution of (R)- or (S)-3-fluoro-3-methylbutanal (1.0 mmol) in anhydrous DMF (5 mL) at 0 °C, add acetone (5.0 mmol, 5 equivalents).

• Add L-proline (0.2 mmol, 20 mol%) to the reaction mixture.

• Allow the reaction to stir at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the chiral β-hydroxy ketone.

Expected Outcome:

The reaction is expected to yield the corresponding chiral β-hydroxy ketone with high diastereoselectivity and enantioselectivity. The stereochemical outcome will depend on the chirality of the starting aldehyde and the catalyst used.

Quantitative Data (Hypothetical):

Entry	Catalyst	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)	Yield (%)
1	L-Proline	>95:5	>98	85
2	D-Proline	>95:5	>98	83

Asymmetric Mannich Reactions

Similar to aldol reactions, 3-fluoro-3-methylbutanal can be employed in asymmetric Mannich reactions to synthesize chiral β-amino carbonyl compounds. These products are valuable precursors for the synthesis of β-fluoro amines.

Logical Workflow for Asymmetric Mannich Reaction:

Caption: Workflow of an asymmetric Mannich reaction using 3-fluoro-3-methylbutanal.

Experimental Protocol (Hypothetical): Chiral Phosphoric Acid-Catalyzed Asymmetric Mannich Reaction

This protocol is based on established procedures for chiral phosphoric acid-catalyzed Mannich reactions.

Materials:

• (R)- or (S)-3-Fluoro-3-methylbutanal

• N-Boc-imine (e.g., from an aromatic aldehyde)

• Chiral phosphoric acid catalyst (e.g., TRIP)

• Toluene (B28343), anhydrous

• Molecular sieves (4 Å)

• Round-bottom flask, magnetic stirrer, and other standard laboratory glassware

Procedure:

• To a flame-dried round-bottom flask containing activated 4 Å molecular sieves, add the chiral phosphoric acid catalyst (0.05 mmol, 5 mol%).

• Add anhydrous toluene (2 mL) and cool the mixture to the desired temperature (e.g., -20 °C).

• Add the N-Boc-imine (1.0 mmol) and (R)- or (S)-3-fluoro-3-methylbutanal (1.2 mmol, 1.2 equivalents) sequentially.

• Stir the reaction mixture at the same temperature and monitor its progress by TLC.

• Upon completion, quench the reaction with saturated sodium bicarbonate solution.

• Extract the aqueous layer with dichloromethane (B109758) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the chiral β-amino carbonyl compound.

Expected Outcome:

The reaction is anticipated to produce the corresponding chiral β-amino carbonyl compound with high levels of diastereoselectivity and enantioselectivity.

Quantitative Data (Hypothetical):

Entry	Catalyst	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee, %)	Yield (%)
1	(R)-TRIP	>90:10	>95	90
2	(S)-TRIP	>90:10	>95	88

Conclusion

While direct, documented applications of 3-fluoro-3-methylbutanal as a chiral building block are not extensively reported, its structure suggests significant potential in asymmetric synthesis. The protocols and workflows presented here, based on well-established organocatalytic transformations, provide a solid foundation for researchers to explore the utility of this promising fluorinated synthon. The development of efficient and stereoselective methods for the synthesis and application of 3-fluoro-3-methylbutanal will undoubtedly contribute to the expanding toolbox of fluorinated building blocks for the discovery and development of novel pharmaceuticals. Further research is warranted to fully elucidate the synthetic potential of this chiral aldehyde.

Application Notes and Protocols for Derivatization Reactions of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the derivatization of 3-Fluoro-3-methylbutanal. While specific derivatization data for this unique α-fluoroaldehyde is not extensively published, the following protocols are based on well-established and robust methods for the derivatization of aldehydes. These reactions are fundamental for enhancing detectability and improving chromatographic performance in analytical techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), which are critical in drug discovery and development.

Introduction

3-Fluoro-3-methylbutanal is a fluorinated aldehyde of interest in medicinal chemistry and drug design due to the unique properties conferred by the fluorine atom. Derivatization of the aldehyde functional group is often a necessary step for various analytical and synthetic applications. This process can increase the volatility and thermal stability of the analyte for GC analysis, or introduce a chromophore for sensitive UV detection in HPLC.[1] The primary derivatization strategies for aldehydes, and by extension 3-Fluoro-3-methylbutanal, include the formation of hydrazones, oximes, and silylated derivatives.

Derivatization for HPLC Analysis: Reaction with 2,4-Dinitrophenylhydrazine (B122626) (DNPH)

The reaction of aldehydes with 2,4-dinitrophenylhydrazine (DNPH) is a classic and reliable method for their quantification.[2] The resulting 2,4-dinitrophenylhydrazone derivatives are stable, crystalline compounds that absorb strongly in the UV-visible region (around 360 nm), making them ideal for HPLC-UV analysis.[2][3] The reaction is acid-catalyzed and proceeds via a nucleophilic addition-elimination mechanism.[2]

Quantitative Data Summary: DNPH Derivatization

Parameter	Condition	Reference
Reagent	2,4-Dinitrophenylhydrazine (DNPH)	[2]
Solvent	Acetonitrile (B52724)	[2]
Catalyst	Sulfuric acid or Hydrochloric acid	[2]
pH	3.0 ± 0.1 (general aldehydes)	[4]
Temperature	40°C	[4][5]
Reaction Time	1 hour	[4][5]
Detection	HPLC-UV at 360 nm	[5]

Experimental Protocol: DNPH Derivatization of 3-Fluoro-3-methylbutanal

Materials:

• 3-Fluoro-3-methylbutanal

• 2,4-Dinitrophenylhydrazine (DNPH), purified by recrystallization from acetonitrile

• Acetonitrile (HPLC grade)

• Concentrated Sulfuric Acid

• Citrate (B86180) Buffer (pH 3.0)

• Solid-Phase Extraction (SPE) C18 cartridges

• Vials with PTFE-lined caps

• Heated orbital shaker or water bath

Reagent Preparation (Acidified DNPH Solution):

Caution: DNPH is flammable and potentially explosive when dry. Handle with appropriate personal protective equipment.

• Dissolve 150 mg of purified DNPH in 50 mL of acetonitrile in a 100 mL volumetric flask.[2]

• Carefully add 1.0 mL of concentrated sulfuric acid.[2]

• Dilute to the mark with acetonitrile.[2]

• Store the solution in a dark, airtight container at 4°C.[2]

Derivatization and Extraction Procedure:

This protocol is adapted from U.S. EPA Method 8315A.[4]

• Prepare a standard solution of 3-Fluoro-3-methylbutanal in acetonitrile.

• In a reaction vial, combine a known volume of the 3-Fluoro-3-methylbutanal solution with an appropriate volume of citrate buffer to achieve a pH of 3.0 ± 0.1.[4]

• Add an excess of the acidified DNPH reagent solution to the vial.[4]

• Seal the vial and place it in a heated orbital shaker at 40°C for 1 hour, ensuring gentle swirling.[4]

• After the reaction is complete, cool the solution to room temperature.

• The resulting 3-Fluoro-3-methylbutanal-DNPH-hydrazone can be extracted using a C18 SPE cartridge.

• Elute the derivative from the SPE cartridge with acetonitrile.[2]

• The eluate is now ready for analysis by HPLC-UV at 360 nm.

DNPH Derivatization Reaction

Derivatization for GC-MS Analysis

For GC-MS analysis, derivatization is crucial to increase the volatility and thermal stability of aldehydes. Two common methods are oximation with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA) and silylation.

Oximation with PFBHA

PFBHA reacts with aldehydes to form stable oxime derivatives. The pentafluorobenzyl group is strongly electron-capturing, which significantly enhances the sensitivity of detection by GC-MS, especially when using an electron capture detector (ECD) or selected ion monitoring (SIM).[6] This method is advantageous as it is quantitative and the derivatives are thermally stable.[7]

Parameter	Condition	Reference
Reagent	O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)	[6]
Solvent	Water or Buffer (pH 4-6)	[6]
Temperature	60°C	[6]
Reaction Time	60 minutes	[6]
Extraction Solvent	Hexane (B92381) or Toluene (B28343)	[6]
Detection	GC-MS (EI, SIM mode)	[6]
Quantification Ion	m/z 181 (pentafluorotropylium cation)	[6]

Materials:

• 3-Fluoro-3-methylbutanal

• O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Aldehyde-free water

• Hexane or Toluene (pesticide grade)

• Sodium chloride

• Buffer solution (pH 4-6)

• Vials with PTFE-lined septa

• Heating block or water bath

Procedure:

• Prepare a standard solution of 3-Fluoro-3-methylbutanal in a suitable solvent.

• In a reaction vial, place a known volume of the standard solution. For aqueous samples, use 5-10 mL.[6]

• Adjust the pH of the sample to a range of 4-6 using a suitable buffer.[6]

• Prepare a fresh solution of PFBHA in aldehyde-free water (e.g., 1-15 mg/mL).[6][8]

• Add an excess of the PFBHA solution to the sample vial and seal it tightly.[6]

• Incubate the reaction mixture at 60°C for 60 minutes.[6]

• After cooling to room temperature, add 1-2 mL of hexane or toluene for extraction.[6]

• Add sodium chloride to saturate the aqueous phase, improving extraction efficiency.[6]

• Vortex or shake vigorously for 1-2 minutes.

• Allow the layers to separate and carefully transfer the organic layer to a clean vial for GC-MS analysis.

PFBHA Derivatization Reaction

Silylation

Silylation is a common derivatization technique for GC-MS that replaces active hydrogen atoms in functional groups with a trimethylsilyl (B98337) (TMS) group.[9] For aldehydes, a two-step process is often employed: methoximation followed by silylation. Methoximation converts the aldehyde to a more stable oxime, preventing tautomerization, followed by silylation of any other active hydrogens.[10]

Parameter	Condition	Reference
Methoximation Reagent	Methoxyamine hydrochloride in pyridine (B92270)	[11]
Methoximation Temp.	37°C	[11]
Methoximation Time	90 minutes	[11]
Silylation Reagent	N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)	[11]
Silylation Temp.	37°C	[11]
Silylation Time	30 minutes	[11]
Detection	GC-MS	[10]

Materials:

• 3-Fluoro-3-methylbutanal

• Methoxyamine hydrochloride

• Pyridine

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Vials with PTFE-lined septa

• Heating block or incubator

Procedure:

• Ensure the sample containing 3-Fluoro-3-methylbutanal is completely dry, as water will interfere with the silylation reaction. Lyophilization is recommended for aqueous samples.[11]

• Methoximation: Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) to the dried sample. Incubate at 37°C for 90 minutes with agitation.[11]

• Silylation: Add 80 µL of MSTFA to the vial and incubate at 37°C for 30 minutes with agitation.[11]

• The sample is now ready for injection into the GC-MS.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the derivatization and analysis of 3-Fluoro-3-methylbutanal.

General Experimental Workflow

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. epa.gov [epa.gov]
• 5. unitedchem.com [unitedchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fast and Reliable Environmental Analysis of Aldehyde and Ketone Air Pollutants [sigmaaldrich.com]
• 8. hou.usra.edu [hou.usra.edu]
• 9. nbinno.com [nbinno.com]
• 10. google.com [google.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantitative analysis of 3-Fluoro-3-methylbutanal. Given the absence of validated methods for this specific analyte in peer-reviewed literature, the following protocols are based on established and robust methods for the analysis of analogous volatile fluorinated compounds and aldehydes. Two primary methods are presented: Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization with O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA), and High-Performance Liquid Chromatography (HPLC) with UV detection following derivatization with 2,4-dinitrophenylhydrazine (B122626) (DNPH).

Method 1: Quantification of 3-Fluoro-3-methylbutanal by Gas Chromatography-Mass Spectrometry (GC-MS) with PFBHA Derivatization

This method is ideal for the sensitive and selective quantification of 3-Fluoro-3-methylbutanal in various matrices, including biological fluids and pharmaceutical process samples. Derivatization with PFBHA converts the polar aldehyde into a more volatile and thermally stable oxime derivative, which is amenable to GC-MS analysis with high sensitivity, particularly using negative chemical ionization.[1]

Experimental Protocol

1. Materials and Reagents

• 3-Fluoro-3-methylbutanal (analyte of interest)

• Internal Standard (IS): A structurally similar compound not present in the sample matrix. A deuterated analog of the analyte would be ideal.

• O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA)

• Solvents: Ethyl acetate, Hexane (B92381) (GC or HPLC grade)

• Reagent for pH adjustment: Sodium hydroxide (B78521) (NaOH) solution

• Anhydrous sodium sulfate (B86663)

• High-purity water

2. Sample Preparation and Derivatization

• Sample Collection: Collect the sample (e.g., 1 mL of plasma, reaction mixture) in a clean glass vial.

• Internal Standard Spiking: Add a known amount of the internal standard to the sample.

• pH Adjustment: Adjust the sample pH to approximately 7-8 with a dilute NaOH solution to facilitate the derivatization reaction.

• Derivatization: Add an excess of PFBHA solution (e.g., 100 µL of a 10 mg/mL solution in water) to the sample.

• Incubation: Vortex the mixture and incubate at 60°C for 30 minutes.

• Extraction: After cooling to room temperature, add 1 mL of hexane and vortex vigorously for 2 minutes to extract the PFBHA-oxime derivative.

• Phase Separation: Centrifuge the sample to separate the organic and aqueous layers.

• Drying: Transfer the upper organic layer to a clean vial containing anhydrous sodium sulfate to remove any residual water.

• Analysis: Transfer the dried extract to a GC-MS autosampler vial for analysis.

3. GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar non-polar column

• Injector Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) or Negative Chemical Ionization (NCI)

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Data Acquisition: Selected Ion Monitoring (SIM) mode for target ions of the 3-Fluoro-3-methylbutanal-PFBHA derivative. The characteristic ion at m/z 181, corresponding to the pentafluorobenzyl fragment, is a common choice for monitoring.[2]

Quantitative Data Summary (Representative)

The following table presents expected quantitative performance data for the GC-MS analysis of 3-Fluoro-3-methylbutanal, based on typical values for similar analytes.

Parameter	Expected Value
Retention Time	8 - 12 min
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 1 ng/mL
Limit of Quantitation (LOQ)	0.5 - 5 ng/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 15%

Workflow Diagram

GC-MS analysis workflow for 3-Fluoro-3-methylbutanal.

Method 2: Quantification of 3-Fluoro-3-methylbutanal by High-Performance Liquid Chromatography (HPLC) with DNPH Derivatization

Experimental Protocol

1. Materials and Reagents

• 3-Fluoro-3-methylbutanal (analyte of interest)

• Internal Standard (IS): A structurally similar aldehyde not present in the sample.

• 2,4-Dinitrophenylhydrazine (DNPH) solution (in acetonitrile (B52724) and phosphoric acid)

• Solvents: Acetonitrile, Water (HPLC grade)

• Acids: Phosphoric acid

2. Sample Preparation and Derivatization

• Sample Collection: Collect the sample in a suitable solvent (e.g., acetonitrile).

• Internal Standard Spiking: Add a known amount of the internal standard to the sample.

• Derivatization: Add an excess of the acidic DNPH solution to the sample.

• Incubation: Vortex the mixture and allow it to react at room temperature for at least 1 hour, protected from light.

• Analysis: The derivatized sample can be directly injected into the HPLC system.

3. HPLC Instrumental Conditions

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • Start with 60% B

  • Increase to 90% B over 10 minutes

  • Hold at 90% B for 2 minutes

  • Return to 60% B and equilibrate for 5 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 360 nm

• Injection Volume: 10 µL

Quantitative Data Summary (Representative)

The following table presents expected quantitative performance data for the HPLC analysis of the DNPH derivative of 3-Fluoro-3-methylbutanal.

Parameter	Expected Value
Retention Time	7 - 10 min
Linearity (R²)	> 0.99
Limit of Detection (LOD)	10 - 50 ng/mL
Limit of Quantitation (LOQ)	50 - 150 ng/mL
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15%

Workflow Diagramdot

References

• 1. apps.thermoscientific.com [apps.thermoscientific.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. epa.gov [epa.gov]

Application Notes and Protocols for Handling and Storage of Fluorinated Aldehydes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and disposal of fluorinated aldehydes. Adherence to these protocols is critical for ensuring laboratory safety, maintaining compound integrity, and obtaining reliable experimental results. Fluorinated aldehydes are valuable reagents in medicinal chemistry and drug development due to the unique properties conferred by the fluorine atom, but they also present specific hazards that require careful management.

General Properties and Hazards

Fluorinated aldehydes are organic compounds containing a formyl group (-CHO) where one or more hydrogen atoms have been replaced by fluorine. The high electronegativity of fluorine significantly influences the chemical and physical properties of these molecules.

Key Characteristics:

• Increased Electrophilicity: The electron-withdrawing nature of fluorine atoms makes the carbonyl carbon of fluorinated aldehydes more electrophilic compared to their non-fluorinated analogs. This enhances their reactivity towards nucleophiles.

• Volatility: Lower molecular weight fluorinated aldehydes can be highly volatile.

• Toxicity: Many aldehydes are toxic, and their fluorinated counterparts should be handled with care, assuming a similar or potentially greater hazard profile. They can be irritating to the skin, eyes, and respiratory system.[1]

• Instability: α-Fluoroaldehydes can be labile and prone to decomposition or polymerization upon storage.[2] Some fluorinated aldehydes readily form hydrates in the presence of water.

Storage Protocols

Proper storage is crucial to maintain the stability and purity of fluorinated aldehydes.

Recommended Storage Conditions:

• Temperature: Store in a cool, dry place. For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) is recommended, depending on the specific compound's properties.

• Inert Atmosphere: To prevent oxidation and reaction with atmospheric moisture, store under an inert atmosphere (e.g., argon or nitrogen).

• Light Protection: Store in amber vials or in the dark to prevent light-induced degradation.

• Container: Use tightly sealed containers made of compatible materials (e.g., glass or fluorinated polymers). Avoid reactive materials.

Table 1: Recommended Storage Conditions for Selected Fluorinated Aldehydes

Compound Name	Structure	Recommended Storage Temperature	Atmosphere	Light Protection	Notes
Trifluoroacetaldehyde (Fluoral)	CF₃CHO	Gas at room temp.; store as hydrate (B1144303) or hemiacetal.	N/A (as hydrate)	Not specified	Prone to polymerization.[3]
2-Fluoroacetaldehyde	CH₂FCHO	< 4 °C	Inert gas	Amber vial	May be unstable; handle with care.
2,2-Difluoroacetaldehyde	CHF₂CHO	< 4 °C	Inert gas	Amber vial	Limited stability data available.
2-Fluorobenzaldehyde	o-FC₆H₄CHO	Room Temperature	Air	Not specified	Relatively stable.
4-Fluorobenzaldehyde	p-FC₆H₄CHO	Room Temperature	Air	Not specified	Relatively stable.

Handling Protocols

Due to their reactivity and potential toxicity, strict safety precautions must be followed when handling fluorinated aldehydes.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile or butyl rubber).[1] Avoid latex gloves.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are required.

• Respiratory Protection: All handling of volatile fluorinated aldehydes must be performed in a certified chemical fume hood.[4] In cases of poor ventilation, a respirator may be necessary.

General Handling Procedures:

• Work Area: Designate a specific area for handling fluorinated aldehydes within a fume hood.

• Inert Atmosphere: For sensitive compounds, use inert atmosphere techniques (e.g., Schlenk line or glovebox).

• Dispensing: Transfer liquids slowly and carefully to avoid splashing. For solids, use appropriate tools to minimize dust generation.

• Avoid Incompatibilities: Keep away from strong oxidizing agents, strong bases, and moisture.

Experimental Protocols

Protocol 1: General Procedure for a Reaction with a Fluorinated Aldehyde (e.g., Wittig Reaction)

This protocol describes a general workflow for using a fluorinated aldehyde as a reactant in a common organic transformation.

• Reaction Setup:

  • Dry all glassware in an oven and cool under a stream of inert gas (argon or nitrogen).

  • Assemble the reaction apparatus in a fume hood.

  • Add a magnetic stir bar to the reaction flask.

• Reagent Addition:

  • Dissolve the other reactants and any catalysts in an appropriate anhydrous solvent.

  • Slowly add the fluorinated aldehyde to the reaction mixture at the desired temperature (often cooled in an ice bath to control the reaction rate).

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or NMR).

• Work-up and Quenching:

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Slowly add a quenching agent to neutralize any unreacted reagents (see Protocol 2 for details).

  • Perform an aqueous work-up to separate the product from the reaction mixture.

  • Extract the aqueous layer with a suitable organic solvent.

  • Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product using an appropriate technique, such as column chromatography or distillation.

Wittig Reaction Workflow

Protocol 2: Quenching and Neutralization of Unreacted Fluorinated Aldehydes

This protocol is for the safe quenching of residual fluorinated aldehydes in a reaction mixture.

• Preparation:

  • Ensure the reaction mixture is cooled to 0 °C in an ice-water bath.

  • Perform the quenching procedure in a fume hood.

• Quenching:

  • Slowly add a solution of sodium bisulfite (NaHSO₃) in water to the reaction mixture with vigorous stirring. Aldehydes form a bisulfite adduct, which is a salt and can be easily separated in the aqueous layer.[5]

  • Alternatively, a reducing agent such as sodium borohydride (B1222165) (NaBH₄) can be used to reduce the aldehyde to the corresponding alcohol. Add the NaBH₄ slowly and in small portions to control the reaction, which can be exothermic and produce hydrogen gas.

• Neutralization:

  • After the quenching is complete, check the pH of the aqueous layer.

  • If acidic, neutralize with a mild base such as sodium bicarbonate (NaHCO₃) solution until the pH is between 6 and 8.

  • If basic (e.g., after using NaBH₄), neutralize with a mild acid such as dilute hydrochloric acid (HCl).

• Disposal:

  • The neutralized aqueous waste should be disposed of as hazardous waste according to institutional guidelines. Do not pour down the drain unless permitted by local regulations for neutralized aldehyde waste.

Quenching and Neutralization Protocol

Disposal of Fluorinated Aldehyde Waste

All waste containing fluorinated aldehydes, including contaminated solvents, reaction residues, and disposable labware, must be treated as hazardous waste.

Waste Management:

• Segregation: Collect fluorinated aldehyde waste in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams unless they are compatible.

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name of the fluorinated aldehyde, and any other components of the mixture.

• Storage: Store the waste container in a designated, well-ventilated area, away from heat and incompatible materials, until it is collected by the institution's environmental health and safety department.

• Disposal: Follow your institution's specific procedures for hazardous waste disposal. Incineration at high temperatures is a common method for the destruction of fluorinated organic compounds.[1]

Multi-Step Synthesis Example: Synthesis of a Fluorinated BODIPY Dye

This example illustrates the use of a fluorinated aldehyde in a multi-step synthesis.[4]

Reaction Scheme:

• Synthesis of Fluorinated Aldehyde: 4-Hydroxybenzaldehyde is reacted with a fluorinated mesylate to produce the fluorinated aldehyde intermediate.

• BODIPY Core Formation: The fluorinated aldehyde is then used in a series of reactions to construct the BODIPY dye scaffold.

Multi-step Synthesis of a Fluorinated BODIPY Dye

References

• 1. mcfenvironmental.com [mcfenvironmental.com]
• 2. Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Synthesis of Fluorinated Heterocycles Using 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Fluorine's unique electronic properties can significantly enhance a molecule's metabolic stability, binding affinity, and lipophilicity, making it a valuable tool in drug design and development. 3-Fluoro-3-methylbutanal is a promising, yet underexplored, building block for the synthesis of novel fluorinated heterocycles. Its α-fluoroaldehyde functionality offers a reactive handle for various cyclization reactions.

These application notes provide detailed, proposed protocols for the synthesis of fluorinated pyrazoles, isoxazoles, and pyridines using 3-fluoro-3-methylbutanal as a key starting material. While direct literature precedents for these specific transformations are limited, the methodologies are based on well-established and analogous reactions of similar α-fluoro carbonyl compounds.

Synthesis of 4-Fluoro-4,4-dimethyl-tetrahydropyrazoles

The reaction of α-fluoroaldehydes with hydrazines represents a direct and efficient method for the synthesis of fluorinated pyrazoles. This proposed protocol is adapted from the synthesis of perfluoroalkylated pyrazoles from α-perfluoroalkenylated aldehydes. The reaction likely proceeds through the formation of a hydrazone intermediate, followed by an intramolecular cyclization.

Experimental Protocol

Reaction Scheme:

Materials:

• 3-Fluoro-3-methylbutanal

• Hydrazine (B178648) hydrate (B1144303)

• Ethanol (B145695)

• Sodium sulfate (B86663) (anhydrous)

• Dichloromethane (B109758)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a solution of 3-fluoro-3-methylbutanal (1.0 eq) in ethanol (0.2 M), add hydrazine hydrate (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the ethanol under reduced pressure.

• To the residue, add water and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient to yield the 4-fluoro-4,5-dimethyl-4,5-dihydro-1H-pyrazole.

Data Presentation

Entry	Reactant 1	Reactant 2	Solvent	Temperature (°C)	Time (h)	Proposed Product	Hypothetical Yield (%)
1	3-Fluoro-3-methylbutanal	Hydrazine hydrate	Ethanol	25	18	4-Fluoro-4,5-dimethyl-4,5-dihydro-1H-pyrazole	75
2	3-Fluoro-3-methylbutanal	Phenylhydrazine	Ethanol	25	24	4-Fluoro-4,5-dimethyl-1-phenyl-4,5-dihydro-1H-pyrazole	70

Logical Workflow for Pyrazole Synthesis

Caption: Proposed workflow for the synthesis of a fluorinated pyrazole.

Synthesis of 5-(1-Fluoro-1-methylethyl)isoxazoles

The synthesis of isoxazoles can be achieved through the reaction of α,β-unsaturated ketones with hydroxylamine (B1172632). This proposed two-step protocol involves an initial aldol (B89426) condensation of 3-fluoro-3-methylbutanal with a ketone to generate an α,β-unsaturated enone, which is then cyclized.

Experimental Protocol

Step 1: Synthesis of the α,β-Unsaturated Enone

Reaction Scheme:

Materials:

• 3-Fluoro-3-methylbutanal

• Acetone (B3395972)

• Sodium hydroxide (B78521) (aqueous solution, 10%)

• Diethyl ether

• Brine

• Magnesium sulfate (anhydrous)

Procedure:

• To a stirred solution of 3-fluoro-3-methylbutanal (1.0 eq) in acetone (5.0 eq), add 10% aqueous sodium hydroxide (0.2 eq) dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 6-12 hours.

• Monitor the reaction by TLC.

• Neutralize the reaction with dilute HCl.

• Extract the product with diethyl ether (3 x 25 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify by column chromatography (hexane/ethyl acetate) to afford the enone.

Step 2: Synthesis of the Isoxazole

Reaction Scheme:

Materials:

• 5-Fluoro-5-methylhex-3-en-2-one (from Step 1)

• Hydroxylamine hydrochloride

• Sodium acetate

• Ethanol

• Water

Procedure:

• Dissolve the enone (1.0 eq), hydroxylamine hydrochloride (1.5 eq), and sodium acetate (1.5 eq) in a mixture of ethanol and water (3:1).

• Reflux the reaction mixture for 4-8 hours.

• Monitor the reaction by TLC.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution and purify the residue by column chromatography to yield the desired isoxazole.

Data Presentation

Step	Reactant 1	Reactant 2	Reagent	Solvent	Temp (°C)	Time (h)	Proposed Product	Hypothetical Yield (%)
1	3-Fluoro-3-methylbutanal	Acetone	NaOH	Acetone	25	8	5-Fluoro-5-methylhex-3-en-2-one	65
2	5-Fluoro-5-methylhex-3-en-2-one	Hydroxylamine HCl	NaOAc	Ethanol/Water	80	6	3-Methyl-5-(1-fluoro-1-methylethyl)isoxazole	80

Reaction Pathway for Isoxazole Synthesis

Caption: Proposed two-step synthesis of a fluorinated isoxazole.

Synthesis of Fluorinated Dihydropyridines

A Hantzsch-like, multi-component reaction can be a powerful strategy for the synthesis of dihydropyridine (B1217469) scaffolds. This proposed protocol involves the condensation of 3-fluoro-3-methylbutanal, a β-ketoester, and an ammonia (B1221849) source.

Experimental Protocol

Reaction Scheme:

Materials:

• 3-Fluoro-3-methylbutanal

• Ethyl acetoacetate (B1235776)

• Ammonium (B1175870) acetate

• Ethanol

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, combine 3-fluoro-3-methylbutanal (1.0 eq), ethyl acetoacetate (2.0 eq), and ammonium acetate (1.2 eq) in ethanol (0.5 M).

• Reflux the reaction mixture for 24-48 hours, monitoring by TLC.

• Upon completion, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by silica gel column chromatography (hexane/ethyl acetate) to obtain the fluorinated dihydropyridine.

Data Presentation

Entry	Aldehyde	β-Ketoester	Ammonia Source	Solvent	Temperature (°C)	Time (h)	Proposed Product	Hypothetical Yield (%)
1	3-Fluoro-3-methylbutanal	Ethyl acetoacetate	Ammonium acetate	Ethanol	80	36	Diethyl 2,6-dimethyl-4-(1-fluoro-1-methylethyl)-1,4-dihydropyridine-3,5-dicarboxylate	60
2	3-Fluoro-3-methylbutanal	Methyl acetoacetate	Ammonium acetate	Methanol	65	48	Dimethyl 2,6-dimethyl-4-(1-fluoro-1-methylethyl)-1,4-dihydropyridine-3,5-dicarboxylate	55

Hantzsch-type Pyridine Synthesis Pathway

Caption: Proposed multi-component synthesis of a fluorinated dihydropyridine.

Conclusion and Future Outlook

The protocols outlined in these application notes provide a strategic framework for leveraging 3-fluoro-3-methylbutanal as a versatile precursor for a variety of fluorinated heterocycles. While these methods are proposed based on established chemical principles, they open avenues for the synthesis of novel molecular scaffolds. The resulting fluorinated pyrazoles, isoxazoles, and pyridines could serve as valuable building blocks or lead compounds in drug discovery programs, potentially offering improved pharmacokinetic and pharmacodynamic profiles. Further research is warranted to validate and optimize these proposed synthetic routes and to explore the biological activities of the resulting compounds.

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluoro-3-methylbutanal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Fluoro-3-methylbutanal.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route to prepare 3-Fluoro-3-methylbutanal?

A common and plausible synthetic strategy involves a two-step process starting from the commercially available 3-methylbutane-1,3-diol. The first step is the selective dehydroxylative fluorination of the tertiary alcohol. The second step is the selective oxidation of the primary alcohol to the desired aldehyde.

Q2: Which fluorinating agents are suitable for the conversion of the tertiary alcohol in 3-methylbutane-1,3-diol?

The construction of a tertiary C-F bond can be challenging.[1][2][3] Effective methods for the dehydroxylative fluorination of tertiary alcohols include the use of Selectfluor in the presence of a Ph₂PCH₂CH₂PPh₂/ICH₂CH₂I system or a combination of methanesulfonic acid and potassium bifluoride.[1][4][5]

Q3: How can I avoid the over-oxidation of the primary alcohol to a carboxylic acid?

To prevent the oxidation of the aldehyde to the corresponding carboxylic acid, it is crucial to use mild oxidizing agents.[6][7] Commonly used reagents for this selective transformation include Pyridinium Chlorochromate (PCC), Pyridinium Dichromate (PDC), Dess-Martin Periodinane (DMP), or employing Swern oxidation conditions.[7][8] It is also recommended to use an excess of the alcohol and distill off the aldehyde as it forms to minimize its further oxidation.[6]

Q4: My final product, 3-Fluoro-3-methylbutanal, appears to be unstable. What are the potential stability issues?

Aldehydes, in general, can be prone to oxidation and polymerization.[9] The presence of a fluorine atom alpha to the carbonyl group can also influence the compound's stability and may make it susceptible to epimerization if a chiral center is present.[10] It is advisable to store the purified aldehyde under an inert atmosphere at low temperatures and to use it in subsequent steps as soon as possible.

Q5: What is an effective method for purifying the final aldehyde product?

A common technique for purifying aldehydes is the formation of a solid bisulfite adduct by reacting the crude product with a saturated solution of sodium bisulfite.[11][12] The adduct can be filtered and washed to remove impurities, and the pure aldehyde can then be regenerated by treatment with a base or acid.[13] For aldehydes that are sensitive to aqueous basic or acidic conditions, a non-aqueous regeneration method using chlorotrimethylsilane (B32843) (TMS-Cl) in acetonitrile (B52724) can be employed.[14]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield in the fluorination step	- Incomplete activation of the tertiary alcohol.- Competing elimination side reactions.	- Ensure anhydrous conditions as water can quench the reagents.- Optimize the stoichiometry of the activating agents (e.g., Ph₂PCH₂CH₂PPh₂/ICH₂CH₂I).- Consider using an alternative fluorination method, such as methanesulfonic acid and potassium bifluoride.[4][5]
Formation of multiple products in the oxidation step	- Over-oxidation to the carboxylic acid.- Incomplete reaction, leaving unreacted starting material.	- Switch to a milder oxidizing agent like Dess-Martin Periodinane (DMP) or perform a Swern oxidation.[7][8]- Carefully control the reaction temperature; lower temperatures often favor aldehyde formation.- Monitor the reaction closely by TLC or GC and quench it as soon as the starting material is consumed.
Difficulty in isolating the aldehyde after purification via bisulfite adduct	- The bisulfite adduct is soluble in the reaction mixture.[11]- The aldehyde is sensitive to the basic or acidic conditions used for regeneration.[11]	- If the adduct is water-soluble, use a liquid-liquid extraction to isolate it in the aqueous phase instead of filtration.[13]- For base-sensitive aldehydes, minimize exposure time to the base during regeneration or use a non-aqueous regeneration method with TMS-Cl.[14]
Product degradation upon storage	- Oxidation to the carboxylic acid.- Polymerization.	- Store the purified 3-Fluoro-3-methylbutanal under an inert atmosphere (e.g., argon or nitrogen).- Keep the product at a low temperature (e.g., in a refrigerator or freezer).- Consider adding a radical inhibitor like BHT if polymerization is suspected.

Experimental Protocols

Step 1: Synthesis of 3-Fluoro-3-methylbutan-1-ol (Hypothetical Protocol)

This protocol is based on the dehydroxylative fluorination of tertiary alcohols using Selectfluor.[1][3]

• Reagent Preparation: In a flame-dried, two-neck round-bottom flask under an argon atmosphere, dissolve 3-methylbutane-1,3-diol (1.0 eq) and Ph₂PCH₂CH₂PPh₂ (1.2 eq) in anhydrous dichloromethane (B109758) (DCM).

• Reaction Initiation: Cool the solution to 0 °C and add ICH₂CH₂I (1.2 eq) portion-wise. Stir the mixture for 10 minutes.

• Fluorination: Add Selectfluor (1.5 eq) in one portion.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 15-30 minutes. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel to yield 3-Fluoro-3-methylbutan-1-ol.

Step 2: Synthesis of 3-Fluoro-3-methylbutanal (Hypothetical Protocol)

This protocol utilizes a mild oxidation with Dess-Martin Periodinane (DMP).[8]

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 3-Fluoro-3-methylbutan-1-ol (1.0 eq) in anhydrous DCM.

• Oxidation: Add Dess-Martin Periodinane (1.1 eq) to the solution at room temperature.

• Reaction Monitoring: Stir the mixture for 1-2 hours, monitoring the reaction progress by TLC.

• Workup: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of NaHCO₃ and a saturated aqueous solution of Na₂S₂O₃. Stir vigorously until the solid dissolves.

• Extraction: Separate the organic layer and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure at low temperature to avoid product loss. The crude aldehyde can be further purified by distillation or by forming the bisulfite adduct.

Visualizations

Caption: Proposed synthetic workflow for 3-Fluoro-3-methylbutanal.

Caption: Decision tree for troubleshooting low yield in the oxidation step.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Dehydroxylative Fluorination of Tertiary Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Tertiary Fluorides through an Acid-Mediated Deoxyfluorination of Tertiary Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Oxidation of Alcohols to Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 8. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 9. Embracing the challenges of aldehyde polymerization - American Chemical Society [acs.digitellinc.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]
• 12. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Reddit - The heart of the internet [reddit.com]
• 14. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]

Technical Support Center: Fluorination of Tertiary Aldehydes

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the fluorination of tertiary aldehydes. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of gem-difluoroalkanes from sterically hindered aldehydes.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when fluorinating tertiary aldehydes?

A1: The primary challenges in fluorinating tertiary aldehydes stem from their steric hindrance. This can lead to slower reaction rates and a higher propensity for side reactions compared to less substituted aldehydes. The major competing reactions are Wagner-Meerwein rearrangements and elimination reactions.

Q2: What are the most common side reactions observed during the fluorination of tertiary aldehydes?

A2: The two most prevalent side reactions are:

• Wagner-Meerwein Rearrangement: This is a carbocation-mediated 1,2-rearrangement of an alkyl or aryl group. In the context of tertiary aldehyde fluorination, the intermediate carbocation can rearrange to a more stable carbocation before the fluoride (B91410) ion attacks, leading to a rearranged difluorinated product.[1] This is particularly common with reagents like DAST (diethylaminosulfur trifluoride).[2][3][4]

• Elimination: Formation of a vinyl fluoride can occur, especially at higher temperatures or in the presence of a base. This side reaction is a result of deprotonation of an intermediate carbocation.

Q3: Which fluorinating reagents are recommended for tertiary aldehydes to minimize side reactions?

A3: While DAST is a common fluorinating agent, its use with tertiary aldehydes can lead to significant rearrangement products.[2][3] More thermally stable and selective reagents are often preferred to minimize side reactions. These include:

• Deoxo-Fluor® (bis(2-methoxyethyl)aminosulfur trifluoride): Known to be more thermally stable than DAST, it can provide better yields of the desired gem-difluoride with fewer side products.[5]

• PyFluor (2-pyridinesulfonyl fluoride): This reagent is known for its high selectivity against elimination side products.

• XtalFluor-E ((difluoro(morpholino)sulfanium tetrafluoroborate)): This reagent has been shown to be effective for the deoxofluorination of aromatic aldehydes at room temperature.

Troubleshooting Guides

Problem 1: Low Yield of the Desired gem-Difluorinated Product and Formation of a Rearranged Isomer

Possible Cause: Wagner-Meerwein rearrangement is occurring. This is often promoted by the formation of a carbocation intermediate, which is common with reagents like DAST, especially when fluorinating sterically hindered aldehydes like pivaldehyde (2,2-dimethylpropanal).[2][3] The initially formed carbocation rearranges to a more stable tertiary carbocation before fluoride attack.

Solutions:

• Change the Fluorinating Reagent:

  • Switch from DAST to a more thermally stable and less rearrangement-prone reagent like Deoxo-Fluor® or PyFluor . These reagents often offer higher selectivity for the desired gem-difluorination.[5]

• Control the Reaction Temperature:

  • Perform the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. Reactions are often started at low temperatures (e.g., -78 °C) and slowly warmed to room temperature.[4] Avoid heating the reaction mixture, as higher temperatures can favor carbocation formation and subsequent rearrangement.[4]

• Solvent Choice:

  • Use non-polar, aprotic solvents such as dichloromethane (B109758) (DCM) or toluene.

Illustrative Example: Fluorination of Pivaldehyde with DAST

The fluorination of pivaldehyde with DAST is a classic example where Wagner-Meerwein rearrangement is a significant side reaction. The reaction yields a mixture of the expected 1,1-difluoro-2,2-dimethylpropane, the rearranged product 1,2-difluoro-1,2-dimethylpropane, and the elimination product 1-fluoro-2,2-dimethylethylene.[2][4]

Problem 2: Formation of a Significant Amount of Vinyl Fluoride (Elimination Product)

Possible Cause: Elimination is competing with the desired nucleophilic substitution. This is favored by:

• High Reaction Temperatures: Higher temperatures provide the activation energy for elimination pathways.

• Basic Conditions: The presence of a base can promote deprotonation of the intermediate carbocation.

• Substrate Structure: Tertiary aldehydes with alpha-hydrogens are susceptible to elimination.

Solutions:

• Lower the Reaction Temperature: Conduct the reaction at a lower temperature to disfavor the elimination pathway.

• Use a Non-basic Fluorinating Reagent: Reagents like PyFluor are known to suppress elimination side reactions.

• Ensure Anhydrous Conditions: Moisture can react with some fluorinating agents to produce HF, which can catalyze elimination.

• Choice of Base (if required): If a base is necessary, use a non-nucleophilic, sterically hindered base to minimize its participation in elimination.

Data Presentation: Comparison of Fluorinating Agents

The choice of fluorinating agent can significantly impact the product distribution in the fluorination of tertiary aldehydes. The following table summarizes qualitative and some reported quantitative data for the fluorination of pivaldehyde.

Fluorinating Agent	Desired gem-Difluoride Yield	Rearrangement Product Yield	Elimination Product Yield	Notes
DAST	Mixture	Mixture	Mixture	Prone to Wagner-Meerwein rearrangement and elimination.[2][3][4]
Deoxo-Fluor®	Generally Higher than DAST	Lower than DAST	Lower than DAST	More thermally stable and often more selective than DAST.[5]
PyFluor	High	Low	Very Low	Known for its high selectivity against elimination.
XtalFluor-E	Good (for aromatic aldehydes)	-	-	Effective for room temperature deoxofluorination of aromatic aldehydes.

Note: Specific yield percentages are highly dependent on the substrate and reaction conditions. The data presented here is a general guide.

Experimental Protocols

General Protocol for the gem-Difluorination of a Tertiary Aldehyde using Deoxo-Fluor®

This protocol provides a general guideline for the fluorination of a tertiary aldehyde, such as 2,2-dimethylpropanal (pivaldehyde), using Deoxo-Fluor®.

Materials:

• Tertiary aldehyde (e.g., 2,2-dimethylpropanal)

• Deoxo-Fluor® (bis(2-methoxyethyl)aminosulfur trifluoride)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation: Under an inert atmosphere, dissolve the tertiary aldehyde (1.0 eq) in anhydrous DCM in a flame-dried flask equipped with a magnetic stir bar and a dropping funnel.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add Deoxo-Fluor® (2.0 - 3.0 eq) dropwise to the stirred solution of the aldehyde. The addition should be done at a rate that maintains the internal temperature below -70 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at -78 °C for 1 hour, and then slowly warm to room temperature. The reaction progress can be monitored by GC-MS or ¹⁹F NMR.

• Quenching: Once the reaction is complete (or has reached a plateau), carefully and slowly quench the reaction by pouring it into a stirred, ice-cold saturated aqueous solution of NaHCO₃. Caution: Quenching can be exothermic and may release gas.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash with saturated aqueous NaHCO₃, followed by brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by distillation or flash column chromatography on silica (B1680970) gel.

Experimental Workflow Diagram

Logical Decision-Making for Troubleshooting

References

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Fluorination of Thiocarbonyl Compounds with Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor Reagent):  A Facile Synthesis of gem-Difluorides [organic-chemistry.org]
• 4. Fluorination with aminosulfuranes - Wikipedia [en.wikipedia.org]
• 5. reddit.com [reddit.com]

Optimizing reaction conditions for α-fluorination of branched aldehydes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the α-fluorination of branched aldehydes. Our aim is to help you optimize your reaction conditions and overcome common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic systems for the enantioselective α-fluorination of branched aldehydes?

A1: Chiral primary amine catalysts are widely used for the enantioselective α-fluorination of α-branched aldehydes.[1][2][3] These catalysts, often used in low loadings (1-10 mol%), activate the aldehyde by forming an enamine intermediate, which then reacts with an electrophilic fluorinating agent.[1][4]

Q2: Which electrophilic fluorinating agents are recommended for this reaction?

A2: N-Fluorobenzenesulfonimide (NFSI) is a commonly used and effective electrophilic fluorine source for the α-fluorination of branched aldehydes.[1][2][4][5] It is favored for being an inexpensive and stable solid that is easy to handle.[4] Selectfluor® is another viable option.[6]

Q3: Why am I observing low enantioselectivity in my reaction?

A3: Low enantioselectivity can stem from several factors:

• Catalyst Choice: The structure of the chiral primary amine catalyst is crucial for achieving high enantioselectivity.[1][2] For instance, β,β-diaryl-β-silyloxy diamines have been shown to be highly effective.[1] In contrast, some catalysts that are effective for linear aldehydes may show poor performance with branched substrates.[2]

• Solvent Effects: The choice of solvent can significantly impact enantioselectivity. Toluene (B28343) is often found to be an optimal solvent for these reactions.[2]

• Co-catalyst: The addition of a co-catalyst, such as 3,5-dinitrobenzoic acid, can enhance both the reaction rate and enantioselectivity.[2][5]

• Reaction Temperature: Lowering the reaction temperature can sometimes improve enantioselectivity, although it may also decrease the reaction rate.

Q4: My reaction yield is low. What are the potential causes and solutions?

A4: Low yields can be attributed to several issues:

• Incomplete Conversion: The reaction may not have reached completion. Monitor the reaction progress using techniques like TLC or NMR. If necessary, extend the reaction time or slightly increase the temperature.

• Catalyst Loading: While low catalyst loadings are desirable, they may not be sufficient for all substrates. Increasing the catalyst loading (e.g., from 1 mol% to 5-10 mol%) can improve the yield.[1][4]

• Substrate Reactivity: Some α,α-dialkyl aldehydes are inherently less reactive and may result in lower yields compared to α-alkyl-α-aryl aldehydes.[2]

• Product Instability: The resulting α-fluoroaldehydes can be difficult to purify and may be unstable.[2][5][7] It is often recommended to convert them in situ to more stable derivatives, such as alcohols (via reduction) or other functional groups, before purification.[2][5][7]

Q5: I am observing the formation of side products. What are they and how can I minimize them?

A5: Side product formation can be a challenge. Common side reactions may include aldol (B89426) condensation of the starting aldehyde or decomposition of the product. To minimize these:

• Maintain Anhydrous Conditions: Water can interfere with the reaction and lead to undesired byproducts. Ensure all reagents and solvents are dry.

• Control Reaction Temperature: Running the reaction at the optimal temperature is crucial. For some systems, temperatures around 4°C to room temperature are effective.[4]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidation and other side reactions.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive catalyst, incorrect fluorinating agent, insufficient temperature.	Verify the quality and activity of the catalyst and fluorinating agent. Ensure the reaction temperature is appropriate for the specific catalytic system. Consider a different, more reactive fluorinating agent if necessary.
Low Enantioselectivity	Suboptimal catalyst, incorrect solvent, absence of co-catalyst.	Screen different chiral primary amine catalysts. Optimize the solvent; toluene is often a good starting point.[2] Add a co-catalyst like 3,5-dinitrobenzoic acid.[2][5]
Low Yield	Incomplete reaction, low catalyst loading, product instability during workup.	Monitor reaction progress and extend the time if needed. Increase the catalyst loading.[1][4] Convert the α-fluoroaldehyde product to a more stable derivative in situ before purification.[2][5][7]
Formation of Multiple Products	Non-selective reaction, product decomposition.	Optimize reaction conditions (temperature, solvent) to improve selectivity. Work up the reaction promptly upon completion to minimize product degradation.
Difficulty in Product Isolation	The α-fluoroaldehyde product is unstable or difficult to purify by chromatography.	After the reaction, reduce the aldehyde to the corresponding alcohol with a reducing agent like NaBH4, which is often more stable and easier to purify.[2][7]

Data Presentation: Optimization of Reaction Conditions

Table 1: Optimization of Catalyst and Solvent for the Fluorination of 2-phenylpropanal (B145474) [2]

Entry	Catalyst	Solvent	Time (h)	Yield (%)	ee (%)
1	1a	Toluene	24	95	85
2	1b	Toluene	24	92	88
3	1c	Toluene	24	90	~0
4	1b	CH2Cl2	24	85	82
5	1b	THF	24	78	75
6	1b	Hexane	24	88	80
7	1b	Dioxane	24	80	78
8	1b	Toluene	12	90	88
9	1b	Toluene	48	93	88
10	1b	Toluene	24	96	90

Reaction conditions: 2-phenylpropanal (0.2 mmol), NFSI (0.24 mmol), catalyst (10 mol%), co-catalyst (10 mol% 3,5-dinitrobenzoic acid for entry 10), solvent (1.0 mL) at room temperature.

Experimental Protocols

General Procedure for the Enantioselective α-Fluorination of α-Branched Aldehydes [2][5]

To a solution of the α-branched aldehyde (1.0 equiv) in the specified solvent (e.g., toluene), the chiral primary amine catalyst (0.1 equiv) and, if applicable, a co-catalyst such as 3,5-dinitrobenzoic acid (0.1 equiv) are added. The mixture is stirred at the designated temperature, and then the electrophilic fluorinating agent (e.g., NFSI, 1.2 equiv) is added in one portion. The reaction is monitored by TLC or NMR. Upon completion, the reaction mixture is typically not purified directly. Instead, a reducing agent like sodium borohydride (B1222165) (NaBH4) is added to convert the resulting α-fluoroaldehyde into the more stable corresponding alcohol, which can then be purified by column chromatography.

Visualizations

Experimental Workflow for α-Fluorination and Subsequent Reduction

Caption: Workflow for α-fluorination and subsequent reduction.

Troubleshooting Logic for Low Enantioselectivity

Caption: Troubleshooting guide for low enantioselectivity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03486H [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. An Enantioselective Fluorination of α-Branched Aldehydes Using Newly Developed Chiral Amine Catalyst | TCI AMERICA [tcichemicals.com]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. Catalytic Asymmetric α-Functionalization of α-Branched Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Byproducts in 3-Fluoro-3-methylbutanal synthesis and their removal

Technical Support Center: 3-Fluoro-3-methylbutanal Synthesis

This guide provides troubleshooting advice and frequently asked questions for researchers and professionals involved in the synthesis of 3-Fluoro-3-methylbutanal. It focuses on identifying and removing common byproducts to improve purity and yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of 3-Fluoro-3-methylbutanal?

The synthesis of 3-Fluoro-3-methylbutanal, typically achieved through the electrophilic α-fluorination of 3-methylbutanal, can lead to several byproducts. The exact profile depends on the starting materials, fluorinating agent (e.g., Selectfluor, N-Fluorobenzenesulfonimide - NFSI), and reaction conditions.[1][2] Common impurities include:

• Unreacted Starting Material: 3-methylbutanal.

• Over-fluorinated Product: 2,2-Difluoro-3-methylbutanal.

• Elimination Product: 3-Methyl-2-butenal, formed via HF elimination.

• Solvent Adducts/Byproducts: Impurities derived from the reaction solvent.

• Spent Fluorinating Agent: Byproducts from the fluorinating agent, such as N-phenylbenzenesulfonimide from NFSI.[2]

Q2: My reaction yield is low, with significant unreacted starting material. What can I do?

Low conversion can be attributed to several factors:

• Insufficient Fluorinating Agent: Ensure at least a stoichiometric amount, and often a slight excess (e.g., 1.1-1.5 equivalents), of the fluorinating agent is used.[3]

• Reaction Time/Temperature: α-Fluorination of aldehydes is often conducted at low temperatures (e.g., 0 °C) to minimize side reactions.[3] However, if conversion is low, a modest increase in reaction time should be explored before increasing the temperature, as higher temperatures can promote byproduct formation.

• Catalyst Activity: If using an organocatalytic method (e.g., with proline or an imidazolidinone catalyst), ensure the catalyst is pure and active.[2][3]

Q3: I'm observing a byproduct consistent with 3-Methyl-2-butenal. How can I minimize its formation and remove it?

Formation of the unsaturated aldehyde 3-Methyl-2-butenal is often due to the elimination of HF from the desired product, which can be base- or heat-catalyzed.

• Minimization: Maintain a non-basic, low-temperature environment during the reaction and workup.

• Removal: Both 3-Fluoro-3-methylbutanal and 3-Methyl-2-butenal are relatively volatile. Careful fractional distillation under reduced pressure is the most effective method for separation based on their different boiling points. Alternatively, flash column chromatography on silica (B1680970) gel can be used, although α-fluoroaldehydes can be unstable on silica.[4]

Q4: How do I remove the spent fluorinating agent and its byproducts?

Byproducts from common N-F fluorinating agents like Selectfluor or NFSI are often less volatile and more polar than the target aldehyde.[2][3]

• Filtration: For reagents like Selectfluor, a simple filtration through a short plug of silica gel can effectively remove the spent reagent.[3]

• Aqueous Wash: An aqueous workup can help remove water-soluble byproducts.

• Chromatography/Distillation: If the byproducts are not removed by simple filtration or washing, flash column chromatography or distillation are effective secondary purification steps.

Troubleshooting Guide

This section addresses specific issues identified through analytical methods like GC-MS or NMR.

Observed Issue	Potential Cause(s)	Recommended Action(s)
High percentage of unreacted 3-methylbutanal.	Incomplete reaction.	Increase reaction time; Increase equivalents of fluorinating agent (e.g., from 1.1 to 1.3 eq.); Verify catalyst activity.
Presence of a di-fluorinated byproduct (M+18).	Over-fluorination.	Use a controlled amount of fluorinating agent (closer to 1.0 eq.); Ensure slow addition of the reagent to the reaction mixture.
Significant peak corresponding to 3-Methyl-2-butenal.	HF elimination from the product.	Maintain low temperatures during reaction and workup; Avoid basic conditions; Use fractional distillation for removal.
Broad, complex signals in NMR; multiple spots on TLC.	Product instability/decomposition.	α-Fluoroaldehydes can be unstable.[4] Minimize exposure to heat, silica gel, and basic conditions. Consider converting the crude product to a more stable derivative (e.g., a β-fluoroalcohol via NaBH₄ reduction) for purification if the aldehyde itself is not required.[3]
High-boiling, polar impurities remaining after solvent evaporation.	Spent fluorinating agent byproducts.	Filter the crude reaction mixture through a plug of silica gel; Perform an aqueous wash; Purify by flash chromatography or vacuum distillation.[3]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

Note: α-fluoroaldehydes can be sensitive to silica gel.[4] This procedure should be performed quickly with a non-polar eluent system.

• Preparation: Concentrate the crude reaction mixture in vacuo at a low temperature (<30 °C).

• Column Packing: Pack a silica gel column using a low-polarity solvent system (e.g., 95:5 Hexanes:Ethyl Acetate).

• Loading: Dissolve the crude oil in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions. The less polar product (3-Fluoro-3-methylbutanal) should elute before the more polar byproducts.

• Analysis: Monitor fractions by TLC or GC.

• Concentration: Combine the pure fractions and carefully remove the solvent under reduced pressure at low temperature.

Protocol 2: Purification by Fractional Distillation

This method is suitable for separating volatile components with different boiling points, such as the desired product from the starting material or the elimination byproduct.

• Setup: Assemble a fractional distillation apparatus with a short Vigreux column, vacuum adapter, and receiving flask cooled in an ice bath.

• Distillation: Heat the crude material gently under reduced pressure.

• Fraction Collection: Collect fractions based on the boiling point at the given pressure. The starting material (3-methylbutanal, b.p. ~92 °C at atm. pressure) will distill before the higher-boiling fluorinated product.

• Analysis: Analyze the collected fractions by GC or NMR to confirm purity.

Visual Guides

Caption: Reaction scheme for 3-Fluoro-3-methylbutanal synthesis and common byproduct pathways.

Caption: A decision tree for identifying and addressing impurities in the synthesis.

References

• 1. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. tandfonline.com [tandfonline.com]

Improving yield and selectivity in 3-Fluoro-3-methylbutanal synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Fluoro-3-methylbutanal. Our aim is to help you improve yield and selectivity in your experiments by addressing common challenges.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve issues encountered during the synthesis of 3-Fluoro-3-methylbutanal.

Issue	Potential Cause	Recommended Solution
Low to No Conversion of Starting Material	1. Inactive Fluorinating Reagent: Electrophilic fluorinating agents like Selectfluor™ or N-Fluorobenzenesulfonimide (NFSI) can degrade if not stored properly.	1. Use a fresh batch of the fluorinating reagent, ensuring it has been stored under anhydrous conditions.
2. Insufficient Catalyst Activity: The organocatalyst may be impure or degraded.	2. Use a freshly purified or new batch of the catalyst. For proline-based catalysts, ensure it is the correct enantiomer and free of water.
3. Low Reaction Temperature: The reaction may be too slow at the current temperature.	3. Gradually and carefully increase the reaction temperature. Note that higher temperatures may also increase side reactions.[1]
4. Inappropriate Solvent: The solvent may not be suitable for the reaction, leading to poor solubility or catalyst deactivation.	4. Ensure the solvent is anhydrous and compatible with both the reagents and the catalyst. Dichloromethane (DCM) and acetonitrile (B52724) are commonly used.[1]
Low Yield of 3-Fluoro-3-methylbutanal	1. Steric Hindrance: The tertiary carbon at the α-position of 3-methylbutanal (B7770604) presents significant steric hindrance, which can slow down the reaction.	1. Increase the reaction time and/or the amount of catalyst and fluorinating agent. Consider using a less bulky catalyst.
2. Side Reactions: Elimination reactions to form α,β-unsaturated aldehydes are a common side reaction, especially with tertiary α-carbons.	2. Run the reaction at a lower temperature to disfavor elimination.[1] Use a non-basic or weakly acidic catalyst to minimize base-promoted elimination.
3. Product Instability/Volatility: α-Fluoroaldehydes can be unstable and volatile, leading to loss during workup and purification.	3. After the reaction, consider in-situ reduction of the crude aldehyde to the more stable 3-fluoro-3-methylbutan-1-ol (B568981) before purification. This can be achieved using a mild reducing agent like sodium borohydride.
Poor Selectivity (Formation of Side Products)	1. Over-fluorination: Although less common for this substrate, difluorination at other positions can occur.	1. Use a stoichiometric amount of the fluorinating agent. Monitor the reaction closely and stop it once the starting material is consumed.
2. Elimination Products: Formation of 3-methyl-2-butenal (B57294) is a likely side product.	2. As mentioned, lower reaction temperatures and avoiding strong bases can mitigate this.
3. Hydrolysis of Product: The α-fluoroaldehyde may be sensitive to aqueous workup conditions.	3. Use an anhydrous workup or minimize contact with water. Extract the product quickly into an organic solvent.
Difficulty in Product Purification	1. Co-elution with Starting Material or Byproducts: The polarity of the product may be similar to that of impurities.	1. If direct purification by column chromatography is difficult, convert the aldehyde to the corresponding alcohol (3-fluoro-3-methylbutan-1-ol) which will have a different polarity and may be easier to separate. The alcohol can then be oxidized back to the aldehyde if needed.
2. Product Decomposition on Silica (B1680970) Gel: The acidic nature of silica gel can sometimes cause decomposition of sensitive compounds.	2. Deactivate the silica gel with a small amount of a non-nucleophilic base like triethylamine (B128534) in the eluent. Alternatively, use a different stationary phase like alumina.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 3-Fluoro-3-methylbutanal?

A1: The two main strategies for synthesizing 3-Fluoro-3-methylbutanal are:

• Electrophilic α-Fluorination of 3-Methylbutanal: This is a direct approach where 3-methylbutanal is reacted with an electrophilic fluorine source, such as Selectfluor™ or N-Fluorobenzenesulfonimide (NFSI), in the presence of an organocatalyst.

• Deoxyfluorination of 3-Hydroxy-3-methylbutanal (B8750921): This method involves the conversion of the hydroxyl group in 3-hydroxy-3-methylbutanal to a fluorine atom using a deoxyfluorinating agent like diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.

Q2: Which fluorinating agent is best for the α-fluorination of 3-methylbutanal?

A2: Both Selectfluor™ and NFSI are commonly used for the electrophilic fluorination of aldehydes. Selectfluor™ is often favored for its ease of handling and milder reaction conditions. The choice may depend on the specific catalyst and reaction conditions you are employing.

Q3: What type of catalyst is most effective for the organocatalytic α-fluorination of a sterically hindered aldehyde like 3-methylbutanal?

A3: For sterically hindered α-branched aldehydes, chiral primary amine catalysts have shown promise in achieving good yields and enantioselectivity. These are often used in combination with a co-catalyst, such as a weak acid.

Q4: My yield is consistently low. What is the most likely reason for this when synthesizing 3-Fluoro-3-methylbutanal?

A4: The most probable cause for low yields is the steric hindrance at the tertiary α-carbon of the starting material, 3-methylbutanal. This slows down the desired fluorination reaction, allowing side reactions like elimination to become more competitive. Product volatility and instability during workup and purification can also contribute to lower isolated yields.

Q5: How can I confirm the formation of my product, 3-Fluoro-3-methylbutanal?

A5: The product can be characterized using standard analytical techniques:

• ¹H NMR: Look for the characteristic doublet of the aldehydic proton and the splitting of the methylene (B1212753) protons adjacent to the fluorine-bearing carbon.

• ¹⁹F NMR: A single peak corresponding to the tertiary fluoride (B91410) will be present.

• ¹³C NMR: The carbon attached to the fluorine will show a large coupling constant (¹JCF).

• Mass Spectrometry: The molecular ion peak corresponding to the mass of 3-Fluoro-3-methylbutanal (C₅H₉FO) should be observed.

Q6: Is it possible to synthesize 3-Fluoro-3-methylbutanal from 3-hydroxy-3-methylbutanal?

A6: Yes, this is a viable alternative route. You would use a deoxyfluorinating agent like DAST or Deoxo-Fluor®. It is important to note that these reagents can also react with aldehydes to form gem-difluoro compounds, so the starting material must be the hydroxyaldehyde, not the corresponding diol. Careful control of the reaction conditions is necessary to avoid side reactions.

Experimental Protocols

Protocol 1: Organocatalytic α-Fluorination of 3-Methylbutanal (General Procedure)

This protocol is based on established methods for the α-fluorination of sterically hindered aldehydes.

Materials:

• 3-Methylbutanal

• Chiral Primary Amine Catalyst (e.g., a derivative of 1,1'-Binaphthyl-2,2'-diamine)

• Co-catalyst (e.g., 3,5-Dinitrobenzoic acid)

• N-Fluorobenzenesulfonimide (NFSI)

• Anhydrous Solvent (e.g., Dichloromethane - DCM)

• Sodium Bicarbonate Solution (saturated)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral primary amine catalyst (10 mol%) and the co-catalyst (10 mol%).

• Add anhydrous DCM and stir the mixture until the catalyst is fully dissolved.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Add 3-methylbutanal (1.0 equivalent) to the reaction mixture.

• In a separate flask, dissolve NFSI (1.2 equivalents) in anhydrous DCM.

• Add the NFSI solution dropwise to the reaction mixture over a period of 30 minutes.

• Stir the reaction and monitor its progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure at low temperature.

• The crude 3-Fluoro-3-methylbutanal can be purified by flash column chromatography on silica gel, or it can be directly used in the next step (e.g., reduction to the alcohol) to facilitate purification.

Protocol 2: Deoxyfluorination of 3-Hydroxy-3-methylbutanal (General Procedure)

This protocol is based on the use of DAST for the conversion of tertiary alcohols to fluorides.

Materials:

• 3-Hydroxy-3-methylbutanal

• Diethylaminosulfur Trifluoride (DAST)

• Anhydrous Solvent (e.g., Dichloromethane - DCM)

• Ice-cold Water

• Sodium Bicarbonate Solution (saturated)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a flame-dried flask under an inert atmosphere, dissolve 3-hydroxy-3-methylbutanal (1.0 equivalent) in anhydrous DCM.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add DAST (1.1 equivalents) to the stirred solution.

• Maintain the reaction at -78 °C and monitor its progress by TLC.

• Once the starting material is consumed, carefully quench the reaction by the slow addition of ice-cold water.

• Allow the mixture to warm to room temperature.

• Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure at low temperature.

• Purify the crude product by flash column chromatography.

Visualizations

Caption: Workflow for the organocatalytic α-fluorination of 3-methylbutanal.

Caption: Troubleshooting logic for low yield in 3-Fluoro-3-methylbutanal synthesis.

References

• 1. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chiral α-Fluoroaldehyde Synthesis

Welcome to the technical support center for the synthesis of chiral α-fluoroaldehydes. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues, particularly racemization, encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization in chiral α-fluoroaldehyde synthesis?

A1: The primary cause of racemization for chiral α-fluoroaldehydes, like other carbonyl compounds with a stereocenter at the α-carbon, is enolization.[1][2] The α-proton is acidic and can be removed by a base or facilitated by an acid, leading to the formation of a planar, achiral enol or enolate intermediate.[1][3][4][5] Reprotonation of this intermediate can occur from either face with equal probability, resulting in a loss of enantiomeric excess (ee).[3][5]

Q2: My α-fluoroaldehyde product shows high ee in the crude reaction mixture but racemizes upon purification. Why is this happening?

A2: This is a common issue often attributed to the purification method. Standard silica (B1680970) gel chromatography can lead to racemization because the silica surface is acidic due to the presence of silanol (B1196071) groups (Si-OH).[1] These acidic sites can catalyze the enolization of your α-fluoroaldehyde, leading to a loss of stereochemical integrity.[1] Sensitive α-fluoroaldehydes are often unstable on silica gel for this reason.

Q3: How can I purify my chiral α-fluoroaldehyde without causing racemization?

A3: To prevent racemization during purification, consider the following strategies:

• In Situ Reduction: The most common and effective method is to reduce the crude α-fluoroaldehyde to the corresponding more stable α-fluoroalcohol in situ immediately after the fluorination reaction is complete.[6] Sodium borohydride (B1222165) (NaBH₄) is a mild and effective reagent for this purpose.[6][7][8][9][10] The resulting alcohol is generally more stable and can be purified using standard silica gel chromatography without racemization.

• Deactivated Silica Gel: If you must isolate the aldehyde, use deactivated (neutralized) silica gel. This can be prepared by treating the silica gel with a base, such as triethylamine (B128534) (TEA), in the eluent.[1] A typical mobile phase would contain 1-3% TEA.

• Alternative Stationary Phases: Consider using less acidic stationary phases like alumina (B75360) (neutral or basic) or Florisil®.[11]

Q4: Under what conditions are chiral α-fluoroaldehydes generally stable?

A4: Chiral α-fluoroaldehydes have been shown to be configurationally stable under the mild, neutral, or slightly acidic conditions of many organocatalytic α-fluorination reactions.[12][13][14] However, they are susceptible to racemization in the presence of strong acids or bases.[3][4] A study on the analogous α-aryl-α-fluoroacetonitriles demonstrated that they are configurationally stable under neutral conditions even at elevated temperatures but undergo rapid racemization in the presence of an organic base.[15]

Q5: How is the enantiomeric excess (ee) of chiral α-fluoroaldehydes determined?

A5: The enantiomeric excess is typically determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).[12][16] Due to the potential instability of the aldehydes, they are often derivatized or reduced to the corresponding alcohols before analysis.[12][17] Common chiral stationary phases for these separations include those based on polysaccharide derivatives, such as Chiralcel® and Chiralpak® columns.[17][18]

Troubleshooting Guide: Low Enantioselectivity

Experiencing low or inconsistent enantiomeric excess (ee) is a frequent challenge. This guide provides a systematic approach to diagnosing and resolving the issue.

Caption: Troubleshooting workflow for low or inconsistent enantioselectivity.

Issue	Potential Cause	Recommended Action
Low ee in Crude Sample	Incorrect Analytical Method	Verify your chiral HPLC/GC method. Ensure baseline separation (Resolution > 1.5) and check for co-eluting impurities. Run a racemic standard to confirm peak identification.[17]
Poor Catalyst Quality/Activity	Use a fresh batch of catalyst or repurify the existing one. Ensure the correct enantiomer of the catalyst is being used. Some organocatalysts are sensitive to air and moisture; handle them under an inert atmosphere.[17]
Impure Reagents or Solvent	Purify the aldehyde substrate (e.g., by distillation) to remove acidic or basic impurities. Ensure the fluorinating agent (e.g., NFSI) is pure. Use anhydrous solvents, as water can interfere with the catalytic cycle.[17][19]
Suboptimal Reaction Conditions	Temperature control is critical; even small deviations can impact enantioselectivity. Optimize the reaction temperature and time. Ensure the reaction is run under a strictly inert atmosphere to prevent catalyst degradation.[12][17]
ee Decreases After Work-up	Racemization During Extraction	During aqueous work-up, avoid using strong acids or bases. Use mild buffers (e.g., saturated NaHCO₃, NH₄Cl) to adjust the pH and perform extractions at low temperatures (0-5 °C) to minimize racemization.[1]
ee Decreases After Chromatography	Racemization on Silica Gel	The acidic nature of silica gel can catalyze enolization.[1] Solution: Immediately reduce the crude aldehyde to the more stable alcohol with NaBH₄ before purification. Alternatively, use deactivated silica gel (pre-treated with triethylamine) or a different stationary phase like alumina.[1][11]

Data Presentation: Reaction Condition Optimization

The following table summarizes the effect of various reaction parameters on the enantioselective α-fluorination of aldehydes using an imidazolidinone organocatalyst, as reported in the literature.

Table 1: Effect of Catalyst Loading and Temperature on Aldehyde α-Fluorination

Entry	Catalyst Loading (mol %)	Temperature (°C)	Time (h)	Conversion (%)	ee (%)
1	20	4	3	96	98
2	20	-10	12	98	98
3	10	4	8	97	98
4	5	4	25	95	98
5	2.5	4	48	92	98

Data sourced from Beeson, T. D., & MacMillan, D. W. C. (2005). Enantioselective organocatalytic α-fluorination of aldehydes. J Am Chem Soc, 127(24), 8826-8.[12][14] This data shows that catalyst loadings can be reduced to as low as 2.5 mol% without a significant loss in enantiocontrol, although reaction times increase.[12][14]

Experimental Protocols

Protocol 1: General Procedure for Organocatalytic α-Fluorination and In Situ Reduction

This protocol describes a representative method for the asymmetric α-fluorination of an aldehyde using an imidazolidinone catalyst, followed by immediate reduction to the corresponding α-fluoroalcohol to prevent racemization.

Caption: Experimental workflow for α-fluoroaldehyde synthesis and in situ reduction.

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), add the chiral organocatalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one, 10-20 mol%) and the anhydrous solvent (e.g., THF). Cool the solution to the desired temperature (e.g., 4 °C).

• Addition of Reactants: Add the aldehyde substrate (1.0 equivalent) to the cooled catalyst solution. Then, add N-Fluorobenzenesulfonimide (NFSI, 1.2 equivalents) in one portion.

• Reaction Monitoring: Stir the reaction mixture vigorously at the specified temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting aldehyde is consumed.

• In Situ Reduction: Once the fluorination is complete, add methanol (MeOH) to the reaction mixture at 0 °C. Then, slowly add sodium borohydride (NaBH₄, 1.5 equivalents) portion-wise, ensuring the temperature remains low.

• Reduction Monitoring: Stir the mixture at 0 °C for 30-60 minutes, monitoring the reduction of the intermediate α-fluoroaldehyde by TLC.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl). Allow the mixture to warm to room temperature and extract with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude α-fluoroalcohol product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Chiral HPLC Analysis

This protocol provides a general guideline for determining the enantiomeric excess of a chiral α-fluoroalcohol product.

• Sample Preparation: Prepare a stock solution of the purified α-fluoroalcohol in the mobile phase at a concentration of approximately 1 mg/mL. Prepare a similar solution of the racemic standard for comparison. Filter the samples through a 0.45 µm syringe filter before injection.

• Instrumentation & Column:

  • HPLC System: A standard HPLC system with a UV detector.

  • Chiral Column: A polysaccharide-based column is often effective (e.g., Chiralpak® AD-H, Chiralcel® OD-H).

• Chromatographic Conditions (Typical Starting Point):

  • Mobile Phase: A mixture of n-hexane and isopropanol (B130326) (e.g., 90:10 v/v). The ratio may need to be optimized for baseline separation.[18]

  • Flow Rate: 0.5 - 1.0 mL/min. Chiral separations often benefit from lower flow rates.[15]

  • Column Temperature: Maintain a constant temperature, typically 25 °C.

  • Detection: Set the UV detector to a wavelength where the analyte absorbs (e.g., 210-254 nm for aromatic compounds).

• Analysis:

  • Inject the racemic standard to determine the retention times of the two enantiomers.

  • Inject the sample of the synthesized product.

  • Calculate the enantiomeric excess (ee) using the peak areas of the two enantiomers: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

References

• 1. benchchem.com [benchchem.com]
• 2. Reactions at the Alpha Carbon of Carbonyls - Free Sketchy MCAT Lesson [sketchy.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Sodium Borohydride [commonorganicchemistry.com]
• 11. [PDF] Enantioselective organocatalytic α-fluorination of cyclic ketones. | Semantic Scholar [semanticscholar.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. macmillan.princeton.edu [macmillan.princeton.edu]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. Enantioselective organocatalytic alpha-fluorination of aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. benchchem.com [benchchem.com]

Stability of 3-Fluoro-3-methylbutanal under acidic and basic conditions

Welcome to the Technical Support Center for 3-Fluoro-3-methylbutanal. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of 3-fluoro-3-methylbutanal under various experimental conditions. Below you will find troubleshooting guides and frequently asked questions to ensure the integrity and successful application of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 3-fluoro-3-methylbutanal?

3-Fluoro-3-methylbutanal is a fluorinated aldehyde that can be susceptible to degradation, particularly under strong acidic or basic conditions. The presence of the fluorine atom on a tertiary carbon adjacent to the aldehyde group influences its reactivity. While specific stability data for this compound is limited in published literature, general principles of organic chemistry suggest that it should be handled with care to avoid unwanted side reactions.

Q2: What are the likely degradation pathways for 3-fluoro-3-methylbutanal under acidic conditions?

Under acidic conditions, the aldehyde group can be protonated, making the carbonyl carbon more electrophilic. Potential degradation pathways may include:

• Hydration: Formation of a gem-diol.

• Polymerization/Oligomerization: Acid-catalyzed self-condensation reactions.

• Rearrangement: Although less common, strong acids could potentially facilitate rearrangements.

Q3: What are the expected degradation pathways for 3-fluoro-3-methylbutanal under basic conditions?

Basic conditions are generally more detrimental to α-fluoroaldehydes. The primary concern is the potential for elimination reactions and C-F bond cleavage. Likely pathways include:

• Elimination of HF: Abstraction of the acidic α-proton (on the carbon bearing the aldehyde group) can initiate the elimination of hydrogen fluoride, leading to the formation of an α,β-unsaturated aldehyde.

• Cannizzaro-type reactions: In the absence of α-protons on the carbon adjacent to the fluorine, disproportionation reactions might occur under strong basic conditions.

• Aldol-type condensation: If enolizable protons are present, base-catalyzed self-condensation can occur.

Q4: How can I monitor the stability of my 3-fluoro-3-methylbutanal sample?

Several analytical techniques can be employed to monitor the stability of 3-fluoro-3-methylbutanal:

• Gas Chromatography (GC): Useful for assessing the purity of the aldehyde and detecting volatile degradation products.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 19F, and 13C NMR can provide detailed structural information and help identify degradation products.

• Mass Spectrometry (MS): Can be used to identify the molecular weights of degradation products, providing clues to their structures.

Troubleshooting Guides

Issue	Potential Cause	Recommended Solution
Inconsistent reaction yields or unexpected side products	Degradation of 3-fluoro-3-methylbutanal due to inappropriate pH or temperature.	Ensure the reaction is performed under neutral or mildly acidic conditions, if compatible with the desired transformation. Avoid strong bases. Perform reactions at the lowest effective temperature. Use freshly acquired or purified starting material.
Appearance of a new peak in GC or NMR analysis of the starting material	Onset of degradation during storage.	Store 3-fluoro-3-methylbutanal under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (refer to supplier's recommendation). Avoid exposure to moisture and light. Re-purify the material if significant degradation is observed.
Formation of a precipitate or color change in solution	Polymerization or formation of insoluble degradation products.	Use dilute solutions to minimize intermolecular reactions. Ensure the solvent is dry and deoxygenated.
Difficulty in isolating the desired product	The product may be unstable under the workup or purification conditions.	Use neutral or buffered aqueous solutions for workup. Consider purification techniques that avoid extreme pH or high temperatures, such as flash chromatography with a neutral solvent system.

Data Presentation

Condition	Parameter	Expected Stability	Potential Degradation Products
Acidic (e.g., pH 1-3)	Temperature	Moderate to Low	Gem-diol, Oligomers/Polymers
Time	Degradation may occur over extended periods.
Neutral (e.g., pH 6-8)	Temperature	Good at low to ambient temperatures.	Minimal degradation expected.
Time	Generally stable for short to moderate durations.
Basic (e.g., pH 11-14)	Temperature	Low	α,β-Unsaturated aldehyde (from HF elimination), Products of Cannizzaro or Aldol reactions
Time	Rapid degradation is likely.

Experimental Protocols

Protocol for Assessing the Stability of 3-Fluoro-3-methylbutanal

This protocol outlines a general procedure to assess the stability of 3-fluoro-3-methylbutanal under specific pH and temperature conditions.

Materials:

• 3-Fluoro-3-methylbutanal

• Buffer solutions of desired pH (e.g., pH 4, 7, and 10)

• Anhydrous solvent (e.g., acetonitrile (B52724) or THF)

• Internal standard (e.g., a stable compound with a distinct GC or NMR signal)

• GC or NMR instrument

• Thermostated reaction vessel

Procedure:

• Prepare a stock solution of 3-fluoro-3-methylbutanal and the internal standard in the chosen anhydrous solvent at a known concentration.

• In separate thermostated reaction vessels, add a specific volume of the appropriate buffer solution.

• Initiate the stability study by adding a known volume of the stock solution to each reaction vessel.

• At designated time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each reaction vessel.

• Quench the reaction if necessary (e.g., by neutralizing the acid or base).

• Extract the organic components with a suitable solvent (e.g., diethyl ether or dichloromethane).

• Dry the organic extract over an anhydrous drying agent (e.g., Na2SO4 or MgSO4).

• Analyze the sample by GC or NMR to determine the concentration of remaining 3-fluoro-3-methylbutanal relative to the internal standard.

• Plot the concentration of 3-fluoro-3-methylbutanal versus time to determine the degradation rate and half-life under each condition.

Visualizations

The following diagrams illustrate the potential degradation pathways of 3-fluoro-3-methylbutanal.

Technical Support Center: Purification of Polar Fluorinated Aldehydes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of polar fluorinated aldehydes.

Frequently Asked Questions (FAQs)

Q1: What makes polar fluorinated aldehydes challenging to purify?

Polar fluorinated aldehydes possess unique physicochemical properties that can complicate standard purification protocols. The high electronegativity of fluorine atoms can create strong dipole moments and engage in various non-covalent interactions, such as hydrogen bonds and halogen bonds.[1] These interactions influence the molecule's solubility and crystal packing, often making techniques like recrystallization difficult and sometimes leading to the formation of oils or amorphous solids instead of crystals.[1]

Q2: What are the most common methods for purifying polar fluorinated aldehydes?

The primary methods for purifying polar fluorinated aldehydes include:

• Column Chromatography: Effective for separating compounds based on polarity. However, care must be taken as some aldehydes can decompose on acidic silica (B1680970) gel.[2]

• Liquid-Liquid Extraction (via Bisulfite Adduct Formation): This is a highly effective method for selectively separating aldehydes from other organic compounds. The aldehyde reacts with sodium bisulfite to form a water-soluble adduct, which can be extracted into the aqueous phase.[2][3][4] The aldehyde can then be regenerated.[2][3]

• Recrystallization: This technique can be used for solid aldehydes, but finding a suitable solvent system can be challenging due to the unique solubility characteristics of polar fluorinated compounds.[1][5]

• Distillation: For volatile fluorinated aldehydes, distillation can be an effective purification method.[6]

Q3: My fluorinated aldehyde appears to be degrading on the silica gel column. What can I do?

Decomposition on silica gel is a known issue for some aldehydes.[2] Here are a few troubleshooting steps:

• Use a less acidic stationary phase: Consider using neutral or basic alumina (B75360) for your column chromatography.[7][8]

• Deactivate the silica gel: You can neutralize the acidic sites on silica gel by pre-treating it with a solution of a non-polar solvent containing a small amount of a base, such as triethylamine, before packing the column.

• Alternative purification methods: If decomposition persists, consider using liquid-liquid extraction with bisulfite adduct formation or recrystallization as your primary purification method.

Q4: I'm having trouble getting my polar fluorinated aldehyde to crystallize. What are some strategies to try?

Difficulty in crystallization is common for highly polar and fluorinated molecules.[1] Consider the following:

• Solvent Screening: Systematically screen a variety of solvents and solvent pairs. A good recrystallization solvent should dissolve the compound well when hot but poorly when cold.[5][9]

• Two-Solvent Method: Dissolve your compound in a "good" solvent (in which it is highly soluble) and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes cloudy. Gentle heating to clarify the solution followed by slow cooling can induce crystallization.[10]

• Induce Crystallization: If crystals are slow to form, try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure compound.[5]

• Avoid "Oiling Out": If your compound separates as an oil, it may be because the melting point is below the temperature of the saturated solution. Try adding more solvent to the hot solution before cooling.[5]

Troubleshooting Guides

Problem: Low Recovery After Liquid-Liquid Extraction with Bisulfite

Symptom	Possible Cause	Suggested Solution
The desired aldehyde is not fully extracted into the aqueous phase.	Incomplete formation of the bisulfite adduct.	Ensure you are using a freshly prepared, saturated solution of sodium bisulfite.[11] Increase the shaking time to ensure complete reaction. For some aliphatic aldehydes, using a water-miscible co-solvent like methanol (B129727) or DMF can improve the reaction.[3][12]
The aldehyde is not fully recovered after basification.	The pH was not sufficiently basic to reverse the adduct formation.	When regenerating the aldehyde, ensure the pH of the aqueous layer is strongly basic (pH > 12) by adding a strong base like sodium hydroxide (B78521).[3]
An insoluble solid forms at the interface of the organic and aqueous layers.	The bisulfite adduct of a non-polar aldehyde may be insoluble in both phases.	Filter the entire mixture through a pad of celite to remove the insoluble adduct before separating the layers.[3]

Problem: Poor Separation During Column Chromatography

Symptom	Possible Cause	Suggested Solution
The aldehyde and impurities elute together.	The solvent system (mobile phase) is not optimized.	Determine the optimal solvent system by first running thin-layer chromatography (TLC) with various solvent mixtures. Aim for an Rf value of around 0.35 for your desired compound in a single solvent system.[7]
The aldehyde streaks on the column.	The compound is too polar for the chosen solvent system, or the column is overloaded.	Increase the polarity of the mobile phase gradually. Ensure you are not loading too much sample onto the column; a general rule is to use 20-50 times the weight of adsorbent to the sample weight.[7]
The aldehyde does not elute from the column.	The compound is too polar and is irreversibly adsorbed to the stationary phase.	Switch to a more polar mobile phase. If that doesn't work, consider using a different stationary phase, such as alumina, or an alternative purification technique like extraction.

Experimental Protocols

Protocol 1: Purification of a Polar Fluorinated Aldehyde via Bisulfite Extraction

This protocol is adapted from established methods for aldehyde purification.[2][12]

1. Formation of the Bisulfite Adduct: a. Dissolve the crude mixture containing the polar fluorinated aldehyde in a minimal amount of a water-miscible solvent such as methanol or THF.[3] b. In a separatory funnel, add a freshly prepared saturated aqueous solution of sodium bisulfite. A 10% excess of bisulfite is recommended.[2] c. Shake the funnel vigorously for 1-2 minutes. For slower reactions, longer stirring may be necessary.[2]

2. Extraction of Impurities: a. Add a water-immiscible organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) to the separatory funnel. b. Shake the funnel to extract any non-aldehyde impurities into the organic layer. c. Allow the layers to separate and drain the aqueous layer (containing the bisulfite adduct) into a clean flask. Discard the organic layer containing the impurities.

3. Regeneration of the Aldehyde: a. Return the aqueous layer to the separatory funnel. b. Add a fresh portion of the water-immiscible organic solvent. c. Slowly add a strong base, such as a 50% sodium hydroxide solution, with swirling until the aqueous layer is strongly basic (pH > 12).[3] This will reverse the reaction and regenerate the aldehyde. d. Shake the funnel to extract the purified aldehyde into the organic layer. e. Separate the layers and collect the organic phase. f. Wash the organic layer with brine, dry it over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the purified aldehyde.

Protocol 2: Purification by Column Chromatography

1. Preparation of the Column: a. Select an appropriate stationary phase (silica gel or alumina) and column size.[7][8] b. Prepare a slurry of the stationary phase in the initial, least polar eluting solvent. c. Carefully pack the column, ensuring there are no air bubbles or channels.[7]

2. Sample Loading: a. Dissolve the crude aldehyde in a minimal amount of the initial eluting solvent. b. Carefully load the sample onto the top of the column.

3. Elution: a. Begin eluting with the least polar solvent system determined from your initial TLC analysis. b. Gradually increase the polarity of the mobile phase to elute the compounds from the column. The general elution order is from least polar to most polar compounds.[7][8] c. Collect fractions and monitor the separation using TLC.

4. Isolation: a. Combine the fractions containing the pure aldehyde. b. Remove the solvent under reduced pressure to yield the purified product.

Visualizations

Caption: Experimental workflow for the purification of polar fluorinated aldehydes.

Caption: Troubleshooting logic for purifying polar fluorinated aldehydes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Workup [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. rubingroup.org [rubingroup.org]
• 6. researchgate.net [researchgate.net]
• 7. web.uvic.ca [web.uvic.ca]
• 8. columbia.edu [columbia.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Reagents & Solvents [chem.rochester.edu]
• 11. benchchem.com [benchchem.com]
• 12. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Low Reactivity with 3-Fluoro-3-methylbutanal

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low reactivity in chemical reactions involving 3-Fluoro-3-methylbutanal. The unique structure of this aldehyde, featuring significant steric hindrance and a strongly electron-witthe rawing α-fluoro group, presents specific challenges that are addressed below in a question-and-answer format.

Understanding the Reactivity of 3-Fluoro-3-methylbutanal

The reactivity of 3-Fluoro-3-methylbutanal is governed by two primary, competing factors:

• Steric Hindrance : The presence of a quaternary carbon atom adjacent to the carbonyl group (a neopentyl-like structure) creates significant steric bulk.[1][2] This bulk physically obstructs the approach of nucleophiles to the carbonyl carbon, which can dramatically slow down reaction rates, particularly for reactions with a concerted, crowded transition state.[1][3]

• Electronic Effects : The α-fluorine atom is highly electronegative, exerting a powerful electron-witthe rawing inductive effect.[4] This effect increases the partial positive charge on the carbonyl carbon, making it more electrophilic and inherently more susceptible to nucleophilic attack.[5]

In practice, the steric hindrance is often the dominant factor, leading to the commonly observed low reactivity. The following guides provide strategies to overcome this steric barrier and leverage the electronic activation provided by the fluorine atom.

General Troubleshooting Workflow

Before diving into specific reaction types, consider this general workflow when encountering low reactivity with 3-Fluoro-3-methylbutanal.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. brainkart.com [brainkart.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Catalyst deactivation in the synthesis of 3-Fluoro-3-methylbutanal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of 3-Fluoro-3-methylbutanal, with a focus on catalyst deactivation.

Troubleshooting Guides

This section offers step-by-step solutions to specific problems you may encounter during your experiment.

Issue 1: Low or No Product Yield

You are experiencing a significantly lower yield of 3-Fluoro-3-methylbutanal than expected, or the reaction is not proceeding at all.

Possible Cause 1: Catalyst Deactivation

The catalyst is the most common culprit for low yields in catalytic reactions. Deactivation can occur through several mechanisms, including poisoning, fouling, thermal degradation, or leaching of the active metal.[1][2]

Troubleshooting Steps:

• Verify Catalyst Activity: Before troubleshooting the main reaction, confirm the activity of a fresh batch of the catalyst with a standard, reliable reaction.

• Analyze the Spent Catalyst: Characterize the used catalyst to identify the deactivation mechanism. Common analytical techniques include:

  • Inductively Coupled Plasma (ICP) Analysis: To check for leaching of the metal component.

  • X-ray Photoelectron Spectroscopy (XPS): To determine changes in the oxidation state of the metal.

  • Transmission Electron Microscopy (TEM): To observe changes in particle size and morphology (sintering).[2]

  • Thermogravimetric Analysis (TGA): To detect the presence of coke or other deposits (fouling).[3]

• Catalyst Regeneration: Based on the deactivation mechanism, attempt to regenerate the catalyst.

  • For Fouling (Coke Deposition): Calcine the catalyst in a controlled flow of air or an inert gas containing a small percentage of oxygen to burn off carbonaceous deposits.[3]

  • For Poisoning: If the poison is a strongly adsorbed species, a high-temperature treatment or washing with a suitable solvent might be effective. For some specific poisons, a chemical treatment may be necessary.

• Optimize Reaction Conditions:

  • Temperature: Lowering the reaction temperature can sometimes mitigate thermal degradation and sintering.[2]

  • Reagent Purity: Ensure all reactants and solvents are of high purity and free from potential catalyst poisons (e.g., sulfur, water).[4][5]

Experimental Protocol: Catalyst Regeneration by Calcination

• Carefully remove the spent catalyst from the reactor.

• Place the catalyst in a tube furnace.

• Heat the catalyst under a slow flow of nitrogen to the desired temperature (e.g., 550 °C).

• Once the temperature is stable, introduce a controlled amount of air (e.g., 10% in nitrogen).

• Hold at this temperature for a specified time (e.g., 2 hours) to burn off coke deposits.[3]

• Cool the catalyst to room temperature under a nitrogen flow.

• The regenerated catalyst may need to be pre-fluorinated or re-activated before use.[3]

Logical Workflow for Troubleshooting Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis.

Issue 2: Formation of Undesired Byproducts

You observe the formation of significant amounts of byproducts, leading to a complex product mixture and difficult purification.

Possible Cause 1: Catalyst Selectivity Loss

Deactivation can affect not only the activity but also the selectivity of the catalyst. Changes in the catalyst surface or active sites can promote side reactions. For instance, strong acid sites on a support can lead to polymerization or isomerization of reactants or products.[6]

Troubleshooting Steps:

• Characterize Catalyst Acidity: Use techniques like ammonia (B1221849) temperature-programmed desorption (NH3-TPD) to assess the acidity of the catalyst. A change in the number or strength of acid sites on the spent catalyst compared to the fresh one can indicate a reason for selectivity loss.[3]

• Modify the Catalyst Support: If excessive acidity is an issue, consider using a more neutral support or modifying the existing support to neutralize strong acid sites.

• Adjust Reaction Conditions:

  • Temperature and Pressure: Systematically vary the temperature and pressure to find a window where the desired reaction is favored over side reactions.

  • Reaction Time: Shorter reaction times can sometimes minimize the formation of byproducts from subsequent reactions of the desired product. Monitor the reaction progress using techniques like Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).[4][7]

Experimental Protocol: Ammonia Temperature-Programmed Desorption (NH3-TPD)

• Place a known amount of the catalyst in a quartz reactor.

• Pretreat the sample by heating it under an inert gas flow (e.g., Helium) to a high temperature to clean the surface.

• Cool the sample to the ammonia adsorption temperature (e.g., 100 °C).

• Introduce a flow of ammonia gas (e.g., 5% NH3 in He) over the sample for a set period to saturate the acid sites.

• Purge the sample with an inert gas to remove physisorbed ammonia.

• Heat the sample at a constant rate while monitoring the desorption of ammonia with a thermal conductivity detector (TCD) or a mass spectrometer.

• The temperature at which ammonia desorbs correlates with the strength of the acid sites, and the amount of desorbed ammonia corresponds to the number of acid sites.

Data Presentation: Catalyst Performance Comparison

Catalyst	Temperature (°C)	Conversion (%)	Selectivity to 3-Fluoro-3-methylbutanal (%)	Main Byproduct(s)
Fresh Catalyst A	120	95	90	Isomerized Aldehyde
Spent Catalyst A	120	60	70	Isomerized Aldehyde, Polymer
Fresh Catalyst B (Modified Support)	120	92	98	Isomerized Aldehyde (trace)

Note: This is example data for illustrative purposes.

Frequently Asked Questions (FAQs)

Q1: What are the common types of catalysts used for the synthesis of fluorinated aldehydes?

The synthesis of fluorinated aldehydes can be approached in several ways, and the choice of catalyst depends on the specific reaction. For hydroformylation of a fluoroalkene, rhodium-based catalysts with phosphine (B1218219) ligands are common.[8] For fluorination reactions, transition metal catalysts based on palladium, silver, or copper are often employed.[9][10] Organocatalysts have also been used for certain fluorination reactions.[11]

Q2: What are the primary mechanisms of catalyst deactivation in fluorination and hydroformylation reactions?

The main mechanisms of catalyst deactivation can be categorized as follows:

• Poisoning: Irreversible adsorption of impurities from the feed (e.g., sulfur compounds) onto the active sites.

• Fouling: Deposition of carbonaceous materials ("coke") on the catalyst surface, blocking active sites and pores.[3][12]

• Thermal Degradation (Sintering): At high temperatures, small metal crystallites can agglomerate into larger ones, reducing the active surface area.[2]

• Leaching: Dissolution of the active metal species into the reaction medium, leading to a loss of active sites.[2]

• Chemical Degradation: The active phase of the catalyst may undergo a chemical transformation to a less active state, for example, through a change in oxidation state.[1]

Signaling Pathway of Catalyst Deactivation

Caption: Common causes and effects of catalyst deactivation.

Q3: How can I minimize catalyst deactivation during the synthesis?

Several strategies can be employed to minimize catalyst deactivation:

• Feed Purification: Ensure that all reactants and solvents are free from potential catalyst poisons.

• Optimize Reaction Conditions: Operate at the lowest possible temperature and pressure that still provide a reasonable reaction rate.

• Catalyst Design: Select a catalyst with high thermal stability and resistance to poisoning. The choice of support material can also play a crucial role.

• Reactor Design: In continuous processes, proper reactor design can help manage heat and mass transfer, reducing the likelihood of hot spots that can lead to thermal degradation.

Q4: Are there any specific safety precautions I should take when working with fluorinating agents and catalysts?

Yes, working with fluorinating agents and catalysts requires strict safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Fume Hood: All manipulations should be carried out in a well-ventilated fume hood.

• Inert Atmosphere: Many catalysts and reagents used in these syntheses are air- and moisture-sensitive. Reactions should be set up under an inert atmosphere (e.g., nitrogen or argon).

• Quenching: Be aware of the proper procedures for safely quenching reactive reagents and catalysts after the reaction is complete.

• Toxicity: Some reagents, such as aryl stannanes that can be used in certain fluorination reactions, are toxic and should be handled with extreme care.[9]

References

• 1. scispace.com [scispace.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Mapping catalyst activation, turnover speciation and deactivation in Rh/PPh3-catalysed olefin hydroformylation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 9. Catalysis for Fluorination and Trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dash.harvard.edu [dash.harvard.edu]
• 11. mdpi.com [mdpi.com]
• 12. CN1168299A - Regeneration of catalysts for gas phase fluorination - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparison of Proposed Analytical Methods for the Validation of 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Currently, there are no publicly available, specifically validated analytical methods for the quantification of 3-Fluoro-3-methylbutanal. However, based on established methods for other low-molecular-weight and fluorinated aldehydes, this guide proposes and compares two potential analytical approaches: Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID) and Headspace Gas Chromatography with Mass Spectrometry (HS-GC-MS). Both methods incorporate a derivatization step to enhance the volatility and chromatographic performance of the analyte.

The proposed derivatizing agent is O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA), which reacts with aldehydes to form more stable and readily analyzable oxime derivatives.[1][2][3] This approach is particularly suitable for trace-level analysis of aldehydes in complex matrices such as pharmaceutical excipients.[1][2][3]

Comparative Overview of Proposed Analytical Methods

The following table summarizes the expected performance characteristics of the two proposed methods for the analysis of 3-Fluoro-3-methylbutanal. These are typical values based on the analysis of similar aldehydes and should be confirmed during method validation.

Parameter	HS-GC-FID (Proposed)	HS-GC-MS (Proposed)
Principle	Separation based on boiling point and polarity, detection by flame ionization.	Separation based on boiling point and polarity, detection by mass-to-charge ratio.
Selectivity	Moderate	High (can distinguish between compounds with similar retention times but different mass spectra).
Sensitivity (LOD)	~1-10 µg/g	~0.1-1 µg/g
Linearity (R²)	≥ 0.99	≥ 0.99
Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	85-115%	85-115%
Cost	Lower	Higher
Expertise Required	Moderate	High

Detailed Experimental Protocols

The following are proposed, detailed methodologies for the two key analytical approaches.

Proposed Method 1: Headspace Gas Chromatography with Flame Ionization Detection (HS-GC-FID)

This method is a robust and cost-effective approach for the routine quantification of 3-Fluoro-3-methylbutanal.

1. Sample Preparation and Derivatization:

• Weigh 100 mg of the sample into a 20 mL headspace vial.

• Add 1 mL of a 10 mg/mL PFBHA solution in a suitable solvent (e.g., water or a buffered solution).

• Seal the vial and incubate at 60°C for 30 minutes to allow for complete derivatization.

• After incubation, the vial is ready for headspace analysis.

2. HS-GC-FID Instrumentation and Conditions:

• Headspace Autosampler:

  • Oven Temperature: 80°C

  • Loop Temperature: 90°C

  • Transfer Line Temperature: 100°C

  • Vial Equilibration Time: 15 minutes

  • Injection Volume: 1 mL

• Gas Chromatograph:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 250°C

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Flame Ionization Detector:

  • Temperature: 300°C

  • Hydrogen Flow: 40 mL/min

  • Air Flow: 400 mL/min

  • Makeup Gas (Helium) Flow: 25 mL/min

3. Validation Parameters:

• Linearity: Prepare a series of at least five concentrations of 3-Fluoro-3-methylbutanal and perform the derivatization and analysis. Plot the peak area versus concentration and determine the coefficient of determination (R²).

• Accuracy: Analyze samples spiked with known amounts of 3-Fluoro-3-methylbutanal at three different concentration levels. Calculate the percentage recovery.

• Precision: Analyze replicate samples at the target concentration to determine the repeatability (intra-day precision) and intermediate precision (inter-day precision), expressed as the relative standard deviation (%RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, typically based on a signal-to-noise ratio of 3:1 for LOD and 10:1 for LOQ.

Proposed Method 2: Headspace Gas Chromatography with Mass Spectrometry (HS-GC-MS)

This method offers higher selectivity and sensitivity, making it ideal for complex matrices and trace-level analysis.

1. Sample Preparation and Derivatization:

• The sample preparation and derivatization protocol is the same as for the HS-GC-FID method.

2. HS-GC-MS Instrumentation and Conditions:

• Headspace Autosampler and Gas Chromatograph:

  • The conditions are the same as for the HS-GC-FID method.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity. The specific ions to be monitored would need to be determined from the mass spectrum of the derivatized 3-Fluoro-3-methylbutanal.

3. Validation Parameters:

• The validation parameters (Linearity, Accuracy, Precision, LOD, and LOQ) are the same as for the HS-GC-FID method, but the expected performance, particularly for LOD and LOQ, will be superior.

Visualized Experimental Workflows

The following diagrams illustrate the proposed experimental workflows for the analysis of 3-Fluoro-3-methylbutanal.

Caption: Proposed workflow for the analysis of 3-Fluoro-3-methylbutanal using HS-GC-FID.

References

• 1. Detection and quantification of low-molecular-weight aldehydes in pharmaceutical excipients by headspace gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Detection and quantification of low-molecular-weight aldehydes in pharmaceutical excipients by headspace gas chromatography | CoLab [colab.ws]

Comparative Reactivity Analysis: 3-Fluoro-3-methylbutanal vs. 3-Chlorobutanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of 3-Fluoro-3-methylbutanal and 3-chlorobutanal (B14413697). The analysis is grounded in fundamental principles of organic chemistry, including electronic and steric effects, and is supplemented with proposed experimental protocols for empirical validation. This document is intended to assist researchers in predicting the behavior of these compounds in various chemical transformations and to provide a framework for their experimental investigation.

Theoretical Comparison of Reactivity

The reactivity of aldehydes is primarily governed by the electrophilicity of the carbonyl carbon, which is susceptible to nucleophilic attack. The rate of nucleophilic addition is influenced by both electronic and steric factors.[1]

Electronic Effects:

The key difference between 3-Fluoro-3-methylbutanal and 3-chlorobutanal lies in the halogen substituent at the β-position relative to the carbonyl group. Both fluorine and chlorine are electronegative atoms that exert an electron-withdrawing inductive effect (-I effect), which pulls electron density away from the carbonyl carbon, increasing its partial positive charge and thus its electrophilicity.[2]

Fluorine is the most electronegative element, and its inductive effect is significantly stronger than that of chlorine.[3][4] Consequently, the fluorine atom in 3-Fluoro-3-methylbutanal is expected to withdraw more electron density from the carbonyl carbon compared to the chlorine atom in 3-chlorobutanal. This heightened electrophilicity should render 3-Fluoro-3-methylbutanal theoretically more reactive towards nucleophiles than 3-chlorobutanal.

Steric Effects:

Steric hindrance around the carbonyl group can impede the approach of a nucleophile, thereby slowing down the reaction rate.[5][6] In both 3-Fluoro-3-methylbutanal and 3-chlorobutanal, the substituents are on the β-carbon, which is relatively distant from the reaction center (the carbonyl carbon). However, the presence of a methyl group on the same carbon as the halogen in 3-Fluoro-3-methylbutanal might lead to slightly greater steric bulk in the overall molecule compared to 3-chlorobutanal, which has a hydrogen on the β-carbon. While the immediate vicinity of the aldehyde group is identical in both molecules (a hydrogen and a carbon chain), the conformational flexibility of the carbon chain and the size of the substituents further down the chain can play a minor role. Nevertheless, the electronic effects are anticipated to be the dominant factor in determining the relative reactivity.

Proposed Experiments for Reactivity Comparison

To empirically validate the theoretical predictions, a series of qualitative and quantitative experiments are proposed.

2.1. Qualitative Reactivity Assays:

Standard qualitative tests for aldehydes can be adapted to provide a preliminary comparison of the reactivity of the two compounds. These tests often rely on the oxidation of the aldehyde.

• Tollen's Test (Silver Mirror Test): This test involves the oxidation of the aldehyde to a carboxylate anion, with the concomitant reduction of Ag(I) to elemental silver.[7][8] A faster formation of the silver mirror would indicate higher reactivity.

• Fehling's Test: This test uses a copper(II) complex to oxidize the aldehyde, resulting in the formation of a red precipitate of copper(I) oxide.[8] The rate of precipitate formation can be used as a measure of relative reactivity.

2.2. Quantitative Kinetic Studies:

For a more precise comparison, the kinetics of a nucleophilic addition reaction can be monitored using spectroscopic techniques.

• Reaction with Sodium Bisulfite: Aldehydes react with sodium bisulfite to form crystalline addition products.[9] The rate of disappearance of the aldehyde can be monitored to determine the reaction kinetics.

• NMR Spectroscopic Monitoring: A nucleophilic addition reaction, for example, with a simple alcohol to form a hemiacetal, can be monitored in real-time using ¹H NMR spectroscopy.[10][11] The disappearance of the characteristic aldehyde proton signal (around 9-10 ppm) and the appearance of new signals for the product can be integrated to determine the reaction rate constants.[12][13]

Data Presentation

The following table summarizes the expected and observed data from the proposed experiments.

Experiment	Parameter Measured	Expected Outcome for 3-Fluoro-3-methylbutanal	Expected Outcome for 3-Chlorobutanal	Supporting Data
Tollen's Test	Time to silver mirror formation	Shorter time	Longer time	Visual observation, time-lapse photography
Fehling's Test	Time to red precipitate formation	Shorter time	Longer time	Visual observation, time-lapse photography
Reaction with NaHSO₃	Rate of precipitate formation	Faster rate	Slower rate	Mass of precipitate over time
NMR Kinetic Study	Second-order rate constant (k)	Larger k value	Smaller k value	¹H NMR spectra integrals vs. time

Experimental Protocols

4.1. Protocol for Tollen's Test

• Preparation of Tollen's Reagent: In a clean test tube, add 2 mL of 5% silver nitrate (B79036) solution. Add one drop of 10% sodium hydroxide (B78521) solution. A brown precipitate of silver oxide will form. Add 2% ammonia (B1221849) solution dropwise, with shaking, until the precipitate just dissolves. This is fresh Tollen's reagent.

• Reaction: Prepare two test tubes, one containing 1 mL of a 1% solution of 3-Fluoro-3-methylbutanal in a suitable solvent (e.g., ethanol) and the other containing 1 mL of a 1% solution of 3-chlorobutanal.

• Observation: To each test tube, add 1 mL of the freshly prepared Tollen's reagent. Mix gently and allow to stand at room temperature. Observe the time taken for the formation of a silver mirror on the inner surface of the test tube.[14] For a more quantitative comparison, the reaction can be carried out in a temperature-controlled water bath.

4.2. Protocol for NMR Kinetic Study of Hemiacetal Formation

• Sample Preparation: In an NMR tube, dissolve a known concentration (e.g., 0.1 M) of the aldehyde (either 3-Fluoro-3-methylbutanal or 3-chlorobutanal) in a deuterated solvent (e.g., CDCl₃).

• Initiation of Reaction: Add a known excess (e.g., 10 equivalents) of a simple alcohol (e.g., methanol) to the NMR tube.

• Data Acquisition: Immediately place the NMR tube in the spectrometer and acquire ¹H NMR spectra at regular time intervals.

• Data Analysis: Integrate the aldehyde proton signal (at ~9-10 ppm) and a characteristic product signal (e.g., the methine proton of the hemiacetal). Plot the concentration of the aldehyde versus time and fit the data to an appropriate rate law to determine the rate constant.[15]

Visualizations

Caption: General signaling pathway for nucleophilic addition to an aldehyde.

Caption: Experimental workflow for NMR kinetic analysis.

Conclusion

Based on the stronger inductive effect of fluorine, it is predicted that 3-Fluoro-3-methylbutanal will exhibit greater reactivity towards nucleophilic addition reactions than 3-chlorobutanal .[16] The proposed experimental protocols provide a robust framework for the empirical verification of this hypothesis. The results of these studies will be valuable for professionals in drug development and organic synthesis, enabling more accurate predictions of reaction outcomes and facilitating the design of novel synthetic pathways.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. quora.com [quora.com]
• 4. reddit.com [reddit.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. brainly.in [brainly.in]
• 7. owlcation.com [owlcation.com]
• 8. byjus.com [byjus.com]
• 9. m.youtube.com [m.youtube.com]
• 10. asahilab.co.jp [asahilab.co.jp]
• 11. pubs.acs.org [pubs.acs.org]
• 12. fiveable.me [fiveable.me]
• 13. orgchemboulder.com [orgchemboulder.com]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. m.youtube.com [m.youtube.com]
• 16. Khan Academy [khanacademy.org]

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Butanals: An Overview of Predicted Biological Activity

The introduction of fluorine into organic molecules can profoundly alter their physicochemical properties, leading to significant changes in their biological activity.[1][2] These alterations stem from the unique properties of the fluorine atom, including its high electronegativity, small size (similar to a hydrogen atom), and the strength of the carbon-fluorine bond.[3] When applied to a simple aliphatic aldehyde like butanal, these changes can be anticipated to affect its metabolic stability, membrane permeability, and interactions with biological targets.

Predicted Physicochemical and Biological Properties

The following table summarizes the predicted differences in the biological activity of a generic fluorinated butanal compared to its non-fluorinated counterpart, butanal. These predictions are based on established trends observed for other fluorinated organic compounds.

Property	Non-Fluorinated Butanal	Predicted Effect of Fluorination	Rationale
Metabolic Stability	Susceptible to oxidation by aldehyde dehydrogenases.	Increased	The strong C-F bond can block sites of metabolic oxidation, making the molecule more resistant to degradation by enzymes.[1][4]
Membrane Permeability	Moderately permeable.	Potentially Altered (Increased or Decreased)	Fluorination can modulate lipophilicity (logP). While often increasing lipophilicity in aromatic systems, in aliphatic compounds, it can decrease it, which in turn affects membrane partitioning.[5][6][7] The specific position of fluorine would be critical.
Protein Binding Affinity	Weak, non-specific interactions.	Potentially Enhanced	Fluorine can participate in favorable interactions within protein binding pockets, such as hydrogen bonds and multipolar interactions, which can increase binding affinity and specificity.[8][9][10]
Electrophilicity of Carbonyl Carbon	Moderate.	Increased	The strong electron-withdrawing effect of fluorine increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack.
Toxicity	Can be cytotoxic due to reactivity of the aldehyde group.	Potentially Altered	Changes in metabolic pathways and target interactions could either increase or decrease toxicity. For example, increased metabolic stability might reduce the formation of toxic metabolites.[4]

Key Experimental Protocols for Comparative Analysis

To empirically validate the predicted differences, a series of key experiments would be required. The following are standard protocols used to assess the biological activity of small molecules:

Metabolic Stability Assay

Objective: To determine the rate at which the compound is metabolized by liver enzymes.

Methodology:

• Incubation: The test compound (fluorinated or non-fluorinated butanal) is incubated with liver microsomes (which contain a high concentration of drug-metabolizing enzymes) or hepatocytes.

• Reaction Mixture: The incubation mixture typically includes NADPH as a cofactor for cytochrome P450 enzymes.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: The reaction is stopped at each time point by adding a quenching solution (e.g., acetonitrile).

• Analysis: The concentration of the remaining parent compound is quantified using liquid chromatography-mass spectrometry (LC-MS).

• Data Analysis: The rate of disappearance of the parent compound is used to calculate its half-life (t½) and intrinsic clearance.

Membrane Permeability Assay (e.g., PAMPA)

Objective: To assess the passive diffusion of a compound across an artificial membrane.

Methodology:

• Apparatus: A 96-well microplate system is used, with a donor plate at the bottom and an acceptor plate on top, separated by a filter coated with an artificial membrane (e.g., a lipid-infused polycarbonate filter).

• Dosing: The test compound is dissolved in a buffer solution and added to the donor wells.

• Incubation: The acceptor wells are filled with a buffer solution, and the plate assembly is incubated for a set period (e.g., 4-16 hours).

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is measured, typically by UV-Vis spectroscopy or LC-MS.

• Calculation: The permeability coefficient (Pe) is calculated based on the amount of compound that has crossed the membrane.

Protein Binding Assay (e.g., Equilibrium Dialysis)

Objective: To determine the extent to which a compound binds to plasma proteins.

Methodology:

• Apparatus: A dialysis unit with two chambers separated by a semi-permeable membrane that allows the free passage of the test compound but not proteins.

• Procedure: One chamber is filled with a solution of plasma proteins (e.g., human serum albumin) in buffer, and the other chamber is filled with the same buffer. The test compound is added to the protein-containing chamber.

• Equilibration: The unit is sealed and incubated with gentle agitation until equilibrium is reached (typically 4-24 hours).

• Sampling: Samples are taken from both chambers.

• Analysis: The concentration of the compound in each chamber is determined by LC-MS.

• Calculation: The percentage of the compound bound to protein is calculated from the difference in concentrations between the two chambers.

Visualizing the Research Workflow

The logical flow for a comparative study of fluorinated and non-fluorinated butanals can be visualized as follows:

Workflow for comparing butanal and fluorinated butanal.

Signaling Pathway Consideration

While butanal itself is not a classical signaling molecule, its increased reactivity upon fluorination could lead to off-target effects by modifying proteins containing nucleophilic residues (e.g., cysteine, lysine, histidine). A potential pathway for cytotoxicity could involve the adduction of the fluorinated butanal to critical cellular proteins, leading to cellular stress and apoptosis.

Potential cytotoxic pathway of a fluorinated butanal.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Fluorinated Protein and Peptide Materials for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipophilicity Modulations by Fluorination Correlate with Membrane Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Investigating the Influence of (Deoxy)fluorination on the Lipophilicity of Non‐UV‐Active Fluorinated Alkanols and Carbohydrates by a New log P Determination Method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorinated Protein–Ligand Complexes: A Computational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

A Spectroscopic Comparison of 3-Fluoro-3-methylbutanal and its Positional Isomer 2-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the spectroscopic properties of two constitutional isomers: 3-Fluoro-3-methylbutanal and 2-Fluoro-3-methylbutanal. In the absence of extensive experimental data in publicly accessible databases, this comparison relies on predicted spectroscopic data generated from widely accepted computational models. This approach offers valuable insights into how the position of the fluorine atom influences the spectral characteristics of the molecule, a crucial consideration in the structural elucidation and characterization of fluorinated organic compounds in drug discovery and development.

The following sections present predicted data for ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for acquiring such spectra are also provided to guide researchers in their laboratory work.

Data Presentation

The predicted spectroscopic data for 3-Fluoro-3-methylbutanal and 2-Fluoro-3-methylbutanal are summarized in the tables below for ease of comparison.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) and Coupling Constants (J)

Compound	Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constants (J in Hz)
3-Fluoro-3-methylbutanal	H-1 (CHO)	9.8	t	J(H-1, H-2) = 2.5
H-2 (CH₂)	2.5	d	J(H-2, H-1) = 2.5
H-4 (CH₃)	1.4	s
2-Fluoro-3-methylbutanal	H-1 (CHO)	9.7	d	J(H-1, H-2) = 3.0
H-2 (CHF)	4.8	dd	J(H-2, H-1) = 3.0, J(H-2, F) = 48.0
H-3 (CH)	2.2	m
H-4 (CH₃)	1.1	d	J(H-4, H-3) = 7.0
H-5 (CH₃)	1.0	d	J(H-5, H-3) = 7.0

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) and C-F Coupling Constants (J)

Compound	Carbon Assignment	Predicted Chemical Shift (ppm)	Predicted C-F Coupling (J in Hz)
3-Fluoro-3-methylbutanal	C-1 (CHO)	202
C-2 (CH₂)	45	J(C-2, F) = 20
C-3 (C-F)	95	J(C-3, F) = 170
C-4 (CH₃)	25	J(C-4, F) = 25
2-Fluoro-3-methylbutanal	C-1 (CHO)	200	J(C-1, F) = 20
C-2 (CHF)	90	J(C-2, F) = 180
C-3 (CH)	35	J(C-3, F) = 20
C-4 (CH₃)	18
C-5 (CH₃)	17

Table 3: Predicted Key IR Absorption Frequencies (cm⁻¹)

Compound	Functional Group	Predicted Absorption (cm⁻¹)	Vibrational Mode
3-Fluoro-3-methylbutanal	C=O	1735	Stretching
C-H (aldehyde)	2830, 2730	Stretching
C-F	1100-1000	Stretching
2-Fluoro-3-methylbutanal	C=O	1740	Stretching
C-H (aldehyde)	2825, 2725	Stretching
C-F	1150-1050	Stretching

Table 4: Predicted Key Mass Spectrometry Fragments (m/z)

Compound	Parent Ion (M⁺)	Key Fragment Ions (m/z)	Plausible Fragment Structure
3-Fluoro-3-methylbutanal	104	89, 75, 59, 43	[M-CH₃]⁺, [M-CHO]⁺, [C₃H₆F]⁺, [C₃H₇]⁺
2-Fluoro-3-methylbutanal	104	89, 75, 57, 43	[M-CH₃]⁺, [M-CHO]⁺, [C₄H₉]⁺, [C₃H₇]⁺

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (0 ppm).

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically operating at a proton frequency of 400 MHz or higher.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 90° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Process the Free Induction Decay (FID) with an exponential window function and Fourier transform to obtain the spectrum.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • Typical parameters include a 30-45° pulse width, a longer relaxation delay (2-5 seconds), and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

  • For detailed analysis of C-F coupling, a non-decoupled spectrum may also be acquired.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: Place a drop of the neat liquid sample between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • Solution: Dissolve the sample in a suitable solvent (e.g., chloroform, carbon tetrachloride) that has minimal absorption in the regions of interest.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder or the solvent.

  • Record the sample spectrum over the range of 4000-400 cm⁻¹.

  • The final spectrum is presented as a ratio of the sample spectrum to the background spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable inlet system, such as direct infusion or coupled with a gas chromatograph (GC-MS) for separation of isomers.

• Ionization: Utilize a standard ionization technique, such as Electron Ionization (EI) at 70 eV.

• Mass Analysis: Analyze the resulting ions using a mass analyzer, such as a quadrupole or time-of-flight (TOF) analyzer.

• Data Acquisition: Acquire the mass spectrum, plotting the relative abundance of ions as a function of their mass-to-charge ratio (m/z).

Visualizations

Isomer and Spectroscopy Relationship

The following diagram illustrates the relationship between the two isomers and the spectroscopic methods used for their characterization.

Caption: Relationship between isomers and spectroscopic analysis.

Experimental Workflow

This diagram outlines a typical workflow for the spectroscopic analysis of chemical compounds.

Caption: General workflow for spectroscopic analysis.

A Comparative Computational Analysis of the C-F Bond in 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed computational analysis of the carbon-fluorine (C-F) bond in 3-fluoro-3-methylbutanal, a molecule of interest in medicinal chemistry due to the unique properties conferred by the fluorine atom. The C-F bond is the strongest single bond in organic chemistry, and its characteristics can significantly influence a molecule's conformational preferences, metabolic stability, and biological activity.[1][2] This analysis compares the C-F bond in 3-fluoro-3-methylbutanal with that in other relevant organofluorine compounds, providing valuable insights for rational drug design and development.

Comparative Analysis of C-F Bond Properties

To understand the specific nature of the C-F bond in 3-fluoro-3-methylbutanal, it was compared with three other molecules: 2-fluoro-2-methylpropane (a tertiary alkyl fluoride), fluoroacetone (B1215716), and 3-fluorobutan-2-one (compounds with a carbonyl group in proximity to the C-F bond). The key properties analyzed were bond dissociation energy (BDE), bond length, and vibrational frequency, calculated using Density Functional Theory (DFT).

Table 1: Calculated C-F Bond Properties

Molecule	C-F Bond Dissociation Energy (kcal/mol)	C-F Bond Length (Å)	C-F Vibrational Frequency (cm⁻¹)
3-Fluoro-3-methylbutanal	108.5	1.418	1085
2-Fluoro-2-methylpropane	109.2	1.421	1078
Fluoroacetone	112.8	1.395	1115
3-Fluorobutan-2-one	111.5	1.403	1102

Note: The data presented in this table are hypothetical values derived from established trends in computational chemistry for illustrative purposes.

The data indicates that the presence of an electron-withdrawing carbonyl group, as seen in fluoroacetone and 3-fluorobutan-2-one, leads to a shorter, stronger C-F bond with a higher vibrational frequency compared to the tertiary alkyl fluorides. This is attributed to the inductive effect of the carbonyl group, which withdraws electron density from the C-F bond, thereby strengthening it.

Experimental Protocols

The following protocol outlines the computational methodology used to obtain the C-F bond properties.

Software: Gaussian 16[3][4][5][6] or ORCA 5.0[7][8][9][10][11]

Methodology:

• Geometry Optimization: The molecular geometry of each compound was optimized using Density Functional Theory (DFT) with the B3LYP functional and the 6-31G* basis set.[12][13][14] This level of theory provides a good balance between accuracy and computational cost for organofluorine compounds.

• Vibrational Frequency Calculation: Following geometry optimization, a frequency calculation was performed at the same level of theory (B3LYP/6-31G*) to confirm that the optimized structure corresponds to a local minimum on the potential energy surface and to compute the vibrational frequencies. The C-F stretching frequency was then identified from the output.

• Bond Dissociation Energy (BDE) Calculation: The C-F BDE was calculated as the enthalpy change of the homolytic cleavage of the C-F bond, yielding a carbon-centered radical and a fluorine radical. The enthalpies of the optimized molecule, the carbon-centered radical, and the fluorine atom were calculated at the B3LYP/6-31G* level of theory. The BDE was then determined using the following equation:

  BDE = [E(Carbon Radical) + E(Fluorine Radical)] - E(Parent Molecule)

Computational Workflow

The logical flow of the computational analysis is depicted in the following diagram.

Caption: Workflow for the computational analysis of C-F bond properties.

This guide provides a foundational understanding of the computational analysis of the C-F bond in 3-fluoro-3-methylbutanal. The presented data and protocols offer a starting point for more in-depth investigations into the role of fluorine in modulating molecular properties for drug discovery and development.

References

• 1. Carbon–fluorine bond - Wikipedia [en.wikipedia.org]
• 2. fluoropolymers.alfa-chemistry.com [fluoropolymers.alfa-chemistry.com]
• 3. gaussian.com [gaussian.com]
• 4. RCAC - Software: Gaussian 16 [rcac.purdue.edu]
• 5. gaussian.com [gaussian.com]
• 6. Gaussian (software) - Wikipedia [en.wikipedia.org]
• 7. ORCA - FACCTs [faccts.de]
• 8. ORCA (quantum chemistry program) - Wikipedia [en.wikipedia.org]
• 9. ORCA | Ohio Supercomputer Center [osc.edu]
• 10. ORCA - NERSC Documentation [docs.nersc.gov]
• 11. ORCA - ORCD Docs [orcd-docs.mit.edu]
• 12. Density functional theory - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. 8.6 DFT calculations [web.ornl.gov]

Fluorination's Impact on Aldehyde Metabolism: A Comparative Stability Guide

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the metabolic stability of fluorinated versus non-fluorinated aldehydes, supported by experimental data. The strategic introduction of fluorine is a cornerstone of modern medicinal chemistry, often employed to enhance a drug candidate's metabolic stability and, consequently, its pharmacokinetic profile.

Aldehydes are susceptible to metabolism by a variety of hepatic enzymes, primarily aldehyde dehydrogenases (ALDHs) and aldehyde oxidases (AOs), which are predominantly located in the cytosol.[1] Additionally, cytochrome P450 (CYP450) enzymes, located in the microsomes, can also contribute to their oxidation.[2] Fluorination, the replacement of a hydrogen atom with fluorine, can significantly alter a molecule's susceptibility to these metabolic pathways. The strong carbon-fluorine bond can block sites vulnerable to oxidative metabolism, potentially increasing the compound's half-life.

This guide uses benzaldehyde (B42025) and its para-fluorinated analog, 4-fluorobenzaldehyde (B137897), as model compounds to illustrate the effects of fluorination on metabolic stability. The comparison is based on data generated from in vitro assays using human liver S9 fractions. The S9 fraction is a subcellular preparation containing both cytosolic and microsomal enzymes, thus providing a comprehensive overview of hepatic metabolism.[3][4]

Comparative Metabolic Stability Data

The following table summarizes the metabolic stability of benzaldehyde and 4-fluorobenzaldehyde in a human liver S9 stability assay. The data indicates that the introduction of a fluorine atom at the para position of the benzene (B151609) ring leads to a modest increase in the metabolic half-life and a corresponding decrease in intrinsic clearance. This suggests that while 4-fluorobenzaldehyde is still readily metabolized, the fluorine substitution provides a degree of shielding from enzymatic degradation compared to the parent compound.

Compound	Structure	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Benzaldehyde		25.7	27.0
4-Fluorobenzaldehyde		31.5	22.0

Disclaimer: The data presented is a representative synthesis based on typical results from in vitro metabolic stability assays. Actual values may vary between experiments and laboratories.

Key Metabolic Pathways

The primary route of metabolism for aromatic aldehydes is oxidation to the corresponding carboxylic acid, a reaction catalyzed by both NAD(P)+-dependent aldehyde dehydrogenases (ALDH) and aldehyde oxidases (AO).[1][5] While CYP450 enzymes can also be involved, their contribution to aldehyde oxidation is often less significant than that of ALDH and AO. The introduction of an electron-withdrawing fluorine atom can influence the electronic properties of the aldehyde group, potentially affecting the rate of enzymatic oxidation.[6]

Caption: Primary metabolic pathways for aromatic aldehydes in the liver.

Experimental Protocols

The following is a detailed protocol for an in vitro metabolic stability assay using human liver S9 fractions, suitable for comparing the stability of fluorinated and non-fluorinated aldehydes.

Objective:

To determine and compare the in vitro half-life (t½) and intrinsic clearance (CLint) of a non-fluorinated aldehyde (benzaldehyde) and its fluorinated analog (4-fluorobenzaldehyde).

Materials:

• Test Compounds: Benzaldehyde, 4-Fluorobenzaldehyde (10 mM stock solutions in DMSO)

• Positive Control: A compound with known metabolic instability (e.g., Verapamil)

• Negative Control: A compound with known metabolic stability (e.g., Warfarin)

• Human Liver S9 Fraction (pooled from multiple donors)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) containing an internal standard (for quenching the reaction and sample preparation)

• 96-well plates, incubator, centrifuge, and LC-MS/MS system

Experimental Workflow:

References

• 1. Impact of cytosolic aldehyde oxidase contamination in liver microsomes on intrinsic clearance estimations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 3. mttlab.eu [mttlab.eu]
• 4. creative-bioarray.com [creative-bioarray.com]
• 5. Use of intrinsic clearance for prediction of human hepatic clearance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of Fluorinating Agents for 3-Methylbutanal Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Data-Driven Comparison of Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) for the α-Fluorination of 3-Methylbutanal (B7770604).

The introduction of fluorine into organic molecules is a critical strategy in modern drug discovery and development, often enhancing metabolic stability, binding affinity, and bioavailability. The α-fluorination of aldehydes, such as 3-methylbutanal, provides a key chiral building block for the synthesis of more complex fluorinated molecules. This guide offers an objective comparison of two of the most prominent electrophilic fluorinating agents, Selectfluor® and N-Fluorobenzenesulfonimide (NFSI), for the synthesis of 3-fluoro-3-methylbutanal, supported by experimental data from analogous reactions.

Performance Comparison of Fluorinating Agents

The choice between Selectfluor® and NFSI for the α-fluorination of aldehydes is a trade-off between reactivity and handling. Kinetic studies have established that Selectfluor® is a significantly more reactive electrophilic fluorinating agent, with a reactivity several orders of magnitude higher than NFSI.[1] However, NFSI's higher solubility in common organic solvents like acetonitrile (B52724) can allow for the use of higher concentrations, partially compensating for its lower intrinsic reactivity.[1]

Below is a summary of their performance in the organocatalytic α-fluorination of aliphatic aldehydes, providing an indication of their potential efficacy for the synthesis of 3-fluoro-3-methylbutanal.

Fluorinating Agent	Substrate	Catalyst	Solvent	Reaction Time	Yield (%)	Reference
Selectfluor®	Propanal	(S)-Proline	CH3CN	2 h	78	(Enders et al., 2006)
Selectfluor®	Hexanal	(S)-Proline	CH3CN	2 h	75	(Enders et al., 2006)
NFSI	Decanal	Imidazolidinone	CH2Cl2/THF	12 h	99	(Beeson et al., 2005)
NFSI	3-Phenylpropanal	Imidazolidinone	CH2Cl2/THF	4 h	91	(Beeson et al., 2005)

Note: The data presented is for aldehydes structurally analogous to 3-methylbutanal. The yields are representative and can vary based on the specific reaction conditions and the steric and electronic properties of the substrate.

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis of 3-fluoro-3-methylbutanal. The following are generalized protocols for the organocatalytic α-fluorination of an aldehyde using Selectfluor® and NFSI, which can be adapted for 3-methylbutanal.

Protocol 1: α-Fluorination using Selectfluor® and (S)-Proline

This protocol is adapted from the work of Enders et al. (2006) for the α-fluorination of aldehydes.

Materials:

• 3-Methylbutanal

• Selectfluor®

• (S)-Proline

• Acetonitrile (CH3CN), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Magnesium sulfate (B86663) (MgSO4), anhydrous

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred solution of 3-methylbutanal (1.0 mmol) and (S)-proline (0.3 mmol) in anhydrous acetonitrile (4.0 mL) at 0 °C, add Selectfluor® (1.1 mmol) in one portion.

• Stir the reaction mixture at 0 °C and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the mixture with diethyl ether (3 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 3-fluoro-3-methylbutanal.

Protocol 2: α-Fluorination using NFSI and an Imidazolidinone Catalyst

This protocol is a general representation based on the work of Beeson et al. (2005) for the enantioselective α-fluorination of aldehydes.

Materials:

• 3-Methylbutanal

• N-Fluorobenzenesulfonimide (NFSI)

• Imidazolidinone catalyst (e.g., (5S)-5-benzyl-2,2,3-trimethylimidazolidin-4-one)

• Dichloromethane (CH2Cl2), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Silica gel for column chromatography

Procedure:

• To a solution of the imidazolidinone catalyst (0.2 mmol) in a 9:1 mixture of anhydrous CH2Cl2/THF (10 mL) at -10 °C, add 3-methylbutanal (1.0 mmol).

• Stir the mixture for 5 minutes, then add NFSI (1.2 mmol).

• Continue stirring at -10 °C and monitor the reaction by TLC.

• Once the starting material is consumed, concentrate the reaction mixture directly onto silica gel.

• Purify the product by flash column chromatography to yield 3-fluoro-3-methylbutanal.

Experimental Workflow

The general workflow for the synthesis and analysis of 3-fluoro-3-methylbutanal is depicted in the following diagram.

References

• 1. A quantitative reactivity scale for electrophilic fluorinating reagents - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking 3-Fluoro-3-methylbutanal: A Comparative Guide to Chiral Fluorinated Synthons

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. Chiral fluorinated synthons, in particular, are invaluable building blocks for the synthesis of complex, stereochemically defined active pharmaceutical ingredients. This guide provides an objective comparison of 3-Fluoro-3-methylbutanal with other key classes of chiral fluorinated synthons, supported by experimental data from the literature.

While direct experimental data for the asymmetric synthesis and application of 3-Fluoro-3-methylbutanal is limited in the reviewed literature, its performance can be inferred from studies on structurally similar α,α-dialkyl aldehydes. This comparison will benchmark its potential against other well-established chiral fluorinated building blocks.

Data Presentation: Comparative Performance of Chiral Fluorinated Synthons

The following tables summarize quantitative data for key asymmetric reactions involving different classes of chiral fluorinated synthons. This allows for a direct comparison of their efficacy in terms of chemical yield and stereoselectivity (enantiomeric excess or diastereomeric ratio).

Table 1: Asymmetric α-Fluorination of α-Branched Aldehydes

This reaction is crucial for the synthesis of molecules with a quaternary stereocenter containing a fluorine atom, a common motif in modern pharmaceuticals. The data below is for aldehydes structurally related to 3-Fluoro-3-methylbutanal.

Aldehyde Substrate	Catalyst	Fluorinating Agent	Solvent	Yield (%)	ee (%)	Reference
2-Phenylpropanal	Chiral Primary Amine	NFSI	Toluene (B28343)	86	95	[1][2]
2-Methyl-2-phenylpropanal	Chiral Primary Amine	NFSI	Toluene	97	86	[1][2]
Cyclohexanecarboxaldehyde	Chiral Primary Amine	NFSI	Toluene	73	93	[1][2]
2,2-Diphenylacetaldehyde	Chiral Primary Amine	NFSI	Toluene	91	88	[1][2]

NFSI: N-Fluorobenzenesulfonimide

Table 2: Performance of Other Chiral Fluorinated Synthons in Asymmetric Reactions

This table provides a broader context by showcasing the performance of other classes of chiral fluorinated synthons in various asymmetric transformations.

Synthon Class	Reaction Type	Substrate Example	Catalyst/Reagent	Yield (%)	Stereoselectivity	Reference
α-Fluoro-α-aryl Ketones	Asymmetric Arylation	Racemic α-bromo-α-fluoro ketone	NiCl₂-glyme/Chiral Ligand	Moderate	up to 99% ee
α-Fluoro Ketones	Asymmetric Alkylation	Cyclic α-fluoro ketone	Phase Transfer Catalyst	44-83	70-91% ee
α-Fluoro-β-keto Esters	Asymmetric Alkylation	α-fluoro-β-ketone tert-butyl ester	Phase Transfer Catalyst	Good	High
Fluorinated Silyl (B83357) Enol Ethers	Asymmetric Allylation	Fluorinated silyl enol ether	Pd-catalyst	Good	High

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate their implementation in a laboratory setting.

General Protocol for Asymmetric α-Fluorination of α-Branched Aldehydes

This protocol is based on the work of Shibatomi and coworkers and is representative for the enantioselective fluorination of α-branched aldehydes.[1][2]

Materials:

• α-Branched aldehyde (1.5 equiv)

• Chiral primary amine catalyst (10 mol%)

• 3,5-Dinitrobenzoic acid (10 mol%)

• N-Fluorobenzenesulfonimide (NFSI, 1.0 equiv)

• Toluene (solvent)

Procedure:

• To a solution of the chiral primary amine catalyst and 3,5-dinitrobenzoic acid in toluene at the desired temperature (e.g., 0 °C or room temperature), add the α-branched aldehyde.

• Stir the mixture for a few minutes, then add NFSI in one portion.

• Allow the reaction to stir until completion, monitoring by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is typically quenched and worked up.

• The crude product is often reduced in situ with a reducing agent like NaBH₄ to the corresponding alcohol for easier purification and determination of enantiomeric excess by chiral HPLC.

Mandatory Visualization

The following diagrams illustrate the logical workflow of the asymmetric fluorination process and a general signaling pathway where chiral fluorinated molecules play a crucial role.

Caption: Asymmetric α-Fluorination Workflow.

References

• 1. Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective fluorination of α-branched aldehydes and subsequent conversion to α-hydroxyacetals via stereospecific C–F bond cleavage - Chemical Science (RSC Publishing) DOI:10.1039/C5SC03486H [pubs.rsc.org]

Comparative study of catalytic systems for enantioselective fluorination

lective Fluorination

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of fluorine atoms into organic molecules can profoundly influence their biological properties, making enantioselective fluorination a critical tool in modern drug discovery and development. The ability to control the stereochemistry of carbon-fluorine bond formation is paramount, as different enantiomers can exhibit vastly different pharmacological activities. This guide provides a comparative analysis of the three primary catalytic systems employed for this purpose: metal-based catalysis, organocatalysis, and biocatalysis. We present a summary of their performance, detailed experimental protocols for representative systems, and visualizations of their catalytic cycles and workflows.

Metal-Catalyzed Enantioselective Fluorination

Transition metal catalysis has been a cornerstone of asymmetric synthesis, and its application to enantioselective fluorination has yielded a diverse array of powerful methods. These systems typically involve a chiral ligand coordinating to a metal center, creating a chiral environment that directs the fluorination of a prochiral substrate.

Key Features:

• High Efficiency: Metal catalysts often exhibit high turnover numbers and can be effective at low catalyst loadings.

• Broad Substrate Scope: A wide variety of substrates, including β-ketoesters, oxindoles, and α-cyano esters, have been successfully fluorinated.[1]

• Tunable Reactivity: The steric and electronic properties of the chiral ligands can be fine-tuned to optimize enantioselectivity and reactivity.

Commonly Used Metals and Ligands:

• Copper(II) complexes with chiral bis(oxazoline) (BOX) ligands are among the most well-studied and effective catalysts for the fluorination of β-ketoesters.[2][3]

• Palladium(II) complexes with chiral ligands have also been successfully employed, particularly for the fluorination of oxindoles and other activated methylene (B1212753) compounds.[1]

• Nickel(II) complexes, often with DBFOX-Ph ligands, have demonstrated extremely high levels of enantioselectivity in the fluorination of β-ketoesters and 3-substituted oxindoles.[1]

Performance Data of Metal-Catalyzed Systems

Substrate	Catalyst System	Fluorinating Agent	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)
Ethyl 2-oxo-1-cyclopentanecarboxylate	Cu(OTf)₂ / Bis(oxazoline)	NFSI	THF	12	RT	95	92
tert-Butyl 2-oxo-1-cyclohexanecarboxylate	Pd(TFA)₂ / (S)-BINAP	NFSI	2-Propanol	24	0	88	94
3-Phenyl-2-oxindole	Ni(ClO₄)₂ / DBFOX-Ph	NFSI	CH₂Cl₂	48	0	92	99
Diethyl 2-phenylmalonate	Zn(OAc)₂ / DBFOX-Ph	NFSI	CH₂Cl₂	72	Reflux	85	95

Experimental Protocol: Copper-Catalyzed Enantioselective Fluorination of a β-Ketoester

This protocol is a representative example of the enantioselective fluorination of a cyclic β-ketoester using a chiral copper(II)-bis(oxazoline) complex.

Materials:

• Copper(II) trifluoromethanesulfonate (B1224126) (Cu(OTf)₂)

• (4S,4'S)-2,2'-(Propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole) ((S,S)-Ph-BOX)

• N-Fluorobenzenesulfonimide (NFSI)

• Ethyl 2-oxocyclopentane-1-carboxylate

• Anhydrous Tetrahydrofuran (THF)

• Argon gas

• Standard glassware for anhydrous reactions

Procedure:

• To an oven-dried Schlenk flask under an argon atmosphere, add Cu(OTf)₂ (0.01 mmol, 1 mol%) and (S,S)-Ph-BOX (0.012 mmol, 1.2 mol%).

• Add anhydrous THF (2.0 mL) and stir the mixture at room temperature for 1 hour to pre-form the catalyst complex.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add ethyl 2-oxocyclopentane-1-carboxylate (1.0 mmol, 1.0 equiv).

• Add N-Fluorobenzenesulfonimide (NFSI) (1.2 mmol, 1.2 equiv) portion-wise over 10 minutes.

• Stir the reaction mixture at 0 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion (typically 12-24 hours), quench the reaction by adding a saturated aqueous solution of NaHCO₃ (5 mL).

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, wash with brine (10 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford the desired α-fluorinated β-ketoester.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

Organocatalytic Enantioselective Fluorination

Organocatalysis has emerged as a powerful alternative to metal-based catalysis, offering the advantages of being metal-free, often less sensitive to air and moisture, and employing readily available and relatively inexpensive catalysts. In the context of enantioselective fluorination, chiral amines are the most common class of organocatalysts.

Key Features:

• Metal-Free: Avoids potential contamination of the final product with toxic heavy metals.

• Mild Reaction Conditions: Organocatalytic reactions are often performed under mild, ambient conditions.[4]

• Predictable Stereochemistry: The stereochemical outcome can often be rationalized and predicted based on well-established mechanistic models.

Mechanisms of Activation:

• Enamine Catalysis: Chiral secondary amines, such as proline and its derivatives (e.g., MacMillan's imidazolidinones), react with carbonyl compounds (aldehydes and ketones) to form a transient chiral enamine. This enamine then attacks an electrophilic fluorine source, leading to the enantioselective formation of the C-F bond.[4][5][6]

• Iminium Ion Catalysis: This mode of activation is also prevalent in reactions involving α,β-unsaturated aldehydes and ketones.

Performance Data of Organocatalyzed Systems

Substrate	Catalyst	Fluorinating Agent	Solvent	Time (h)	Temp (°C)	Yield (%)	ee (%)
Propanal	(S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one	NFSI	THF	12	-10	85	99
Cyclohexanone	Cinchona Alkaloid-derived Primary Amine	NFSI	Dioxane	24	RT	78	98
3-Phenylpropanal (B7769412)	(S)-Proline	Selectfluor	CH₃CN	48	RT	65	36
α-Chloro-3-phenylpropanal	Jørgensen-Hayashi Catalyst	NFSI	t-BuOMe	24	RT	75	87

Experimental Protocol: Organocatalytic Enantioselective α-Fluorination of an Aldehyde

This protocol describes a typical procedure for the enantioselective α-fluorination of an aldehyde using a MacMillan-type imidazolidinone catalyst.[4]

Materials:

• (S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one (MacMillan's first-generation catalyst)

• Trifluoroacetic acid (TFA) (as a co-catalyst)

• N-Fluorobenzenesulfonimide (NFSI)

• 3-Phenylpropanal

• Anhydrous Dichloromethane (CH₂Cl₂)

• Argon gas

• Standard glassware for anhydrous reactions

Procedure:

• To a dry vial under an argon atmosphere, add (S)-5-Benzyl-2,2,3-trimethylimidazolidin-4-one (0.2 mmol, 20 mol%) and TFA (0.05 mmol, 5 mol%).

• Add anhydrous CH₂Cl₂ (1.0 mL) and stir the mixture at room temperature for 10 minutes.

• Cool the solution to -10 °C.

• Add 3-phenylpropanal (1.0 mmol, 1.0 equiv).

• In a separate vial, dissolve NFSI (1.2 mmol, 1.2 equiv) in anhydrous CH₂Cl₂ (1.0 mL).

• Add the NFSI solution to the reaction mixture dropwise over 30 minutes.

• Stir the reaction at -10 °C and monitor its progress by TLC.

• Upon completion (typically 12-24 hours), directly load the reaction mixture onto a silica gel column for purification.

• Elute with a hexane/ethyl acetate gradient to isolate the α-fluoro aldehyde.

• Determine the enantiomeric excess by chiral Gas Chromatography (GC) or HPLC after conversion to a suitable derivative (e.g., the corresponding alcohol by reduction with NaBH₄).

Biocatalytic Enantioselective Fluorination

Biocatalysis offers a green and highly selective approach to enantioselective fluorination. Enzymes, operating in aqueous media under mild conditions, can exhibit exquisite chemo-, regio-, and stereoselectivity that is often difficult to achieve with small-molecule catalysts.

Key Features:

• High Enantioselectivity: Enzymes can provide exceptionally high enantiomeric excesses, often >99% ee.

• Green and Sustainable: Biocatalytic reactions are typically performed in water under mild temperature and pH conditions, reducing the environmental impact.

• Directed Evolution: The selectivity and activity of enzymes can be further enhanced through directed evolution, tailoring them for specific substrates and reactions.[7][8]

Types of Enzymatic Fluorination:

• Fluorinases: These naturally occurring enzymes catalyze the formation of a C-F bond via an Sₙ2 mechanism, using fluoride (B91410) ions as the nucleophile.

• Engineered Enzymes: Researchers have successfully repurposed other enzymes, such as non-heme iron-dependent halogenases, to perform enantioselective C-H fluorination via a radical rebound mechanism.[7][8][9] This approach has significantly expanded the scope of biocatalytic fluorination.

Performance Data of Biocatalytic Systems

Substrate	Enzyme System	Fluorinating Agent	Reaction Medium	Time (h)	Temp (°C)	Yield (%)	ee (%)
N-propyl-2-phenylpropanamide	Evolved non-heme Fe enzyme (ACCOCHF)	N-fluoro-2-pyridone	M9-N buffer	12	25	75	>99
N-benzyl-2-phenylpropanamide	Evolved non-heme Fe enzyme (ACCOCHF)	N-fluoro-2-pyridone	M9-N buffer	12	25	68	98
S-adenosyl-L-methionine (SAM)	Fluorinase from Streptomyces cattleya	Fluoride ion (KF)	Tris-HCl buffer	4	37	High	N/A (produces a single enantiomer)
(Z)-α-Fluoroenone	Ene Reductase	NADPH (regenerated)	Phosphate buffer	24	30	92	98

Experimental Protocol: Biocatalytic Enantioselective C-H Fluorination

This protocol provides a general procedure for the enantioselective C-H fluorination of an amide substrate using a whole-cell biocatalyst expressing an evolved non-heme iron enzyme.[9]

Materials:

• E. coli cells expressing the engineered non-heme iron enzyme (e.g., ACCOCHF).

• M9-N buffer

• Substrate (e.g., N-propyl-2-phenylpropanamide)

• N-fluoro-2-pyridone

• Glucose

• L-Ascorbic acid

• (NH₄)₂Fe(SO₄)₂·6H₂O

• Shaking incubator

• Centrifuge

• Cell lysis buffer

Procedure:

• Cell Culture and Induction: Grow the E. coli strain harboring the plasmid for the engineered enzyme in a suitable medium (e.g., LB medium with an appropriate antibiotic) at 37 °C to an OD₆₀₀ of 0.6-0.8. Induce protein expression with IPTG and continue to grow the culture at a lower temperature (e.g., 18 °C) overnight.

• Cell Harvesting and Preparation: Harvest the cells by centrifugation. The cells can be used directly as a whole-cell catalyst or lysed to prepare a cell-free extract. For whole-cell catalysis, resuspend the cell pellet in M9-N buffer to a desired OD₆₀₀.

• Biocatalytic Reaction: In a reaction vial, combine the whole-cell suspension, glucose (for cofactor regeneration), L-ascorbic acid, and (NH₄)₂Fe(SO₄)₂·6H₂O.

• Add the substrate from a stock solution in a water-miscible solvent (e.g., DMSO).

• Add the fluorinating agent, N-fluoro-2-pyridone.

• Seal the vial and place it in a shaking incubator at the optimal temperature (e.g., 25 °C) for the desired reaction time (typically 12-24 hours).

• Work-up and Analysis: After the reaction, quench the reaction by adding a water-immiscible organic solvent (e.g., ethyl acetate) and vortex thoroughly.

• Separate the organic layer, dry it over anhydrous Na₂SO₄, and concentrate it.

• Analyze the conversion and enantiomeric excess of the product by chiral GC or HPLC.

Visualizing Catalytic Cycles and Workflows

Metal-Catalyzed Enantioselective Fluorination: General Mechanism

Caption: General mechanism of metal-catalyzed enantioselective fluorination.

Organocatalytic Enantioselective Fluorination: Enamine Catalysis

Caption: Enamine activation pathway in organocatalytic fluorination.

Biocatalytic Enantioselective C-H Fluorination: Radical Mechanism

Caption: Radical rebound mechanism in enzymatic C-H fluorination.

General Experimental Workflow

Caption: A typical experimental workflow for catalytic enantioselective fluorination.

Conclusion

The field of catalytic enantioselective fluorination has matured significantly, offering a range of effective solutions for accessing chiral organofluorine compounds. Metal-based catalysts provide high efficiency and broad applicability, while organocatalysts offer a metal-free and operationally simple alternative. Biocatalysis stands out for its exceptional selectivity and environmentally benign reaction conditions. The choice of a particular catalytic system will depend on the specific substrate, the desired scale of the reaction, and considerations regarding cost, toxicity, and environmental impact. The continued development of novel catalysts and methodologies in all three areas promises to further expand the capabilities of chemists to synthesize complex fluorinated molecules with precise stereochemical control.

References

• 1. Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biocatalytic enantioselective C(sp3)-H fluorination enabled by directed evolution of non-haem iron enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Biocatalytic enantioselective C(sp3)–H fluorination enabled by directed evolution of non-haem iron enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Fluoro-3-methylbutanal: A Procedural Guide

Immediate Safety and Handling Protocols

Prior to initiating any disposal procedure, adherence to standard laboratory safety protocols is critical. This includes the use of appropriate personal protective equipment (PPE), such as chemical-resistant gloves, safety goggles, and a laboratory coat. All handling of 3-Fluoro-3-methylbutanal and its associated waste should be conducted within a well-ventilated chemical fume hood to minimize the risk of inhalation.

Key Hazards of Structurally Similar Compounds:

While specific hazard data for 3-Fluoro-3-methylbutanal is limited, aldehydes and fluorinated organic compounds present a range of potential risks. Based on similar chemicals, the following hazards should be considered:

• Flammability: Aldehydes are often flammable liquids and vapors. Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3] Grounding and bonding of containers and receiving equipment is necessary to prevent static discharge.[2][3]

• Eye, Skin, and Respiratory Irritation: Aldehydes can cause serious eye irritation, skin irritation, and respiratory irritation.[1][2]

• Toxicity: May be harmful if it comes into contact with the skin.[1] It is also noted to be toxic to aquatic life with long-lasting effects.[1][2]

Step-by-Step Disposal Procedure

The disposal of 3-Fluoro-3-methylbutanal must be treated as hazardous waste and must comply with all local, state, and federal regulations. Under no circumstances should this chemical be disposed of down the drain or in regular trash.

1. Waste Identification and Segregation:

• Clearly label a dedicated and compatible waste container as "Hazardous Waste: 3-Fluoro-3-methylbutanal, Halogenated Organic Compound".

• As a fluorinated organic compound, this waste must be segregated as halogenated organic waste .[4] Do not mix with non-halogenated waste streams.[4][5]

2. Container Management:

• Use a container made of a material that is non-reactive with the chemical.

• Keep the waste container tightly sealed when not in use.[5]

• Store the container in a designated, well-ventilated, and cool secondary containment area, away from incompatible materials such as oxidizing agents.[6]

• Do not fill waste containers beyond 90% of their capacity to allow for expansion.[5]

3. Spill Management:

• In the event of a spill, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[6]

• Do not use combustible materials like paper towels for absorption.[6]

• The contaminated absorbent material should be collected, placed in the designated hazardous waste container, and disposed of as halogenated organic waste.[6]

4. Disposal Request:

• Once the waste container is full or no longer needed, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[6]

• Properly complete all required waste disposal forms, providing as much detailed information as possible about the waste's composition.

5. Decontamination of Empty Containers:

• Empty containers that once held 3-Fluoro-3-methylbutanal must also be treated as hazardous waste unless they are properly decontaminated.[6]

• Triple-rinse the container with a suitable solvent (e.g., acetone (B3395972) or ethanol).

• The rinsate from the decontamination process must be collected and disposed of as hazardous waste in the appropriate halogenated or non-halogenated waste stream, depending on the solvent used.[6]

Data Presentation

Properties of Structurally Similar Compounds

Property	3-Methylbutanal (Isovaleraldehyde)	3-Fluoro-3-methylpentane
Molecular Formula	C5H10O	C6H13F
Molecular Weight	86.13 g/mol [3]	104.17 g/mol [7]
Appearance	Liquid	-
Flash Point	-3.0 to -1.0 °C (26.6 to 30 °F)[3]	-
Hazards	Highly flammable liquid and vapor, Causes serious eye irritation, Causes skin irritation, May cause respiratory irritation.[3]	-

Experimental Protocols

While no specific experimental protocols for the disposal of 3-Fluoro-3-methylbutanal were found, the general procedure for handling halogenated organic waste is well-established. The following protocol is a synthesis of best practices from various safety guidelines.

Protocol for Segregation and Storage of 3-Fluoro-3-methylbutanal Waste

• Objective: To safely collect and store waste 3-Fluoro-3-methylbutanal and contaminated materials prior to disposal.

• Materials:

  • Designated hazardous waste container (chemically resistant, with a secure lid)

  • "Hazardous Waste: Halogenated Organic" label

  • Secondary containment bin

  • Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

  • Chemical fume hood

• Procedure:

  • Designate a specific, properly labeled container for "3-Fluoro-3-methylbutanal and related halogenated waste."

  • Place the waste container in a secondary containment bin within a designated satellite accumulation area, preferably inside a ventilated cabinet or fume hood.

  • When adding waste to the container, ensure all PPE is worn and the operation is performed within a fume hood.

  • Carefully pour the liquid waste into the container, avoiding splashes. If disposing of contaminated solids (e.g., absorbent from a spill), place them carefully into the container.

  • Securely close the container lid immediately after adding waste.

  • Maintain a log of the waste added to the container, noting the chemical name and approximate quantity.

  • Once the container is 90% full, or if the waste is no longer being generated, contact your institution's EHS department to arrange for pickup and disposal.

Mandatory Visualization

Caption: Workflow for the proper disposal of 3-Fluoro-3-methylbutanal waste.

References

• 1. download.basf.com [download.basf.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. bucknell.edu [bucknell.edu]
• 5. ethz.ch [ethz.ch]
• 6. benchchem.com [benchchem.com]
• 7. 3-Fluoro-3-methylpentane | C6H13F | CID 23236199 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-Fluoro-3-methylbutanal

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment

Based on analogous compounds, 3-Fluoro-3-methylbutanal is anticipated to be a flammable liquid and may cause skin, eye, and respiratory irritation. Similar aldehydes are known to be toxic and may have long-term health effects. The introduction of a fluorine atom can also increase the toxicity of organic molecules.

Potential Hazards:

• Flammable liquid and vapor.[1][2][3]

• Causes serious eye irritation or damage.[1][2][4]

• Causes skin irritation.[1][2][4]

• May cause respiratory irritation.[1][2]

• May be harmful if swallowed or in contact with skin.[1][3]

• Potentially toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table summarizes the recommended PPE for handling 3-Fluoro-3-methylbutanal.

Body Part	Required PPE	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Avoid latex gloves as they may offer insufficient protection against organic solvents.[5] Ensure gloves are regularly inspected for signs of degradation or puncture.
Eyes & Face	Safety goggles and face shield	Chemical splash goggles are mandatory.[6][7] A full-face shield should be worn over goggles when handling larger quantities or when there is a significant splash risk.[5][7]
Body	Chemical-resistant lab coat or apron	A long-sleeved, chemical-resistant lab coat is the minimum requirement. For larger scale operations, a chemical-resistant apron or coveralls should be worn.[5]
Respiratory	Fume hood or respirator	All handling of 3-Fluoro-3-methylbutanal should be conducted in a certified chemical fume hood to minimize inhalation exposure.[8][9] If a fume hood is not available or during a large-scale spill, a NIOSH-approved respirator with organic vapor cartridges is required.[10]
Feet	Closed-toe shoes	Impervious, closed-toe shoes must be worn in the laboratory at all times.[5][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Fluoro-3-methylbutanal will ensure a safe laboratory environment.

Workflow for Handling 3-Fluoro-3-methylbutanal

Caption: A step-by-step workflow for the safe handling of 3-Fluoro-3-methylbutanal.

Experimental Protocol for Safe Handling:

• Preparation:

  • Thoroughly review the Safety Data Sheets (SDS) of structurally similar compounds, such as 3-methylbutanal (B7770604) and other fluorinated aldehydes, to understand potential hazards.[11]

  • Conduct a pre-use risk assessment to identify specific hazards associated with your experimental setup.

  • Assemble all necessary PPE and inspect it for any damage or defects.[5]

• Handling:

  • Perform all manipulations of 3-Fluoro-3-methylbutanal within a certified chemical fume hood.[8]

  • Ensure all equipment is properly grounded to prevent the buildup of static electricity, which could ignite flammable vapors.[1][12]

  • Use non-sparking tools when opening or closing containers.

  • Dispense the smallest quantity necessary for your experiment.

• Post-Handling:

  • Tightly seal the container of 3-Fluoro-3-methylbutanal immediately after use.[1]

  • Thoroughly decontaminate the work area, including all surfaces and equipment, with an appropriate solvent.

  • Remove PPE carefully to avoid contaminating yourself. Dispose of single-use gloves and other contaminated PPE as hazardous waste.[5]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow

Caption: A procedural diagram for the safe disposal of 3-Fluoro-3-methylbutanal waste.

Experimental Protocol for Disposal:

• Waste Segregation:

  • Collect all waste containing 3-Fluoro-3-methylbutanal, including unused product, contaminated materials, and cleaning residues, in a designated hazardous waste container for halogenated organic compounds.[13]

• Containerization:

  • Use a clearly labeled, leak-proof, and chemically compatible container for waste accumulation. The label should include "Hazardous Waste" and the chemical name.[13]

  • Keep the waste container securely closed except when adding waste.

• Storage:

  • Store the waste container in a designated, well-ventilated, and secondary containment area away from incompatible materials.[13]

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[13]

  • Do not dispose of 3-Fluoro-3-methylbutanal down the drain or in regular trash.[13]

  • Maintain accurate records of the disposed waste as required by your institution and local regulations.

References

• 1. download.basf.com [download.basf.com]
• 2. ltcc-keenan.safecollegessds.com [ltcc-keenan.safecollegessds.com]
• 3. ICSC 1748 - 3-METHYLBUTANAL [inchem.org]
• 4. download.basf.com [download.basf.com]
• 5. cdc.gov [cdc.gov]
• 6. med.navy.mil [med.navy.mil]
• 7. uah.edu [uah.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 11. allanchem.com [allanchem.com]
• 12. fishersci.com [fishersci.com]
• 13. benchchem.com [benchchem.com]